Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

• CAS: 206446-39-1

Core Science & Biosynthesis

Introduction: The Strategic Value of the Pyridyl-Azetidine Scaffold in Modern Drug Discovery

An In-depth Technical Guide to the Synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

The azetidine ring, a four-membered saturated nitrogen heterocycle, has emerged as a cornerstone motif in medicinal chemistry.[1][2] Its inherent ring strain, which lies between that of the highly reactive aziridine and the more stable pyrrolidine, imparts a unique conformational rigidity and vectoral projection of substituents into three-dimensional space.[2] This makes it an invaluable bioisosteric replacement for larger, more flexible rings or gem-dimethyl groups, often leading to improved metabolic stability, aqueous solubility, and target-binding affinity. When coupled with a pyridine moiety, a prevalent hydrogen-bond acceptor and aromatic scaffold in pharmaceuticals, the resulting 3-(pyridin-2-yl)azetidine core becomes a privileged structure for engaging with a wide array of biological targets.

This guide provides a detailed technical overview of the principal synthetic pathways to access tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate , a key building block for drug development. We will delve into the strategic considerations behind different synthetic disconnections, explain the causality of experimental choices, and provide actionable protocols for its synthesis and characterization.

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical retrosynthetic analysis reveals the primary strategies for constructing the target molecule. The most robust and convergent approach involves the formation of the carbon-carbon bond between the pre-formed azetidine and pyridine rings.

Caption: General workflow for the Suzuki-Miyaura coupling synthesis.

Causality Behind Experimental Choices

• Halide Choice (I vs. Br): N-Boc-3-iodoazetidine is often preferred over the bromo-analogue as the C-I bond undergoes oxidative addition to the Pd(0) center more readily, typically requiring lower catalyst loadings and milder reaction temperatures.

• Catalyst System: The choice of palladium catalyst and ligand is critical. For heteroaromatic couplings, electron-rich and bulky phosphine ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) are employed to stabilize the palladium center and promote the crucial reductive elimination step. [3]* Base and Solvent: A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the transmetalation step, activating the boronic acid. A mixed solvent system, such as dioxane and water, is commonly used to ensure the solubility of both the organic substrates and the inorganic base.

Experimental Protocol: Suzuki-Miyaura Synthesis

This protocol provides a robust method for the synthesis of the title compound.

Materials:

Reagent	CAS No.	Mol. Wt.
tert-butyl 3-iodoazetidine-1-carboxylate	254454-55-2	283.11
Pyridin-2-ylboronic acid	16440-91-2	122.93
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)	72287-26-4	731.70
Potassium Carbonate (K₂CO₃)	584-08-7	138.21
1,4-Dioxane (anhydrous)	123-91-1	88.11

| Water (degassed) | 7732-18-5 | 18.02 |

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add tert-butyl 3-iodoazetidine-1-carboxylate (1.0 eq), pyridin-2-ylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Add the palladium catalyst, Pd(dppf)Cl₂ (0.05 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times.

• Add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove inorganic salts and the catalyst.

• Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate as the final product. [4]

Synthetic Pathway II: Nucleophilic Addition to N-Boc-3-Azetidinone

An alternative strategy involves building the C-C bond by adding a pyridinyl nucleophile to an azetidine electrophile at the 3-position. This route begins with the more readily available tert-butyl 3-hydroxyazetidine-1-carboxylate.

Core Principle and Workflow

This multi-step pathway involves an initial oxidation, followed by a nucleophilic addition and a final deoxygenation step.

Caption: Workflow for the nucleophilic addition and deoxygenation pathway.

Causality and Field-Proven Insights

• Oxidation Step: The oxidation of the secondary alcohol to the ketone (N-Boc-3-azetidinone) is a standard transformation. [5]Mild conditions such as the Dess-Martin periodinane oxidation are often employed to avoid side reactions.

• Nucleophilic Addition: The key C-C bond is formed by adding a potent pyridinyl nucleophile, typically 2-lithiopyridine (generated in situ from 2-bromopyridine and n-butyllithium), to the ketone. This step reliably forms the tertiary alcohol intermediate. [6]* The Deoxygenation Challenge: The final deoxygenation of the tertiary alcohol is the most significant hurdle in this pathway. Classical methods like the Barton-McCombie reaction are effective but can be cumbersome. This step often results in lower overall yields compared to the more direct cross-coupling approach, making Pathway I generally more favorable for large-scale synthesis.

Comparative Summary of Synthetic Pathways

Pathway	Key Reagents	Typical Yields	Advantages	Disadvantages
I: Suzuki Coupling	N-Boc-3-iodoazetidine, Pyridin-2-ylboronic acid, Pd catalyst	Good to Excellent	Convergent, high functional group tolerance, reliable.	Requires a pre-functionalized azetidine; palladium catalyst cost.
II: Addition/Deoxygenation	N-Boc-3-azetidinone, 2-Bromopyridine, n-BuLi, Deoxygenating agent	Moderate	Starts from a more common azetidine precursor.	Multi-step; challenging final deoxygenation step; use of cryogenic organolithium reagents.

Conclusion

The synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is most efficiently achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method is robust, high-yielding, and benefits from a convergent design. While the alternative pathway involving nucleophilic addition to N-Boc-3-azetidinone is viable, it presents significant challenges in the final deoxygenation step that may limit its practical application. The choice of synthetic route will ultimately depend on the scale of the synthesis, the availability of starting materials, and the specific capabilities of the research laboratory. This guide provides the necessary strategic insights and practical protocols to empower researchers in the synthesis of this valuable molecular scaffold.

References

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Chemical properties of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

An In-Depth Technical Guide to the Chemical Properties of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of a Privileged Scaffold

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate stands as a significant heterocyclic building block in the landscape of modern medicinal chemistry. Its structure marries three key pharmacophoric elements: a strained four-membered azetidine ring, a versatile pyridine moiety, and a labile tert-butoxycarbonyl (Boc) protecting group. The azetidine core, a saturated heterocycle, has gained immense traction as a bioisosteric replacement for more common rings like piperidine or pyrrolidine. Its inherent ring strain and three-dimensional character can confer improved physicochemical properties such as solubility and metabolic stability, while its conformational rigidity can be exploited to optimize ligand-target interactions.[1] The pyridine ring is a ubiquitous feature in numerous approved drugs, often serving as a hydrogen bond acceptor or participating in crucial π-stacking interactions within protein binding sites.

This guide provides a senior application scientist's perspective on the core chemical properties of this compound, moving beyond simple data recitation to explain the causality behind its synthesis, reactivity, and application. The protocols and data presented herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative references.

Physicochemical and Spectroscopic Profile

The unique arrangement of atoms in tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate gives rise to a distinct and predictable spectroscopic fingerprint. Understanding this profile is critical for reaction monitoring and quality control.

Table 1: Core Physicochemical Properties

Property	Value	Source
CAS Number	206446-39-1	[2][3]
Molecular Formula	C₁₃H₁₈N₂O₂	[3]
Molecular Weight	234.30 g/mol	[3]
Appearance	Typically an off-white to yellow solid or oil	General Knowledge
Purity	Commercially available with ≥98% purity	[3]

Spectroscopic Characterization

While a dedicated spectrum for this specific molecule is not publicly available, its structure allows for a robust prediction of its spectroscopic characteristics based on analogous compounds reported in the literature.[4][5][6]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton spectrum is expected to show distinct regions. The aromatic region (δ 7.0-8.5 ppm) will feature signals corresponding to the four protons on the pyridine ring. The azetidine ring protons will appear as complex multiplets in the aliphatic region (δ 3.5-4.5 ppm) due to their constrained environment. A sharp, high-intensity singlet integrating to nine protons will be observed around δ 1.4 ppm, which is characteristic of the magnetically equivalent methyl protons of the tert-butyl group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display signals for the five distinct carbons of the pyridine ring (δ 120-160 ppm). The azetidine ring carbons will resonate further upfield. Key signals include the carbonyl carbon of the Boc group (δ ~155 ppm), the quaternary carbon of the tert-butyl group (δ ~80 ppm), and the methyl carbons of the tert-butyl group (δ ~28 ppm).[4]

• Mass Spectrometry (MS): Under electrospray ionization (ESI) conditions, the compound is expected to readily protonate, showing a prominent molecular ion peak [M+H]⁺ at m/z 235.3.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band around 1700 cm⁻¹, characteristic of the carbonyl (C=O) stretching vibration of the carbamate functional group. Other significant peaks will include C-N stretching and aromatic C=C and C-H stretching vibrations.[4]

Synthesis and Strategic Assembly

The construction of the tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate scaffold is most efficiently achieved by functionalizing a pre-formed azetidine core. The most common and versatile starting material for this purpose is tert-butyl 3-oxoazetidine-1-carboxylate (also known as N-Boc-3-azetidinone).[7][8] This approach allows for the introduction of the pyridine moiety at the C3 position through nucleophilic addition of an organometallic pyridyl reagent.

The causality behind this choice is twofold: N-Boc-3-azetidinone is commercially available and its ketone functionality is an ideal electrophilic handle for C-C bond formation. The subsequent step, a dehydration reaction, is necessary to form an intermediate enamine or can be bypassed if the addition is followed by a reduction and subsequent elimination to arrive at the desired product.

Illustrative Synthetic Workflow

The following diagram outlines a plausible and robust synthetic pathway.

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A Comprehensive Technical Guide to the Structure Elucidation of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive walkthrough of the structural elucidation of the novel heterocyclic compound, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. The azetidine ring is a privileged scaffold in medicinal chemistry, and understanding the precise three-dimensional arrangement of its derivatives is paramount for structure-activity relationship (SAR) studies and drug design.[1][2] This document eschews a rigid, templated approach in favor of a logical, causality-driven narrative that mirrors the real-world process of structural determination in a modern analytical chemistry laboratory. We will delve into the integrated application of high-resolution mass spectrometry (HRMS), one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy, and computational analysis to unequivocally confirm the molecular structure of this compound. Each analytical step is detailed with field-proven insights into experimental design and data interpretation, ensuring a self-validating and robust elucidation process.

Introduction: The Significance of Structural Verification

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a bifunctional molecule incorporating a reactive azetidine ring protected by a tert-butoxycarbonyl (Boc) group and a pyridyl moiety. Such compounds are of significant interest in drug discovery as building blocks for more complex molecular architectures.[3][4] The precise connectivity and conformation of these fragments directly influence the molecule's biological activity and pharmacokinetic properties. Therefore, unambiguous structural elucidation is not merely a procedural step but a foundational pillar of the drug development process. This guide will demonstrate the synergistic use of modern analytical techniques to achieve this goal.

The Elucidation Workflow: A Multi-pronged Approach

The structural elucidation of a novel compound is a puzzle solved by assembling complementary pieces of evidence from various analytical techniques. Our workflow is designed to first establish the molecular formula and then meticulously map the connectivity of the atoms within the molecule.

Caption: Predicted ESI-MS fragmentation of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment and connectivity of each atom. [5] 4.1. Experimental Protocol

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Sample Preparation: Approximately 5-10 mg of the sample dissolved in 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl3), and transferred to an NMR tube.

• Experiments: A standard suite of experiments is performed:

  • 1D: ¹H NMR, ¹³C NMR, and DEPT-135

  • 2D: COSY, HSQC, and HMBC

4.2. Predicted ¹H NMR Spectrum (400 MHz, CDCl₃) and Interpretation

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.55	d	1H	H-6'	The proton ortho to the pyridine nitrogen is expected to be the most deshielded.
~7.65	td	1H	H-4'	Coupled to H-3' and H-5'.
~7.20	d	1H	H-3'	Coupled to H-4'.
~7.15	ddd	1H	H-5'	Coupled to H-4' and H-6'.
~4.30	t	2H	H-2a, H-4a	Methylene protons on the azetidine ring adjacent to the nitrogen.
~3.95	t	2H	H-2e, H-4e	Methylene protons on the azetidine ring adjacent to the nitrogen.
~3.80	m	1H	H-3	Methine proton on the azetidine ring.
1.45	s	9H	Boc (3 x CH₃)	Characteristic singlet for the tert-butyl group.

4.3. Predicted ¹³C NMR Spectrum (101 MHz, CDCl₃) and Interpretation

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
~162.0	-	C-2'	Carbon in the pyridine ring attached to the azetidine.
~156.5	-	C=O (Boc)	Carbonyl carbon of the Boc protecting group.
~149.0	CH	C-6'	Deshielded carbon in the pyridine ring.
~136.5	CH	C-4'	Aromatic carbon in the pyridine ring.
~122.5	CH	C-5'	Aromatic carbon in the pyridine ring.
~121.0	CH	C-3'	Aromatic carbon in the pyridine ring.
~79.5	-	C(CH₃)₃ (Boc)	Quaternary carbon of the Boc group.
~55.0	CH₂	C-2, C-4	Azetidine methylene carbons.
~35.0	CH	C-3	Azetidine methine carbon.
28.5	CH₃	C(CH₃)₃ (Boc)	Methyl carbons of the Boc group.

2D NMR Spectroscopy: Connecting the Pieces

Two-dimensional NMR experiments are crucial for assembling the molecular fragments identified in the 1D spectra. [6][7][8][9] 5.1. COSY (Correlation Spectroscopy)

The COSY spectrum reveals proton-proton couplings, typically over two to three bonds.

Expected Key Correlations:

• H-6' with H-5'

• H-5' with H-4'

• H-4' with H-3'

• H-3 with the protons on C-2 and C-4 of the azetidine ring.

5.2. HSQC (Heteronuclear Single Quantum Coherence)

The HSQC spectrum correlates protons directly to the carbons they are attached to (one-bond C-H correlation).

Expected Key Correlations:

Proton (δ, ppm)	Carbon (δ, ppm)
~8.55 (H-6')	~149.0 (C-6')
~7.65 (H-4')	~136.5 (C-4')
~7.20 (H-3')	~121.0 (C-3')
~7.15 (H-5')	~122.5 (C-5')
~4.30, ~3.95 (H-2, H-4)	~55.0 (C-2, C-4)
~3.80 (H-3)	~35.0 (C-3)
1.45 (Boc CH₃)	28.5 (Boc CH₃)

5.3. HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC spectrum shows correlations between protons and carbons over two to three bonds, which is vital for connecting different spin systems and identifying quaternary carbons.

Expected Key Correlations for Structural Confirmation:

Caption: Key expected HMBC correlations for structural confirmation.

The most critical HMBC correlation would be from the azetidine methine proton (H-3) to the pyridine carbon C-2'. This correlation unequivocally establishes the point of attachment between the two heterocyclic rings.

Conclusion: A Self-Validating Structural Assignment

By integrating the data from HRMS and a suite of NMR experiments, the structure of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate can be confidently assigned. The HRMS data provides the molecular formula, the 1D NMR spectra reveal the types and numbers of protons and carbons, and the 2D NMR spectra piece together the molecular framework. The logical consistency across all datasets provides a self-validating system, leaving no ambiguity in the final structural assignment. This systematic approach ensures the scientific integrity required for advancing drug discovery and development programs.

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• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Retrieved from [Link]

• AWS. (n.d.). Synthesis of Simple 3,3-diarylazetidines from N-Boc-3- aryl-azetidinols using Friedel-Crafts Arylation Conditions. Retrieved from [Link]

• Zarudzki, P., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate and Methyl 2-(Oxetan-3-ylidene)

• National Center for Biotechnology Information. (n.d.). Lenacil. PubChem. Retrieved from [Link]

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An In-depth Technical Guide to tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (CAS No. 206446-39-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (CAS No. 206446-39-1), a heterocyclic compound of significant interest in medicinal chemistry. The guide delves into its physicochemical properties, plausible synthetic routes, and spectroscopic characterization. Furthermore, it explores the potential biological activities and mechanisms of action of the broader class of pyridin-2-yl-azetidine derivatives, with a focus on their emerging role as modulators of key signaling pathways in various disease models. This document is intended to serve as a valuable resource for researchers and drug development professionals engaged in the exploration of novel small molecule therapeutics.

Introduction: The Azetidine and Pyridine Scaffolds in Drug Discovery

The confluence of azetidine and pyridine moieties in a single molecular entity presents a compelling starting point for the design of novel therapeutic agents. Azetidines, four-membered nitrogen-containing heterocycles, are increasingly recognized as valuable scaffolds in medicinal chemistry.[1][2] Their inherent ring strain and three-dimensional character can impart favorable physicochemical properties, such as improved solubility and metabolic stability, to drug candidates.[1] The pyridine ring, a ubiquitous N-heterocycle in pharmaceuticals, is a key pharmacophore known to engage in a variety of biological interactions, including hydrogen bonding and π-stacking.[3] The strategic combination of these two scaffolds in tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate suggests a molecule with the potential for high-affinity interactions with biological targets.

Physicochemical Properties and Data

tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a white to off-white solid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	206446-39-1	[4]
Molecular Formula	C₁₃H₁₈N₂O₂	[4]
Molecular Weight	234.3 g/mol	[4]
Purity	≥98% (typical)	[4]
Appearance	White to off-white solid	Inferred from supplier data

Synthesis and Spectroscopic Characterization

Proposed Synthetic Pathway

The synthesis would likely commence from a commercially available starting material, 1-Boc-3-azetidinone, and proceed through a key intermediate, tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate.

Caption: Proposed synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Experimental Protocol: A Representative Synthesis

The following is a representative, detailed protocol for the synthesis of a key intermediate, based on similar reported procedures.[5][6]

Step 1: Synthesis of tert-Butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate

• To a solution of 2-bromopyridine in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, add n-butyllithium dropwise.

• Stir the resulting solution at -78 °C for 1 hour to ensure the formation of 2-lithiopyridine.

• Add a solution of 1-Boc-3-azetidinone in anhydrous THF dropwise to the 2-lithiopyridine solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate.[7]

Step 2: Deoxygenation to Yield tert-Butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

A Barton-McCombie deoxygenation or a similar reduction method would be employed to remove the hydroxyl group, yielding the final product.

Spectroscopic Characterization

Comprehensive spectroscopic analysis is crucial for the structural elucidation and purity confirmation of the synthesized compound. While the specific data for the title compound is not publicly available, the data for a closely related analogue, tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate, provides a valuable reference point.[8]

Representative Spectroscopic Data for a Related Compound:

Technique	Data for tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate[8]
¹H NMR (400 MHz, CDCl₃)	δ 8.36 (d, J = 4.0 Hz, 1H), 7.48 (t, J = 7.8 Hz, 1H), 7.03 (d, J = 8.1 Hz, 1H), 6.95 (dd, J = 7.3, 5.1 Hz, 1H), 4.38 (t, J = 8.5 Hz, 2H), 4.07 (dd, J = 8.5, 5.9 Hz, 2H), 1.45 (s, 9H).
¹³C NMR (101 MHz, CDCl₃)	δ 158.2, 156.1, 149.8, 136.2, 122.0, 119.8, 79.7, 56.3, 31.4, 28.5.
FTIR (cm⁻¹)	3512, 3391, 3047, 2975, 2882, 1707, 1578, 1556, 1477, 1452, 1391.
HRMS (m/z)	[M+H]⁺ calcd. for C₁₃H₁₉N₂O₂S: 267.1177, found: 267.1167.

Biological Activity and Potential Applications

The pyridin-2-yl-azetidine scaffold is a privileged motif in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities.[1] While the specific biological target of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate has not been explicitly reported, the activities of related compounds suggest several potential therapeutic applications.

Janus Kinase (JAK) Inhibition

A patent for azetidinyl phenyl, pyridyl, or pyrazinyl carboxamide derivatives has identified this class of compounds as modulators of Janus kinases (JAKs).[9] JAKs are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine signaling. Dysregulation of the JAK-STAT signaling pathway is implicated in a variety of inflammatory and autoimmune disorders, as well as certain cancers.

Caption: The JAK-STAT signaling pathway and the potential point of intervention for pyridin-2-yl-azetidine derivatives.

Antibacterial Activity

Pyridine and azetidine derivatives have independently shown promise as antibacterial agents.[10] The combination of these two pharmacophores could lead to compounds with novel mechanisms of action or improved efficacy against drug-resistant bacterial strains.

Anticancer and Anti-inflammatory Potential

Given the role of JAKs in cell proliferation and inflammation, inhibitors of this pathway are being actively investigated as anticancer and anti-inflammatory drugs.[1][5] Therefore, tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate and its analogues warrant further investigation for their potential in these therapeutic areas.

Experimental Protocols for Biological Evaluation

To assess the biological activity of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a series of in vitro assays can be employed.

JAK Inhibition Assay (Representative Protocol)

This protocol provides a general framework for assessing the inhibitory activity of the compound against a specific JAK isoform.

• Reagents and Materials: Recombinant human JAK enzyme, appropriate substrate peptide, ATP, assay buffer, test compound, and a suitable detection system (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Prepare a serial dilution of the test compound in DMSO.

  • In a 384-well plate, add the test compound, JAK enzyme, and substrate peptide to the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for a specified time.

  • Stop the reaction and measure the amount of ADP produced using the detection system.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

Antibacterial Susceptibility Testing (Broth Microdilution)

This method is used to determine the minimum inhibitory concentration (MIC) of the compound against various bacterial strains.[10]

• Materials: Bacterial cultures, Mueller-Hinton broth, test compound, and sterile 96-well microplates.

• Procedure:

  • Prepare a twofold serial dilution of the test compound in the microplate.

  • Inoculate each well with a standardized bacterial suspension.

  • Include positive (bacteria only) and negative (broth only) controls.

  • Incubate the plates at 37 °C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Safety and Handling

While a specific Safety Data Sheet (SDS) for tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is not publicly available, the hazard profile can be inferred from related azetidine compounds. It should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Conclusion and Future Directions

tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a promising scaffold for the development of novel therapeutics. Its structural features suggest the potential for potent and selective interactions with various biological targets. The likely activity of this class of compounds as JAK inhibitors makes them particularly interesting for further investigation in the context of inflammatory diseases, autoimmune disorders, and cancer. Future research should focus on the definitive synthesis and characterization of this compound, followed by comprehensive biological evaluation to elucidate its specific mechanism of action and therapeutic potential.

References

• The Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

• ResearchGate. (2016). Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. Retrieved from [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154.
• Wang, Y., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. BMC Chemistry, 13(1), 133.
• Kavková, P., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
• Rani, V., & Reddy, P. (2018). Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives. Open Journal of Medicinal Chemistry, 8(2), 22-29.
• Kolar, M., et al. (2023). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. RSC Medicinal Chemistry, 14(1), 133-146.
• Verma, V. A., et al. (2020). Synthesis, Biological Evaluation and Docking Studies of Some New Indolyl-Pyridine Containing Thiazolidinone and Azetidinone Analogs.

• Knight Chemicals. (n.d.). tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate. Retrieved from [Link]

• Appretech Scientific Limited. (n.d.). tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). WO2010065447A3 - A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor.
• MDPI. (2018). Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Molecules, 23(10), 2549.
• Google Patents. (n.d.). WO2009109743A1 - Azetidine derivatives.
• Google Patents. (n.d.). EP0299513A1 - Azetidine derivatives, compositions and their use.

• PubChem. (n.d.). Azetidinyl phenyl, pyridyl or pyrazinyl carboxamide derivatives as jak inhibitors - Patent US-2017253598-A1. Retrieved from [Link]

• Mondal, D., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 28(10), 4196.
• Parmar, D. R., et al. (2021). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry, 13(23), 2097-2116.
• Parmar, D. R., et al. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(11), e2100062.

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Spectroscopic Characterization of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a key building block in contemporary drug discovery. Designed for researchers, scientists, and drug development professionals, this document elucidates the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data integral to the structural confirmation and quality assessment of this heterocyclic compound. The synthesis of novel chemical entities with precisely controlled three-dimensional architectures is paramount in medicinal chemistry, and rigorous spectroscopic analysis forms the bedrock of this endeavor.

Molecular Structure and Spectroscopic Overview

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (MW: 234.3 g/mol , Formula: C₁₃H₁₈N₂O₂) incorporates a strained four-membered azetidine ring, a synthetically versatile Boc-protecting group, and a pyridinyl moiety. This unique combination of structural features makes it a valuable scaffold for accessing novel chemical space. The azetidine ring introduces conformational constraint, which can be advantageous for optimizing ligand-receptor interactions. The Boc group allows for controlled manipulation of the azetidine nitrogen, while the pyridine ring offers a handle for a variety of coupling reactions and can participate in crucial hydrogen bonding interactions with biological targets.

Accurate characterization of this molecule is essential to ensure its identity and purity before its incorporation into more complex drug candidates. This guide will detail the expected spectroscopic signatures of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate and provide standardized protocols for data acquisition.

Caption: Molecular structure of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, both ¹H and ¹³C NMR are essential for confirming the connectivity and chemical environment of each atom.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

The proton NMR spectrum is anticipated to show distinct signals for the protons of the tert-butyl group, the azetidine ring, and the pyridine ring. The asymmetry of the molecule will lead to diastereotopic protons on the azetidine ring, resulting in more complex splitting patterns.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.60	d	1H	Pyridine H-6
~7.65	td	1H	Pyridine H-4
~7.20	d	1H	Pyridine H-3
~7.15	dd	1H	Pyridine H-5
~4.35	t	2H	Azetidine CH₂ (α to N)
~4.10	m	1H	Azetidine CH (methine)
~3.95	t	2H	Azetidine CH₂ (α to N)
1.45	s	9H	tert-butyl CH₃

Rationale for Assignments:

• The pyridine protons are expected in the aromatic region (δ 7.0-9.0 ppm), with the proton ortho to the nitrogen (H-6) being the most deshielded.

• The protons on the azetidine ring will be in the range of δ 3.5-4.5 ppm due to the influence of the adjacent nitrogen atom. The methine proton (CH) will likely appear as a multiplet due to coupling with the four neighboring methylene protons.

• The tert-butyl group will give a characteristic sharp singlet at approximately δ 1.45 ppm, integrating to nine protons.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

The carbon NMR spectrum will provide complementary information, confirming the number of unique carbon environments.

Chemical Shift (δ, ppm)	Assignment
~160.0	Pyridine C-2
~156.5	Carbonyl C=O
~149.5	Pyridine C-6
~136.5	Pyridine C-4
~122.0	Pyridine C-5
~121.5	Pyridine C-3
~80.0	Quaternary C (tert-butyl)
~55.0	Azetidine CH₂
~35.0	Azetidine CH
~28.5	tert-butyl CH₃

Rationale for Assignments:

• The carbonyl carbon of the Boc group is expected around δ 156.5 ppm.

• The carbons of the pyridine ring will appear in the aromatic region, with the carbon attached to the azetidine ring (C-2) being the most downfield.

• The quaternary carbon of the tert-butyl group will be around δ 80.0 ppm, and the methyl carbons will be a strong signal around δ 28.5 ppm.

• The azetidine carbons will be in the aliphatic region, with the methylene carbons being more deshielded than the methine carbon.

Experimental Protocol for NMR Spectroscopy

A standardized protocol ensures reproducibility and high-quality data.

• Sample Preparation: Dissolve 5-10 mg of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in approximately 0.6 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved.

• NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire the spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a 1D proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Use a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required due to the lower natural abundance of ¹³C (typically 1024 or more scans).

  • Set the spectral width to an appropriate range (e.g., 0-180 ppm).

• Data Processing: Process the raw data using appropriate software (e.g., Mnova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Predicted IR Absorption Bands

The IR spectrum will be dominated by the strong absorption of the carbonyl group in the Boc moiety.

Wavenumber (cm⁻¹)	Intensity	Assignment
2975-2930	Medium	C-H stretching (aliphatic)
~1695	Strong	C=O stretching (carbamate)
1590, 1570, 1475, 1435	Medium-Weak	C=C and C=N stretching (pyridine ring)
~1400	Strong	C-N stretching (carbamate)
1160-1140	Strong	C-O stretching (carbamate)

Rationale for Assignments:

• A strong, sharp peak around 1695 cm⁻¹ is the most characteristic signal and corresponds to the carbonyl stretch of the Boc-carbamate.

• The series of peaks in the 1600-1400 cm⁻¹ region are characteristic of the pyridine ring vibrations.

• A strong band around 1400 cm⁻¹ is indicative of the C-N bond in the carbamate.

• The C-O stretching of the carbamate will also be prominent.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet or Attenuated Total Reflectance (ATR) method can be used. For an oil, a thin film between two salt plates (NaCl or KBr) is suitable.

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the prepared sample in the spectrometer.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Identity
234	[M]⁺ (Molecular Ion)
178	[M - C₄H₈]⁺ or [M - 56]⁺
177	[M - C₄H₉]⁺ or [M - 57]⁺
133	[M - Boc]⁺
78	[Pyridine]⁺
57	[C₄H₉]⁺ (tert-butyl cation)

Rationale for Fragmentation:

• The molecular ion peak at m/z 234 is expected.

• A common fragmentation pathway for Boc-protected amines is the loss of isobutylene (56 Da) or the tert-butyl radical (57 Da).

• Cleavage of the N-Boc bond would result in a fragment corresponding to the pyridinylazetidine cation.

• The tert-butyl cation at m/z 57 is expected to be a prominent peak.

• The pyridine ring itself can be observed as a fragment at m/z 78.

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC). For a relatively pure sample, direct infusion is sufficient.

• Ionization: Electron Ionization (EI) is a common technique for small molecules that produces characteristic fragmentation patterns. Electrospray Ionization (ESI) is a softer ionization technique that would likely show a prominent protonated molecular ion [M+H]⁺ at m/z 235.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate the ions based on their mass-to-charge ratio.

• Data Acquisition: The mass spectrum is recorded over a suitable m/z range (e.g., 50-300 amu).

Conclusion

The spectroscopic data presented in this guide, including predicted ¹H and ¹³C NMR chemical shifts, characteristic IR absorption bands, and expected mass spectral fragmentation patterns, provide a robust framework for the analytical characterization of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality, reproducible data, which is fundamental for the progression of this valuable building block in research and development pipelines. The combination of these spectroscopic techniques provides a self-validating system for the unambiguous confirmation of the molecule's structure and purity.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer Science & Business Media. [Link]

• Appretech Scientific Limited. tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. [Link]

An In-depth Technical Guide to the Starting Materials for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate Synthesis

Abstract

This technical guide provides a comprehensive overview of the principal synthetic strategies and starting materials for the preparation of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a valuable building block in medicinal chemistry. The azetidine scaffold is a privileged motif in drug discovery, and its functionalization with a pyridyl group offers unique pharmacological properties.[1][2][3][4] This document will delve into the rationale behind the selection of key starting materials, provide detailed experimental protocols for their transformation, and present a comparative analysis of the most common synthetic routes. The content is tailored for researchers, scientists, and drug development professionals seeking to synthesize this and related compounds.

Introduction: The Significance of the 3-(Pyridin-2-yl)azetidine Scaffold

The azetidine ring, a four-membered saturated heterocycle, has garnered significant attention in medicinal chemistry due to its ability to impart favorable physicochemical properties to drug candidates.[1][3][4] Its rigid structure can orient substituents in well-defined vectors, leading to enhanced binding affinity and selectivity for biological targets. Furthermore, the incorporation of an azetidine moiety can improve metabolic stability and aqueous solubility. When functionalized with a pyridine ring, the resulting 3-(pyridin-2-yl)azetidine scaffold combines the desirable properties of the azetidine core with the hydrogen bonding and aromatic stacking capabilities of the pyridine group, making it a highly sought-after fragment in drug design.

This guide will focus on the synthesis of the N-Boc protected form, tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, which is a stable and versatile intermediate for further chemical elaboration.[5]

Strategic Disconnection and Key Starting Materials

The synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate can be approached through several strategic disconnections. The most common and practical approach involves the formation of the carbon-carbon bond between the azetidine and pyridine rings. This strategy relies on two key commercially available or readily accessible starting materials:

• An N-Boc protected 3-functionalized azetidine: Typically, 1-Boc-3-iodoazetidine is employed as the electrophilic partner.

• A 2-functionalized pyridine: This can be either a nucleophilic organometallic reagent derived from 2-bromopyridine or 2-iodopyridine, or a pyridine derivative suitable for nucleophilic substitution.

The selection of these starting materials is dictated by their commercial availability, cost-effectiveness, and the robustness of the subsequent coupling reactions.

The Azetidine Component: 1-Boc-3-iodoazetidine

1-Boc-3-iodoazetidine (tert-butyl 3-iodoazetidine-1-carboxylate) is a preferred electrophilic precursor for the introduction of the azetidine moiety.[6][7][8][9][10]

• Commercial Availability: This reagent is commercially available from various suppliers, which is a significant advantage for research and development projects.[6][7][8][9][10]

• Reactivity: The iodo group is an excellent leaving group, facilitating both cross-coupling reactions and nucleophilic substitutions.

• Stability: The Boc (tert-butoxycarbonyl) protecting group provides stability to the azetidine ring and prevents unwanted side reactions at the nitrogen atom. It can be readily removed under acidic conditions to allow for further functionalization.

Table 1: Properties of 1-Boc-3-iodoazetidine

Property	Value
CAS Number	254454-54-1
Molecular Formula	C8H14INO2
Molecular Weight	283.11 g/mol
Appearance	Light yellow to brown liquid
Purity (typical)	≥97%

The Pyridine Component: 2-Bromopyridine and its Derivatives

2-Bromopyridine is a versatile and cost-effective starting material for generating the nucleophilic pyridine component.[11][12][13][14][15]

• Commercial Availability: 2-Bromopyridine is widely available from numerous chemical suppliers in high purity.[11][12][13][14]

• Versatility: It can be readily converted into a variety of organometallic reagents, such as Grignard reagents or organozinc compounds, which are essential for cross-coupling reactions.[16][17]

Table 2: Properties of 2-Bromopyridine

Property	Value
CAS Number	109-04-6
Molecular Formula	C5H4BrN
Molecular Weight	158.00 g/mol
Appearance	Colorless to light yellow liquid
Purity (typical)	≥99%

Synthetic Pathways and Methodologies

The convergence of the azetidine and pyridine fragments is most commonly achieved through transition-metal-catalyzed cross-coupling reactions. The choice of a specific method often depends on the desired scale, functional group tolerance, and available laboratory resources.

Pathway A: Negishi Cross-Coupling

The Negishi coupling is a powerful and reliable method for the formation of C(sp²)-C(sp³) bonds.[17][18] This reaction involves the coupling of an organozinc reagent with an organic halide in the presence of a nickel or palladium catalyst.

Workflow for Negishi Coupling:

Caption: Workflow for the synthesis via Negishi coupling.

Experimental Protocol: Synthesis of 2-Pyridylzinc Chloride and Subsequent Negishi Coupling

• Preparation of 2-Pyridylzinc Chloride:

  • To a solution of 2-bromopyridine (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

  • Stir the resulting solution for 30 minutes at -78 °C.

  • Add a solution of zinc chloride (1.1 eq) in THF to the reaction mixture and allow it to warm to room temperature.

• Negishi Coupling:

  • To the freshly prepared 2-pyridylzinc chloride solution, add 1-Boc-3-iodoazetidine (0.9 eq) and a palladium catalyst such as Pd(PPh3)4 (0.05 eq).

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate, and purify by column chromatography on silica gel.

Pathway B: Grignard Reagent Addition

The use of a Grignard reagent, prepared from 2-bromopyridine, offers a more direct and often cost-effective approach, although it can be more sensitive to moisture and functional group compatibility.[16][19][20]

Workflow for Grignard Reagent Addition:

Caption: Synthesis pathway utilizing a Grignard reagent.

Experimental Protocol: Preparation of 2-Pyridylmagnesium Bromide and Coupling

• Preparation of 2-Pyridylmagnesium Bromide:

  • Activate magnesium turnings (1.2 eq) in a flame-dried flask under an inert atmosphere.

  • Add a solution of 2-bromopyridine (1.0 eq) in anhydrous diethyl ether or THF dropwise to initiate the reaction.[21]

  • Maintain a gentle reflux until all the magnesium has been consumed.[20]

• Coupling Reaction:

  • Cool the freshly prepared Grignard reagent to 0 °C.

  • Add a solution of 1-Boc-3-iodoazetidine (0.9 eq) in THF dropwise.

  • In some cases, a copper(I) catalyst, such as CuI, can be added to facilitate the coupling.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent and purify by chromatography.

Alternative Pathway: Buchwald-Hartwig Amination

While less common for this specific transformation, the Buchwald-Hartwig amination is a powerful tool for C-N bond formation and can be conceptually applied.[22][23] In a hypothetical scenario, one could envision a synthesis starting from 3-aminoazetidine and 2-halopyridine, followed by Boc protection. However, the direct C-C coupling methods are generally more efficient for this target molecule.

Comparative Analysis of Synthetic Routes

Feature	Negishi Coupling	Grignard Reagent Addition
Reliability & Reproducibility	High	Moderate to High
Functional Group Tolerance	Good	Moderate
Reaction Conditions	Mild to moderate heating	Low to ambient temperature
Reagent Preparation	Multi-step (litiation then transmetalation)	Single step
Cost-Effectiveness	Generally higher due to catalyst and reagents	Generally lower
Sensitivity to Air & Moisture	Moderate	High

Conclusion

The synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is most effectively achieved through the coupling of two key starting materials: 1-Boc-3-iodoazetidine and a 2-pyridyl organometallic reagent derived from 2-bromopyridine. Both the Negishi cross-coupling and Grignard reagent addition pathways offer viable and efficient routes to the target molecule. The choice between these methods will depend on the specific requirements of the synthesis, including scale, cost, and the presence of other functional groups. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently synthesize this important building block for drug discovery and development.

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An In-Depth Technical Guide to the Physical Characteristics of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its unique structural motif, featuring a strained azetidine ring linked to a pyridine moiety and protected by a tert-butoxycarbonyl (Boc) group, presents a versatile scaffold for the development of novel therapeutic agents. The azetidine ring, a four-membered nitrogen-containing heterocycle, can modulate physicochemical properties such as solubility and metabolic stability, making it an attractive component in the design of bioactive molecules. This guide provides a comprehensive overview of the known and anticipated physical and chemical characteristics of this compound, offering a valuable resource for researchers engaged in its synthesis, handling, and application.

Molecular Structure and Properties

The foundational attributes of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate are summarized in the table below. These properties are critical for its identification and for stoichiometric calculations in synthetic protocols.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₈N₂O₂	[1]
Molecular Weight	234.3 g/mol	[1]
CAS Number	206446-39-1	[1]

The structural arrangement of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, with its combination of a strained aliphatic ring, an aromatic heterocycle, and a bulky protecting group, dictates its reactivity and potential interactions with biological targets. The lone pair of electrons on the pyridine nitrogen and the carbonyl oxygen of the Boc group can act as hydrogen bond acceptors, a key feature in molecular recognition by proteins.

Caption: 2D representation of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Physical and Chemical Characteristics

Characteristic	Expected/Observed Value	Basis of Information
Appearance	Expected to be a white to off-white solid	Based on the analogue, tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate, which is a white solid.[2]
Melting Point	Expected to be in a similar range to its thio-analogue	The melting point of tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate is 48–49 °C.[2]
Solubility	Expected to be soluble in common organic solvents such as ethyl acetate, dichloromethane, and chloroform.	This is inferred from the purification of the thio-analogue by flash chromatography using these solvents.[2]
Boiling Point	Not experimentally determined. High boiling point expected due to molecular weight and polarity.	N/A

Spectroscopic Data Analysis

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of synthetic compounds. The following sections detail the expected spectroscopic signatures of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, based on the data available for its thio-analogue, tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the azetidine ring, the pyridine ring, and the tert-butyl group. The azetidine protons would likely appear as complex multiplets in the aliphatic region. The pyridine protons would resonate in the aromatic region, with distinct chemical shifts depending on their position relative to the nitrogen atom. A sharp singlet corresponding to the nine equivalent protons of the tert-butyl group would be observed in the upfield region.

• ¹³C NMR: The carbon NMR spectrum would display signals for all 13 carbon atoms. The carbonyl carbon of the Boc group would appear significantly downfield. The carbons of the pyridine ring would be found in the aromatic region, while the carbons of the azetidine ring and the tert-butyl group would be in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum is anticipated to exhibit a strong absorption band corresponding to the carbonyl stretching vibration of the Boc protecting group, typically in the range of 1680-1710 cm⁻¹. Other significant peaks would include C-H stretching vibrations for the aliphatic and aromatic protons, and C-N stretching vibrations.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition. The expected [M+H]⁺ ion for C₁₃H₁₈N₂O₂ would have a calculated m/z of 235.1441.

Synthesis and Experimental Protocols

The synthesis of 3-substituted azetidine derivatives often involves the functionalization of a pre-formed azetidine ring. A general synthetic approach could involve the nucleophilic substitution of a suitable leaving group at the 3-position of a Boc-protected azetidine precursor with a pyridinyl nucleophile.

Illustrative Synthetic Workflow

Caption: A plausible synthetic route to Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

General Experimental Protocol for Synthesis of a 3-Substituted Azetidine Derivative (Adapted from related syntheses)[3][4]

• Activation of the Azetidine Precursor: To a solution of N-Boc-3-hydroxyazetidine in an anhydrous aprotic solvent (e.g., dichloromethane) at 0 °C, add a suitable activating agent (e.g., methanesulfonyl chloride) and a non-nucleophilic base (e.g., triethylamine).

• Reaction Monitoring: Stir the reaction mixture at 0 °C and allow it to warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification of Intermediate: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the activated intermediate.

• Coupling Reaction: In a separate flask, prepare the pyridinyl nucleophile. Add the activated azetidine intermediate to the solution of the nucleophile under an inert atmosphere.

• Final Work-up and Purification: After the reaction is complete, perform an appropriate aqueous work-up. Purify the crude product by flash column chromatography on silica gel to obtain the desired Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Safety and Handling

While a specific safety data sheet (SDS) for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is not available, general precautions for handling similar chemical compounds should be followed. Azetidine derivatives can be skin and eye irritants.[3] It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a valuable building block in the synthesis of more complex molecules for pharmaceutical research. This guide has provided a detailed overview of its known and predicted physical and chemical characteristics, drawing upon data from closely related analogues. The provided information on its structure, properties, and potential synthetic routes will aid researchers in the effective utilization of this compound in their drug discovery and development endeavors. As with any chemical, proper safety precautions should be observed during its handling and use.

References

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• Molecules. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. Retrieved from [Link]

• Appretech Scientific Limited. (n.d.). tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Retrieved from [Link]

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The Pyridinyl-Azetidine Scaffold: From Serendipity to a Privileged Motif in Neuroscience Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyridinyl-azetidine core represents a fascinating case study in modern medicinal chemistry, evolving from a synthetic curiosity into a "privileged" scaffold for targeting complex neurological disorders. This guide delves into the discovery and historical development of this unique chemical entity, with a particular focus on its role in modulating nicotinic acetylcholine receptors (nAChRs). We will explore the critical synthetic methodologies, dissect the nuanced structure-activity relationships (SAR) that govern its pharmacological profile, and provide detailed protocols for its synthesis and biological characterization. By explaining the causality behind experimental choices and grounding claims in robust data, this document serves as an authoritative resource for professionals engaged in the design and development of novel central nervous system (CNS) therapeutics.

The Strategic Value of the Azetidine Ring in Medicinal Chemistry

The journey of the pyridinyl-azetidine scaffold is fundamentally rooted in the unique attributes of the azetidine ring itself. Azetidines are four-membered, nitrogen-containing heterocycles that were once considered mere synthetic curiosities following their first synthesis in 1888.[1] For decades, their inherent ring strain was viewed as a liability. However, the discovery of naturally occurring L-azetidine-2-carboxylic acid in 1955 hinted at their biological relevance and potential.[1]

In modern drug discovery, the azetidine moiety is prized for several key reasons:

• Structural Rigidity and Three-Dimensionality: The strained four-membered ring imparts significant conformational rigidity.[1][2] This pre-organizes the molecule, reducing the entropic penalty upon binding to a biological target and potentially leading to higher affinity.[3] It allows for the precise spatial positioning of substituents, which is critical for optimizing interactions within a receptor's binding pocket.[1]

• Improved Physicochemical Properties: Incorporating the sp³-rich azetidine scaffold can enhance properties crucial for drug development.[2][4] Compared to more common cyclic amines like pyrrolidine or piperidine, azetidines can improve aqueous solubility, increase metabolic stability, and reduce lipophilicity, all of which are favorable for developing CNS-penetrant drugs.[1][4]

• Bioisosteric Replacement: The azetidine ring serves as an effective bioisostere for other cyclic amines and even acyclic fragments, providing a novel vector space for chemical exploration while maintaining or improving the desired pharmacological activity.[1]

The fusion of this unique heterocycle with a pyridine ring—a common pharmacophore in CNS-active molecules due to its hydrogen bonding capabilities and aromatic interactions—created a powerful new chemical class.[5]

Discovery and Historical Context: The Rise of nAChR Agonists

The story of pyridinyl-azetidine compounds is inextricably linked to the pursuit of selective ligands for neuronal nicotinic acetylcholine receptors (nAChRs). These ligand-gated ion channels are implicated in a host of CNS disorders, including nicotine addiction, Alzheimer's disease, Parkinson's disease, and depression.[6][7]

A pivotal moment in this field was the development of A-85380 [3-(2(S)-azetidinylmethoxy)pyridine] by Abbott Laboratories in the mid-1990s.[8][9] This compound emerged from research programs seeking to create potent and subtype-selective nAChR ligands.[10] A-85380 proved to be a highly potent and selective agonist for the α4β2 nAChR subtype, which is the most abundant and widespread nAChR in the brain and is strongly associated with the rewarding effects of nicotine.[5][6][8][9][11]

The discovery of A-85380 was significant for two primary reasons:

• Validation of the Scaffold: It demonstrated that the pyridinyl-azetidine core could be used to create ligands with subnanomolar affinity and high selectivity for a specific nAChR subtype.[9][10]

• Creation of a Powerful Research Tool: A-85380 became an invaluable pharmacological probe for investigating the function of α4β2 nAChRs in both preclinical and clinical settings, including its use in radiolabeled forms for PET and SPECT imaging studies.[8]

This pioneering work laid the foundation for further exploration of the pyridinyl-azetidine chemical space, leading to the discovery of other important modulators like Sazetidine-A, which exhibits a unique profile as a "silent desensitizer" of α4β2 nAChRs.[7][12]

Synthetic Strategies for the Pyridinyl-Azetidine Core

The construction of the pyridinyl-azetidine scaffold can be approached through several synthetic strategies. A common and effective method involves the coupling of a pre-formed, suitably protected azetidine building block with a functionalized pyridine ring. The Mitsunobu reaction, for instance, is a reliable method for forming the ether linkage present in many analogues, including the seminal synthesis of A-85380.[11]

Below is a generalized workflow and a specific, detailed protocol for the synthesis of A-85380, illustrating the key chemical transformations.

General Synthetic Workflow Diagram

Caption: General workflow for pyridinyl-azetidine synthesis.

Detailed Experimental Protocol: Synthesis of A-85380

This protocol is based on the widely cited synthetic route for A-85380.[11]

Objective: To synthesize 3-(2(S)-azetidinylmethoxy)pyridine (A-85380).

Step 1: Mitsunobu Coupling to form Protected Intermediate

• Materials:

  • (S)-1-Boc-2-azetidinemethanol (1.0 eq)

  • 3-Hydroxypyridine (1.2 eq)

  • Triphenylphosphine (PPh₃) (1.5 eq)

  • Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a stirred solution of (S)-1-Boc-2-azetidinemethanol, 3-hydroxypyridine, and PPh₃ in anhydrous THF at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon), add DIAD dropwise over 15 minutes.

  • Causality: The reaction is cooled to 0 °C to control the exothermic nature of the Mitsunobu reaction and minimize side-product formation. DIAD is added slowly to maintain this control.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, concentrate the mixture under reduced pressure.

  • Purify the residue by column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield tert-butyl (2S)-2-(pyridin-3-yloxymethyl)azetidine-1-carboxylate.

  • Self-Validation: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity before proceeding.

Step 2: Boc-Deprotection to Yield A-85380

• Materials:

  • Tert-butyl (2S)-2-(pyridin-3-yloxymethyl)azetidine-1-carboxylate (1.0 eq)

  • 4M HCl in Dioxane (or Trifluoroacetic acid in Dichloromethane)

  • Anhydrous Dichloromethane (DCM) or Dioxane

• Procedure:

  • Dissolve the protected intermediate from Step 1 in the chosen anhydrous solvent (e.g., Dioxane).

  • Add the acidic solution (e.g., 4M HCl in Dioxane) and stir the mixture at room temperature for 1-3 hours.

  • Causality: A strong acid is required to cleave the tert-butyloxycarbonyl (Boc) protecting group, liberating the secondary amine of the azetidine ring.

  • Monitor the deprotection by TLC or LC-MS until the starting material is fully consumed.

  • Concentrate the reaction mixture under reduced pressure.

  • The crude product is often the hydrochloride salt. It can be purified by recrystallization or by conversion to the free base followed by chromatography. To obtain the free base, dissolve the salt in water, basify with a suitable base (e.g., NaHCO₃ or NaOH), and extract with an organic solvent (e.g., DCM or Ethyl Acetate).

  • Self-Validation: Final product identity and purity should be confirmed via ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and chiral HPLC to ensure enantiomeric purity.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the pyridinyl-azetidine scaffold has yielded crucial insights into the structural requirements for potent and selective nAChR modulation.

Key Modification Points

Caption: Key regions for SAR exploration on the pyridinyl-azetidine scaffold.

Summary of SAR Findings

The following table summarizes key SAR data for A-85380 and related analogues, focusing on the α4β2 nAChR subtype, the primary target.

Compound	Key Structural Feature	α4β2 Binding Affinity (Ki, nM)	Functional Activity	Rationale for Modification
A-85380	(S)-2-(azetidinylmethoxy)	0.05[9]	Full Agonist[8]	Parent compound, establishes baseline activity.
5-Iodo-A-85380	5-Iodo on pyridine ring	~0.03 (high affinity)	Potent Agonist[13]	To develop a radiolabeled version for imaging and probe electronic effects. Increases potency.
(R)-A-85380	(R)-stereochemistry	>1000	Weak/Inactive	To investigate the critical role of stereochemistry at the C2 position of the azetidine ring.
Pyrrolidine Analogue	Pyrrolidine instead of azetidine	0.1 - 1.0	Agonist	To explore the effect of ring size on conformational preference and binding.[14]
Piperidine Analogue	Piperidine instead of azetidine	>10.0	Reduced Potency	Further exploration of ring size; the larger, more flexible ring is less optimal.[14]
Sazetidine-A	2-methoxy, 6-(ethynyl)pyridine	~0.5[12]	Silent Desensitizer[12]	To explore modifications on the pyridine ring, leading to a profound change in functional outcome.

Data compiled from multiple sources and may represent approximate values for comparative purposes.

Key Insights from SAR Studies:

• Stereochemistry is Paramount: The (S)-enantiomer at the azetidine C2 position is essential for high-affinity binding.[15] This highlights a highly specific and constrained binding pocket for the azetidine moiety.

• Pyridine Substitution: The position and nature of substituents on the pyridine ring can dramatically alter both binding affinity and functional activity. For example, adding a 5-iodo group enhances potency,[13] while more complex substitutions in compounds like Sazetidine-A can switch the compound from an agonist to a silent desensitizer.[12]

• Azetidine is Optimal: While pyrrolidine is tolerated, the four-membered azetidine ring appears to provide the optimal balance of rigidity and substituent vector orientation for high-affinity α4β2 nAChR binding compared to larger rings.[14]

Mechanism of Action and Pharmacological Profile

Pyridinyl-azetidine compounds like A-85380 primarily exert their effects by acting as agonists at α4β2 nAChRs.[8][11] These receptors are ligand-gated ion channels that, upon activation, allow the influx of cations (primarily Na⁺ and Ca²⁺) into the neuron.

Signaling Pathway at the Synapse

The binding of an agonist like A-85380 to the α4β2 nAChR triggers a conformational change in the receptor, opening the ion channel. The subsequent cation influx leads to membrane depolarization, which in turn can trigger an action potential and modulate the release of other neurotransmitters, such as dopamine in the brain's reward pathways.[16]

Caption: Agonist-mediated activation of the α4β2 nAChR signaling pathway.

The partial agonist activity of related compounds, such as the smoking cessation aid varenicline (which has a more complex fused ring system but was developed from similar principles), is crucial to their therapeutic effect.[17][18] A partial agonist both moderately activates the receptor to reduce withdrawal symptoms and competitively blocks the binding of nicotine, preventing the rewarding effects of smoking.[19][20]

Future Directions and Conclusion

The discovery and optimization of pyridinyl-azetidine compounds have provided a masterclass in modern drug discovery. From the strategic incorporation of a strained ring system to the detailed elucidation of SAR, this scaffold has yielded potent, selective, and functionally diverse molecules. The journey of A-85380 from a research probe to a foundational template highlights the power of tool compounds in dissecting complex neurobiology.[8]

Future research will likely focus on:

• Enhanced Subtype Selectivity: Developing ligands that can distinguish between different α4β2 stoichiometries or target other nAChR subtypes (e.g., α7, α6-containing) with greater precision.

• Allosteric Modulation: Designing pyridinyl-azetidine-based positive or negative allosteric modulators (PAMs/NAMs) that offer a more nuanced approach to receptor modulation than direct agonists or antagonists.

• New Therapeutic Applications: Leveraging the scaffold to target other CNS disorders where nAChR dysfunction is implicated, such as cognitive deficits in schizophrenia or certain types of pain.[8]

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• A-85380 [3-(2(S)-azetidinylmethoxy) pyridine]: in vitro pharmacological properties of a novel, high affinity alpha 4 beta 2 nicotinic acetylcholine receptor ligand. (1996). PubMed. [Link]

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A Technical Guide to Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate: Synthesis, Commercial Availability, and Applications in Drug Discovery

Introduction: The Rising Prominence of the Azetidine Scaffold in Medicinal Chemistry

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that impart desirable pharmacokinetic and pharmacodynamic properties is perpetual. Among the saturated heterocycles, the four-membered azetidine ring has emerged as a privileged motif in modern medicinal chemistry.[1][2] Its inherent ring strain and three-dimensional character offer a unique conformational rigidity that can enhance binding affinity to biological targets, improve metabolic stability, and increase aqueous solubility—key attributes in the optimization of drug candidates.[3]

This guide provides an in-depth technical overview of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (CAS No: 206446-39-1) , a versatile building block that combines the favorable properties of the azetidine core with the ubiquitous pyridinyl moiety, a common feature in numerous pharmaceuticals. We will delve into its commercial availability, explore plausible and referenced synthetic routes, discuss its critical role in drug discovery, and provide essential safety information.

Commercial Availability: Securing the Starting Material

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is commercially available from a range of chemical suppliers, facilitating its direct use in research and development programs. The availability of this key intermediate from multiple vendors ensures a stable supply chain for ongoing discovery efforts.

Supplier	Catalog Number	Purity	Notes
Sigma-Aldrich	Varies by region	≥95%	A well-established supplier for research-grade chemicals.
Appretech Scientific Limited	APT005762	98% min	Specialist in fine chemicals and intermediates.[4]
Chemsigma	206446-39-1	Not specified	Lists the compound by its CAS number.[5]
Key Organics / BIONET	H14DE7DB5	Not specified	Available through the Sigma-Aldrich platform.[6]

This table is not exhaustive and other suppliers may exist. Purity levels and availability are subject to change. It is recommended to contact suppliers directly for the most current information.

Synthetic Pathways: From Precursors to the Final Product

While Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is commercially available, understanding its synthesis is crucial for process development, cost analysis, and the preparation of novel analogs. The synthesis of 3-substituted azetidines often commences from commercially available precursors such as 1-Boc-3-azetidinone or derivatives of 3-hydroxyazetidine.

A highly plausible and efficient method for the synthesis of the target molecule involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura or Negishi reaction. These methods are renowned for their functional group tolerance and reliability in forming carbon-carbon bonds between sp²-hybridized centers.

Proposed Synthetic Scheme: A Convergent Approach

The following diagram illustrates a likely two-step synthetic sequence starting from the readily available Tert-butyl 3-oxoazetidine-1-carboxylate.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical and Referenced)

This protocol is a composite of established methods for similar transformations and should be optimized for specific laboratory conditions.

Part 1: Synthesis of Tert-butyl 3-(((trifluoromethyl)sulfonyl)oxy)azetidine-1-carboxylate (Azetidine Triflate)

This initial step activates the 3-position of the azetidine ring for subsequent cross-coupling. The conversion of a ketone to a triflate is a standard and high-yielding transformation.

• To a stirred solution of Tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add pyridine (1.2 eq).

• Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude azetidine triflate. This intermediate is often used in the next step without further purification.

Part 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for the formation of C-C bonds.[7]

• To a reaction vessel charged with the crude azetidine triflate (1.0 eq) and 2-pyridylboronic acid (1.2 eq), add a palladium catalyst such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 eq).

• Add a suitable base, for example, potassium carbonate (2.0 eq) or cesium carbonate (2.0 eq).

• Add an appropriate solvent, such as 1,4-dioxane or a mixture of toluene and water.

• Degas the reaction mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Heat the mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Alternative Cross-Coupling: The Negishi Reaction

The Negishi coupling offers an alternative to the Suzuki-Miyaura reaction, particularly when dealing with sensitive substrates.[6][8] In this case, a 2-pyridylzinc reagent would be used in place of the boronic acid, and a palladium or nickel catalyst with a suitable ligand would be employed.[9]

Applications in Drug Discovery: A Scaffold for Innovation

The 3-(pyridin-2-yl)azetidine scaffold is a valuable building block in drug discovery due to the combination of the conformationally constrained azetidine ring and the hydrogen bond accepting and aromatic properties of the pyridine moiety. This combination can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles.

While a specific approved drug containing the exact Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate moiety has not been identified in the public domain, the broader 3-substituted azetidine and pyridinyl-azetidine motifs are prevalent in numerous patented therapeutic agents and clinical candidates. These compounds span a wide range of therapeutic areas, including:

• Neuroscience: Azetidine derivatives have been investigated as ligands for nicotinic acetylcholine receptors and as positive allosteric modulators of metabotropic glutamate receptors, with potential applications in treating neurological and psychiatric disorders.[10][11]

• Oncology: The rigidity of the azetidine ring can be exploited to design potent and selective enzyme inhibitors, a key strategy in cancer therapy.[12]

• Infectious Diseases: The unique structural features of azetidines have been incorporated into novel antibacterial agents.[1]

The Boc-protecting group on the azetidine nitrogen of the title compound is readily removed under acidic conditions, allowing for further functionalization and incorporation into more complex molecular architectures. This versatility makes it an attractive starting material for the synthesis of compound libraries for high-throughput screening.

Safety and Handling

Potential Hazards:

• Skin and Eye Irritation: Similar to other azetidine derivatives and organic compounds, it may cause skin and eye irritation upon contact.[13][14]

• Harmful if Swallowed or Inhaled: Ingestion or inhalation of the dust may be harmful.[13]

• Respiratory Tract Irritation: May cause respiratory irritation.[14]

Recommended Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[15]

• Spill and Disposal: In case of a spill, contain the material and dispose of it in accordance with local, state, and federal regulations.

It is strongly recommended to obtain and review the Safety Data Sheet from the supplier before handling this compound.

Conclusion: A Versatile Building Block for Future Discoveries

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate stands as a valuable and readily accessible building block for medicinal chemists and drug discovery scientists. Its unique combination of a conformationally rigid azetidine core and a versatile pyridine moiety provides a powerful platform for the design and synthesis of novel therapeutic agents. A thorough understanding of its synthesis, commercial availability, and potential applications, coupled with a commitment to safe handling practices, will enable researchers to fully leverage the potential of this important scaffold in the development of the next generation of medicines.

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Protocols & Analytical Methods

The Strategic Application of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in Modern Medicinal Chemistry: A Guide for Researchers

Introduction: The Rise of Small, Strained Scaffolds in Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with enhanced pharmacological properties is relentless. Among the various scaffolds utilized, small, strained heterocycles, particularly azetidines, have garnered significant attention.[1][2] Their inherent three-dimensional character, a departure from the predominantly flat aromatic structures, offers a compelling strategy to improve physicochemical properties such as solubility and metabolic stability, while also enabling novel interactions with biological targets.[3][4] This guide focuses on a particularly valuable building block, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate , detailing its synthesis, functionalization, and strategic deployment in drug discovery programs. The convergence of the rigid, sp³-rich azetidine core with the versatile, hydrogen-bond-accepting pyridine ring presents a unique opportunity for chemists to craft next-generation therapeutics.[5]

The Azetidine-Pyridine Constellation: A Privileged Structural Motif

The combination of an azetidine ring and a pyridine moiety within a single molecule creates a scaffold with a rich pharmacological pedigree. Azetidine-containing compounds are found in numerous approved drugs, where the strained four-membered ring is often employed to fine-tune pharmacokinetics and target engagement.[1] Notable examples include the Janus kinase (JAK) inhibitor baricitinib and the MEK inhibitor cobimetinib.[6]

The pyridine ring, a bioisostere of a phenyl group with an embedded hydrogen bond acceptor, is a ubiquitous feature in a vast number of pharmaceuticals. Its ability to participate in crucial hydrogen bonding interactions with protein active sites, as well as to modulate aqueous solubility, makes it a highly desirable component in drug design.

The subject of this guide, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, therefore represents a pre-validated scaffold, primed for incorporation into a diverse range of drug discovery projects targeting various disease areas, from oncology to neurodegenerative disorders.

Synthesis and Characterization: A Proposed Protocol

The proposed synthetic strategy involves the coupling of a suitable azetidine-based organoboron reagent with 2-bromopyridine. A key intermediate for this transformation is a protected azetidine boronic acid or its corresponding pinacol ester.

Workflow for the Proposed Synthesis

Caption: Proposed synthetic workflow for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Detailed Experimental Protocol (Proposed)

Part 1: Synthesis of Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate

• Reduction of Tert-butyl 3-oxoazetidine-1-carboxylate: To a solution of tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.5 eq) portion-wise. Stir the reaction mixture at room temperature for 2 hours. Quench the reaction with water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield tert-butyl 3-hydroxyazetidine-1-carboxylate.

• Iodination of Tert-butyl 3-hydroxyazetidine-1-carboxylate: To a solution of tert-butyl 3-hydroxyazetidine-1-carboxylate (1.0 eq), triphenylphosphine (1.5 eq), and imidazole (1.5 eq) in dichloromethane at 0 °C, add iodine (1.5 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench with aqueous sodium thiosulfate solution and extract with dichloromethane. The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by column chromatography to afford tert-butyl 3-iodoazetidine-1-carboxylate.

• Borylation of Tert-butyl 3-iodoazetidine-1-carboxylate: In a glovebox, combine tert-butyl 3-iodoazetidine-1-carboxylate (1.0 eq), bis(pinacolato)diboron (1.2 eq), potassium acetate (3.0 eq), and [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq) in a flask. Add anhydrous 1,4-dioxane and degas the mixture. Heat the reaction at 80 °C for 12 hours. After cooling, dilute with ethyl acetate, filter through celite, and concentrate. The residue is purified by column chromatography to yield the desired boronic ester.

Part 2: Suzuki-Miyaura Coupling

• Reaction Setup: To a flask, add tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate (1.0 eq), 2-bromopyridine (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), and potassium carbonate (3.0 eq).

• Solvent and Degassing: Add a mixture of 1,4-dioxane and water (4:1) and degas the mixture by bubbling with argon for 15 minutes.

• Reaction: Heat the reaction mixture to 90 °C and stir for 16 hours.

• Work-up and Purification: After cooling to room temperature, dilute the reaction with water and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Compound	Starting Material	Key Reagents	Typical Yield	Analytical Data
Tert-butyl 3-hydroxyazetidine-1-carboxylate	Tert-butyl 3-oxoazetidine-1-carboxylate	NaBH₄	>95%	¹H NMR, ¹³C NMR
Tert-butyl 3-iodoazetidine-1-carboxylate	Tert-butyl 3-hydroxyazetidine-1-carboxylate	I₂, PPh₃, Imidazole	70-85%	¹H NMR, ¹³C NMR
Tert-butyl 3-(pinacolato)boronate azetidine	Tert-butyl 3-iodoazetidine-1-carboxylate	B₂pin₂, Pd(dppf)Cl₂, KOAc	60-75%	¹H NMR, ¹¹B NMR
Target Compound	Azetidine Boronic Ester & 2-Bromopyridine	Pd(dppf)Cl₂, K₂CO₃	65-80%	¹H NMR, ¹³C NMR, HRMS

Applications in Medicinal Chemistry: Strategic Incorporation

The true value of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate lies in its utility as a versatile building block for the synthesis of more complex drug candidates. The Boc-protecting group can be readily removed under acidic conditions to liberate the secondary amine, which can then be functionalized in a variety of ways.

Protocol for N-Boc Deprotection

Caption: General workflow for the N-Boc deprotection of the title compound.

Detailed Protocol:

• Reaction Setup: Dissolve Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 eq) in dichloromethane (DCM).

• Reagent Addition: Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure. The residue can be triturated with diethyl ether to precipitate the TFA salt of the product. Alternatively, the residue can be dissolved in a minimal amount of water, basified with a saturated aqueous solution of sodium bicarbonate, and extracted with DCM to yield the free base.

Downstream Functionalization: Building Complexity

The deprotected 3-(pyridin-2-yl)azetidine is a valuable intermediate for a variety of coupling reactions, allowing for its incorporation into a lead molecule.

• Amide Bond Formation: The secondary amine can be readily acylated with carboxylic acids (using standard coupling reagents like HATU or EDC/HOBt) or acid chlorides to form amides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) provides access to N-alkylated derivatives.

• N-Arylation: Buchwald-Hartwig amination with aryl halides allows for the introduction of further aromatic systems.

Pharmacological Rationale and Target Space

The 3-(pyridin-2-yl)azetidine scaffold is particularly well-suited for targeting protein kinases, G-protein coupled receptors (GPCRs), and other enzyme classes where a hydrogen bond accepting moiety on a rigid, three-dimensional core can enhance binding affinity and selectivity. The pyridine nitrogen can act as a crucial hinge-binding element in many kinase inhibitors. The azetidine ring serves to orient the pyridyl group in a defined vector in space, minimizing the entropic penalty upon binding to the target protein.

While specific drug candidates containing the exact Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate are not prominently disclosed in the public domain, numerous patents describe structurally related 3-heteroaryl azetidines as key components of inhibitors for a range of therapeutic targets, including, but not limited to:

• Janus Kinases (JAKs)

• Tyrosine Kinases (e.g., BTK, SYK)

• Serine/Threonine Kinases (e.g., ROCK, p38)

• Dipeptidyl Peptidase-4 (DPP-IV)[12]

Conclusion: A Building Block of Strategic Importance

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a high-value building block for medicinal chemists seeking to introduce a privileged 3D scaffold with desirable physicochemical properties into their drug candidates. Its synthesis, while not explicitly detailed in the literature, can be reliably achieved through established cross-coupling methodologies. The subsequent deprotection and functionalization protocols are straightforward, providing a clear path to a diverse array of novel chemical entities. The inherent properties of the azetidine-pyridine combination make this a scaffold of considerable interest for the development of potent and selective inhibitors for a wide range of biological targets. Researchers and drug development professionals are encouraged to consider the strategic incorporation of this and related 3-heteroaryl-azetidines in their quest for innovative therapeutics.

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• World Intellectual Property Organization Patent WO 2020/055976 A1. (2020). Tert-butyl (s)-2-(4-(phenyl)-6h-thieno[3,2-f][3][5][13]triazolo[4,3-a][5][13]diazepin-6-yl) acetate derivatives and related compounds as bromodomain brd4 inhibitors for treating cancer.

• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (MBSC-0864). (n.d.).
• Suzuki-Miyaura cross coupling reaction. (n.d.). TCI Chemicals.
• Elucidating the role of the boronic esters in the Suzuki–Miyaura reaction: Structural, kinetic, and computational investigations. (2017). Journal of the American Chemical Society, 139(36), 12457–12467.
• Bojack, G., et al. (2025). Synthesis and Biological Profile of Substituted Azetidinyl Carbox- amides, A Novel Class of Herbicidal Acyl. SynOpen, 9, 247–257.

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Application Notes and Protocols for N-Boc Deprotection of 3-(Pyridin-2-yl)azetidine Derivatives

Introduction: Navigating the Deprotection of a Privileged Scaffold

The 3-(pyridin-2-yl)azetidine moiety is a cornerstone in modern medicinal chemistry, recognized as a privileged scaffold due to its favorable physicochemical properties and its ability to present a nitrogen atom for hydrogen bonding in a defined vector. This structural motif is integral to numerous clinical candidates and approved drugs, particularly those targeting the central nervous system. The synthesis of analogs based on this scaffold invariably involves the use of a nitrogen protecting group for the azetidine ring, with the tert-butyloxycarbonyl (Boc) group being the most common choice due to its stability and orthogonal reactivity.

However, the acidic removal of the N-Boc group in 3-(pyridin-2-yl)azetidine derivatives presents a unique set of challenges that require careful consideration to ensure high yields and purity. The presence of the basic pyridine nitrogen, which becomes protonated under acidic conditions, and the inherent strain of the four-membered azetidine ring, demand finely-tuned protocols. This guide provides a detailed exploration of robust N-Boc deprotection methodologies for this specific class of compounds, grounded in mechanistic understanding and practical laboratory experience.

Core Challenge: The Influence of the Pyridine Moiety

The primary complicating factor in the N-Boc deprotection of 3-(pyridin-2-yl)azetidine is the basicity of the pyridine nitrogen (pKa of pyridinium ion ~5.2). During treatment with strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), both the Boc-protected azetidine nitrogen and the pyridine nitrogen are protonated.

This dual protonation can influence the reaction in several ways:

• Solubility: The formation of a dicationic species can significantly alter the solubility of the starting material and product in organic solvents.

• Reaction Kinetics: While the azetidine ring has been shown to be stable to acidic conditions without ring-opening, the overall charge of the molecule could potentially influence the rate of Boc cleavage.

• Workup and Isolation: The most critical challenge lies in the workup procedure. The product is initially isolated as a di-salt (e.g., bis-trifluoroacetate or bis-hydrochloride). To obtain the free amine, a careful and thorough basic workup is required to neutralize both acidic salts. Incomplete neutralization can lead to low yields of the desired product upon extraction into organic solvents.

Recommended Deprotection Protocols

Two primary acidic protocols are recommended for the N-Boc deprotection of 3-(pyridin-2-yl)azetidine derivatives. The choice between them often depends on the scale of the reaction, the desired final salt form, and the presence of other acid-sensitive functional groups.

Protocol 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most common and often most effective method for small to medium-scale deprotections. TFA is a strong acid that readily cleaves the Boc group, and its volatility simplifies its removal.

Mechanism of Deprotection: The deprotection proceeds via an acid-catalyzed elimination mechanism.

• Protonation: The carbonyl oxygen of the Boc group is protonated by TFA.

• Formation of a Tert-butyl Cation: The protonated Boc group becomes unstable, leading to the loss of a stable tert-butyl cation and the formation of a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide gas.

• Formation of the Amine Salt: The resulting free amine is protonated by the excess TFA in the reaction mixture to form the corresponding trifluoroacetate salt.

Step-by-Step Experimental Protocol:

• Reaction Setup: Dissolve the N-Boc-3-(pyridin-2-yl)azetidine derivative (1.0 eq) in dichloromethane (DCM, 5-10 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Addition of TFA: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA, 5-10 eq) to the stirred solution. Note: The reaction is often exothermic.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Removal of Volatiles: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA. The residue will be the bis-trifluoroacetate salt of the product, often as a viscous oil or semi-solid.

• Workup for Free Amine Isolation: a. Dissolve the residue in DCM or ethyl acetate. b. Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1-2 M aqueous solution of sodium hydroxide (NaOH) and stir vigorously until gas evolution ceases and the pH of the aqueous layer is >9. c. Separate the organic layer. d. Extract the aqueous layer with additional portions of DCM or ethyl acetate (3x). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the free amine of 3-(pyridin-2-yl)azetidine.

Protocol 2: Hydrochloric Acid (HCl) in 1,4-Dioxane

This method is an excellent alternative to TFA, particularly for larger-scale reactions or when a crystalline hydrochloride salt of the product is desired. Commercially available solutions of 4 M HCl in dioxane are convenient to use.

Step-by-Step Experimental Protocol:

• Reaction Setup: To a stirred solution or suspension of the N-Boc-3-(pyridin-2-yl)azetidine derivative (1.0 eq) in 1,4-dioxane (5-10 mL per mmol of substrate), add a 4 M solution of HCl in 1,4-dioxane (5-10 eq).

• Reaction Monitoring: Stir the mixture at room temperature for 2-6 hours. The hydrochloride salt of the product may precipitate from the reaction mixture. Monitor the reaction by TLC or LC-MS.

• Isolation of the Hydrochloride Salt: a. If a precipitate has formed, dilute the reaction mixture with diethyl ether to complete the precipitation. b. Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to obtain the bis-hydrochloride salt.

• Workup for Free Amine Isolation: a. Suspend or dissolve the hydrochloride salt in water and cool in an ice bath. b. Slowly add a saturated aqueous solution of NaHCO₃ or a 1-2 M aqueous solution of NaOH until the pH is >9. c. Extract the aqueous mixture with DCM or ethyl acetate (3x). d. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free amine.

Comparative Summary of Protocols

Parameter	Protocol 1: TFA in DCM	Protocol 2: HCl in Dioxane
Reagent	Trifluoroacetic Acid	4 M Hydrogen Chloride in 1,4-Dioxane
Solvent	Dichloromethane	1,4-Dioxane
Reaction Time	1-4 hours	2-6 hours
Workup	Evaporation of volatiles, then aqueous basic wash.	Precipitation of HCl salt or aqueous basic wash.
Pros	Faster reaction times, volatile reagents are easy to remove.	Often yields a crystalline HCl salt, suitable for large scale.
Cons	TFA is corrosive and can be difficult to remove completely, product is often an oil.	Dioxane is a suspected carcinogen and has a high freezing point.

Decision-Making Workflow for Protocol Selection

Caption: Protocol selection for N-Boc deprotection.

Alternative Mild Deprotection Strategies

For substrates bearing other acid-sensitive functional groups, harsher conditions with TFA or HCl may not be suitable. In such cases, milder deprotection methods can be employed.

Oxalyl Chloride in Methanol

A recently reported mild method involves the use of oxalyl chloride in methanol. This system is effective for a range of N-Boc protected amines, including those on heterocyclic systems.

Proposed Mechanism: The reaction likely proceeds through the in situ generation of HCl from the reaction of oxalyl chloride and methanol, but a broader mechanism involving the electrophilic character of oxalyl chloride may also be at play.

General Procedure:

• Dissolve the N-Boc-3-(pyridin-2-yl)azetidine derivative in methanol.

• Add oxalyl chloride (2-3 equivalents) dropwise at room temperature.

• Stir for 1-4 hours and monitor by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ and extract the product with an organic solvent.

Conclusion

The N-Boc deprotection of 3-(pyridin-2-yl)azetidine derivatives is a readily achievable transformation with careful selection of reagents and, most importantly, a well-executed workup procedure. Both TFA in DCM and HCl in dioxane are robust and reliable methods. The key to success lies in the thorough neutralization of both the azetidinium and pyridinium salts to ensure efficient isolation of the desired free amine. For sensitive substrates, milder, alternative methods provide valuable options. The protocols and considerations outlined in this guide are intended to provide researchers with the necessary tools to confidently and successfully perform this crucial synthetic step in the development of novel 3-(pyridin-2-yl)azetidine-based compounds.

References

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845–23854. [Link]

• George, N., Ofori, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Semantic Scholar. [Link]

• George, N., Ofori, S., Parkin, S. R., & Awuah, S. G. (2020). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride. University of Kentucky UKnowledge. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. ResearchGate. [Link]

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• Reddit. (2014). r/chemistry - Removal of Boc protecting group as workup?[Link]

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• Reddit. (2023). r/Chempros - Boc De-protection. [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 309472, Pyridinium trifluoroacetate. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. Retrieved from [Link]

• Saunders, G. J., Spring, S. A., Jayawant, E., Wilkening, I., Roesner, S., Clarkson, G. J., Dixon, A. M., Notman, R., & Shipman, M. (2024). Synthesis and

Application Notes & Protocols: The Strategic Integration of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in Modern Drug Design

Introduction: The Convergence of Privileged Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the rational design of small molecule therapeutics hinges on the strategic selection of molecular building blocks that confer optimal physicochemical and pharmacokinetic properties. Among the vast arsenal of heterocyclic scaffolds, azetidines and pyridines have independently emerged as "privileged structures" due to their recurrent appearance in a multitude of biologically active agents.[1][2][3]

The azetidine ring, a four-membered saturated N-heterocycle, is increasingly favored for its ability to impart a desirable three-dimensional character to drug candidates.[4][5] Its inherent ring strain and conformational rigidity can lead to significant improvements in metabolic stability, aqueous solubility, and target-binding affinity when compared to more flexible or planar analogues.[1][6][7] Azetidines serve as versatile bioisosteres for more common rings like piperidines and pyrrolidines, offering unique exit vectors for chemical elaboration and access to novel chemical space.[5][6][8]

Concurrently, the pyridine ring is a cornerstone of medicinal chemistry, featuring prominently in numerous FDA-approved drugs.[9] Its aromatic nature and the presence of a nitrogen atom make it an excellent hydrogen bond acceptor and capable of engaging in crucial π-stacking interactions with biological targets.[10] This is particularly evident in the field of oncology, where pyridine derivatives are extensively utilized as kinase inhibitors, often by forming key interactions with the hinge region of the enzyme's ATP-binding site.[10][11][12]

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate represents a sophisticated building block that synergistically combines the advantageous features of both these motifs. The tert-butoxycarbonyl (Boc) protecting group facilitates its use in multi-step syntheses, while the pyridin-2-yl substituent provides a potent handle for target engagement. This guide provides an in-depth exploration of its application, offering both the strategic rationale and practical protocols for its integration into drug design campaigns.

Molecular Profile and Design Rationale

The strategic value of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate lies in its unique combination of structural and electronic features.

Caption: Key functional regions of the title compound.

Key Advantages in Drug Design:

• Enhanced 3-Dimensionality (sp³ Character): The non-planar azetidine ring helps drug candidates escape "flatland," a common issue with planar, aromatic compounds that can lead to poor solubility and off-target toxicity.[4] This increased sp³ character is correlated with higher clinical success rates.

• Bioisosteric Replacement: The 3-substituted azetidine can serve as a superior bioisostere for piperazine or morpholine moieties, often improving metabolic stability and reducing lipophilicity.[4][8]

• Metabolic Stability: The azetidine scaffold can block sites of metabolism that might be present on analogous acyclic or larger ring systems, thereby increasing the half-life of a drug candidate.[1]

• Precise Vector Control: The substituent at the 3-position of the azetidine ring provides a well-defined vector for directing functionality towards specific pockets within a target protein, enabling fine-tuning of potency and selectivity.

• Target Engagement via Pyridine: The pyridin-2-yl group is a proven pharmacophore. Its nitrogen atom acts as a strong hydrogen bond acceptor, crucial for anchoring the molecule to the target protein, particularly in kinases and other ATP-dependent enzymes.[9][10]

Key Therapeutic Applications

The unique structural attributes of this building block make it particularly suitable for several therapeutic areas.

Kinase Inhibition in Oncology

The development of selective kinase inhibitors is a major focus in cancer therapy. The 2-aminopyridine moiety is a classic hinge-binding motif.[10] By incorporating the pyridin-2-yl-azetidine scaffold, medicinal chemists can establish this critical hinge interaction while using the azetidine nitrogen (after deprotection) as an attachment point to explore solvent-exposed regions or other sub-pockets of the kinase, thereby improving selectivity and potency.

Caption: Interaction model in a kinase active site.

Central Nervous System (CNS) Disorders

Azetidine-containing compounds have shown significant promise for CNS targets.[13][14][15] The scaffold can improve key CNS drug-like properties, such as aqueous solubility and metabolic stability, which are critical for crossing the blood-brain barrier.[14] The pyridinyl moiety can be tailored to interact with a wide range of CNS receptors and enzymes. The combination within Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate provides a pre-validated starting point for generating libraries of CNS-focused molecules.[14]

Experimental Protocols

The following protocols provide standardized, field-proven methodologies for the utilization of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in a typical medicinal chemistry workflow.

Protocol 1: Boc Deprotection and Subsequent Amide Coupling

This two-step sequence is a fundamental workflow for elaborating the core scaffold. It involves the removal of the Boc protecting group to liberate the secondary amine, followed by acylation to form a new amide derivative.

Caption: Workflow for derivatization of the azetidine nitrogen.

Step-by-Step Methodology:

Part A: Boc Deprotection

• Reaction Setup: To a solution of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M), add trifluoroacetic acid (TFA, 10.0 eq) dropwise at 0 °C under a nitrogen atmosphere.

  • Causality: TFA is a strong acid that efficiently cleaves the acid-labile Boc group. DCM is a good solvent for the starting material and is inert to the reaction conditions. The reaction is performed at 0 °C initially to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up: Concentrate the reaction mixture in vacuo to remove the excess TFA and DCM. The resulting residue, the TFA salt of 2-(azetidin-3-yl)pyridine, is often a viscous oil or solid and can be used in the next step without further purification.

  • Trustworthiness: Co-evaporation with a solvent like toluene can help to remove residual TFA. Ensuring the complete removal of acid is critical for the success of the subsequent coupling step.

Part B: Amide Coupling

• Reaction Setup: Dissolve the crude TFA salt from the previous step (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.1 M). Add the desired carboxylic acid (R-COOH, 1.1 eq), followed by a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 1.2 eq).

• Base Addition: Cool the mixture to 0 °C and add N,N-diisopropylethylamine (DIPEA, 4.0 eq) dropwise.

  • Causality: DIPEA is a non-nucleophilic base used to neutralize the TFA salt and facilitate the formation of the activated ester by HATU. An excess is used to ensure the reaction medium remains basic.

• Reaction and Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor by LC-MS.

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with ethyl acetate. Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the desired amide derivative.

Protocol 2: General Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a typical method to assess the inhibitory activity of a newly synthesized derivative against a target kinase. The Kinase-Glo® Luminescent Kinase Assay (Promega) is used as a representative example.

Principle: The assay quantifies the amount of ATP remaining in solution after a kinase reaction. A decrease in kinase activity due to inhibition results in more ATP remaining, which generates a stronger luminescent signal.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound in 100% DMSO (e.g., 10 mM). Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in a 384-well plate using DMSO.

• Reagent Preparation: Prepare the kinase reaction buffer containing the target kinase, its specific substrate (protein or peptide), and any necessary cofactors as recommended by the enzyme manufacturer.

• Kinase Reaction: a. Add 2.5 µL of the kinase/substrate solution to the wells of a 384-well assay plate. b. Transfer a small volume (e.g., 25 nL) of the serially diluted compound from the DMSO plate to the assay plate. c. To initiate the reaction, add 2.5 µL of an ATP solution (prepared in reaction buffer at 2x the final desired concentration, typically at or near the Km value for the kinase). d. Incubate the plate at room temperature for the specified reaction time (e.g., 60 minutes).

• Signal Detection: a. Add 5 µL of Kinase-Glo® reagent to each well to stop the kinase reaction and initiate the luminescence reaction. b. Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize. c. Read the luminescence on a plate reader.

• Data Analysis: a. Normalize the data using control wells (0% inhibition: DMSO only; 100% inhibition: no enzyme or a known potent inhibitor). b. Plot the normalized percent inhibition against the logarithm of the inhibitor concentration. c. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Representative Structure-Activity Relationship (SAR) Data

To illustrate the utility of the scaffold, the following table presents hypothetical data for a series of derivatives synthesized using the protocols above. This demonstrates how modifications at the azetidine nitrogen can be used to probe the SAR and optimize for potency.

Compound ID	R-Group (Attached to Azetidine-N)	Target Kinase IC₅₀ (nM)
Base Scaffold	H (from deprotection)	>10,000
EX-01	Acetyl	8,500
EX-02	Benzoyl	1,200
EX-03	4-Fluorobenzoyl	450
EX-04	4-Methoxybenzoyl	980
EX-05	Cyclohexylcarbonyl	2,300

This data is illustrative and intended for educational purposes.

Analysis of SAR: The data suggests that an aromatic acyl group (EX-02) is preferred over a small aliphatic group (EX-01). Introducing an electron-withdrawing fluorine atom (EX-03) enhances potency, possibly through favorable interactions in a hydrophobic pocket, while an electron-donating methoxy group (EX-04) is less beneficial. A bulky aliphatic group (EX-05) is not well-tolerated compared to the aromatic series. This type of analysis guides the next round of synthesis and optimization.

Conclusion and Future Perspectives

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a high-value building block for modern drug discovery. It provides a robust platform for generating molecules with improved three-dimensionality, enhanced pharmacokinetic profiles, and potent, specific interactions with biological targets. The protocols detailed herein offer a reliable framework for its successful incorporation into medicinal chemistry programs. Future applications will likely see this scaffold integrated into more complex modalities, such as targeted protein degraders (PROTACs) and covalent inhibitors, further expanding its impact on the development of next-generation therapeutics.

References

• BenchChem. 3-(Phenoxymethyl)azetidine: A Versatile Building Block for Central Nervous System Drug Discovery.

• Wager, T. T., et al. (2016). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Chemical Neuroscience, 7(5), 584-591. Available from: [Link]

• He, M., et al. (2022). Discovery of Pyrazolopyridine Derivatives as HPK1 Inhibitors. ACS Medicinal Chemistry Letters, 13(1), 114-120. Available from: [Link]

• Kastman, H. E., et al. (2019). Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. Journal of Medicinal Chemistry, 62(17), 8097-8111. Available from: [Link]

• TCI Chemicals. (n.d.). Building Blocks for Bioisosteric Replacement in Medicinal Chemistry.

• ResearchGate. (n.d.). Pyridine derivatives as Pim kinase inhibitors as anticancer agents. Available from: [Link]

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• Semantic Scholar. (n.d.). PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. Available from: [Link]

• El-Miligy, M. M. M., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. RSC Medicinal Chemistry, 14(2), 269-285. Available from: [Link]

• Hazra, S., et al. (2025). Background and conceptual design a Aza-azetidine bioisostere of piperazine. ResearchGate. Available from: [Link]

• Zhang, M., et al. (2025). Examples of azetidine‐based bioisosters. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Examples of an azetidine‐based bioisoster for a piperidine ring. Available from: [Link]

• Wang, L., et al. (2021). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry, 64(1), 569-585. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Available from: [Link]

• ResearchGate. (n.d.). Azetidine derivatives with CNS activity. Available from: [Link]

• Wager, T. T., et al. (2016). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ResearchGate. Available from: [Link]

• Rani, V., & Reddy, P. (2018). Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives. Open Journal of Medicinal Chemistry, 8, 22-29. Available from: [Link]

• Singh, R., et al. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(9), e2100062. Available from: [Link]

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Synthesis of Novel Kinase Inhibitors Using Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate: An Application Note and Protocol Guide

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the synthesis of novel kinase inhibitors utilizing Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate as a key structural motif. Kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is implicated in numerous diseases, most notably cancer. The s[1][2]trategic incorporation of the pyridin-2-yl-azetidine scaffold offers a unique three-dimensional architecture that can be exploited to achieve high potency and selectivity for the target kinase. This [3][4]document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of next-generation kinase inhibitors. We will delve into the rationale behind experimental design, provide step-by-step synthetic procedures, and offer insights into the characterization of the final compounds.

Introduction: The Rationale for the Pyridin-2-yl-Azetidine Scaffold in Kinase Inhibitor Design

The development of small molecule kinase inhibitors has revolutionized the treatment of various cancers and other diseases. Kinas[2]e inhibitors are broadly classified based on their binding mode to the target kinase, with Type I and Type II inhibitors being the most prevalent. Type [5][6]I inhibitors target the active conformation of the kinase, while Type II inhibitors bind to the inactive "DFG-out" conformation, often exhibiting greater selectivity. The p[5][6][7]yridin-2-yl-azetidine moiety is an attractive building block for kinase inhibitor synthesis due to several key features:

• Three-Dimensionality: The non-planar azetidine ring introduces a sp³-rich character, which can lead to improved solubility, metabolic stability, and pharmacokinetic properties compared to flat aromatic systems.

• [3]Vectorial Projection: The pyridine ring can act as a key hydrogen bond acceptor, interacting with the hinge region of the kinase ATP-binding site, a common feature of many potent kinase inhibitors.

• Versatile Synthetic Handle: The Boc-protected azetidine nitrogen allows for straightforward deprotection and subsequent functionalization, enabling the exploration of diverse chemical space and the attachment of various pharmacophoric groups.

This guide will focus on a modular synthetic approach, where the Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate core is coupled with various aromatic and heteroaromatic fragments to generate a library of potential kinase inhibitors.

The Key Building Block: Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Properties and Handling

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a stable, crystalline solid at room temperature. It is essential to handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Property	Value
Molecular Formula	C₁₃H₁₈N₂O₂
Molecular Weight	234.29 g/mol
Appearance	White to off-white solid
Storage	Store in a cool, dry place away from incompatible materials.

Quality Control

Prior to use, it is recommended to verify the purity of the starting material by ¹H NMR and LC-MS to ensure the absence of significant impurities that could interfere with subsequent reactions.

Synthetic Strategy: A Modular Approach to Kinase Inhibitor Synthesis

Our synthetic strategy is designed to be modular, allowing for the rapid generation of a diverse library of compounds. The core workflow involves two key steps:

• Boc Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting group from the azetidine nitrogen to yield the free amine.

• Coupling Reaction: Reaction of the deprotected azetidine with a variety of halo-aromatic or halo-heteroaromatic building blocks, primarily through a Suzuki-Miyaura cross-coupling reaction.

This approach allows for the systematic variation of the substituent "R" group, enabling a thorough exploration of the structure-activity relationship (SAR).

Figure 1: General workflow for the synthesis of novel kinase inhibitors.

Detailed Experimental Protocols

Protocol 1: Boc Deprotection of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

This protocol describes the removal of the Boc protecting group under acidic conditions. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a common and effective method. Alter[8]natively, a solution of hydrogen chloride (HCl) in dioxane can be used.

Ma[8]terials:

• Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 eq) in anhydrous DCM (10 mL per gram of starting material) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA) (5.0 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-(pyridin-2-yl)azetidine.

• The crude product can often be used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Note on Alternative Deprotection Methods: While acidic conditions are standard, for substrates sensitive to strong acids, other methods like using oxalyl chloride in methanol or even catalyst-free deprotection in hot water have been reported for other N-Boc protected amines.

####[9][10][11] 4.2. Protocol 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a versatile and widely used method for the formation of C-C bonds. This [12][13]protocol describes the coupling of the deprotected 3-(pyridin-2-yl)azetidine with a suitable aryl or heteroaryl boronic acid or ester.

Materials:

• 3-(Pyridin-2-yl)azetidine (from Protocol 1)

• Aryl/heteroaryl boronic acid or ester (1.1 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-dioxane/water mixture, 4:1)

• Round-bottom flask or microwave vial

• Magnetic stirrer and stir bar or microwave reactor

• Condenser (for conventional heating)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask or microwave vial, add 3-(pyridin-2-yl)azetidine (1.0 eq), the aryl/heteroaryl boronic acid or ester (1.1 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Add the solvent mixture (1,4-dioxane/water, 4:1).

• Degas the reaction mixture by bubbling with argon or nitrogen for 10-15 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Alternatively, heat in a microwave reactor at 100-150 °C for 30-60 minutes. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired novel kinase inhibitor.

Reaction Parameter	Condition	Rationale
Catalyst	Pd(dppf)Cl₂, Pd(PPh₃)₄, etc.	The choice of catalyst and ligand can significantly impact the reaction efficiency.
[12]Base	K₂CO₃, Cs₂CO₃, K₃PO₄	The base is crucial for the transmetalation step of the catalytic cycle.
[13]Solvent	Dioxane/water, DMF, Toluene	The solvent system influences the solubility of the reactants and the reaction rate.
Temperature	80-150 °C	Higher temperatures are often required to drive the reaction to completion.

Characterization of Novel Kinase Inhibitors

The synthesized compounds should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.

• [14][15]Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition.

• [16]High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compounds.

Covalent and Reversible Covalent Inhibitor Design Considerations

The described synthetic platform can be adapted to generate covalent kinase inhibitors. This can be achieved by incorporating a "warhead" – an electrophilic group – into the aryl/heteroaryl fragment (R-X). Commo[17][18][19]n warheads for targeting cysteine residues include acrylamides and cyanoacrylamides. The d[20]esign of reversible covalent inhibitors, which can offer a better safety profile, is also an emerging area.

Figure 2: Conceptual diagram of a covalent kinase inhibitor.

Conclusion

The use of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate as a starting material provides a robust and flexible platform for the synthesis of novel kinase inhibitors. The modular synthetic approach outlined in this guide allows for the systematic exploration of chemical space, facilitating the development of potent and selective drug candidates. The protocols provided herein are intended as a starting point, and optimization of reaction conditions may be necessary for specific substrates.

References

• Ovid. Reaction-driven de novo design, synthesis and testing of potential type II kinase inhibitors.

• Taylor & Francis Online. (2011-03-31). Reaction-Driven De Novo Design, Synthesis and Testing of Potential Type II Kinase Inhibitors. Available from: [Link]

• National Institutes of Health. (2022-10-26). Systematic Exploration of Privileged Warheads for Covalent Kinase Drug Discovery. Available from: [Link]

• National Institutes of Health. Advances in reversible covalent kinase inhibitors. Available from: [Link]

• ACS Publications. Exploring Extended Warheads toward Developing Cysteine-Targeted Covalent Kinase Inhibitors. Journal of Chemical Information and Modeling. Available from: [Link]

• Electrophilic fragment-based design of reversible covalent kinase inhibitors.

• The Royal Society of Chemistry. (2018-11-06). CHAPTER 4: Covalent Inhibition of Kinases. Available from: [Link]

• MDPI. Template-Based de Novo Design for Type II Kinase Inhibitors and Its Extended Application to Acetylcholinesterase Inhibitors. Available from: [Link]

• ResearchGate. (2012-10). Type II Kinase Inhibitors: An Opportunity in Cancer for Rational Design. Available from: [Link]

• BIOCEV. Trends in kinase drug discovery: targets, indications and inhibitor design. Available from: [Link]

• PubMed. (2013-07-05). Characterization of the novel broad-spectrum kinase inhibitor CTx-0294885 as an affinity reagent for mass spectrometry-based kinome profiling. Available from: [Link]

• RSC Publishing. (2025-12-03). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. Available from: [Link]

• ACS Publications. (2009-12-28). Novel Synthesis and Structural Characterization of a High-Affinity Paramagnetic Kinase Probe for the Identification of Non-ATP Site Binders by Nuclear Magnetic Resonance. Available from: [Link]

• PubMed. Characterisation of kinase-selective inhibitors by chemical proteomics. Available from: [Link]

• OSTI.GOV. (2010-07-23). Novel synthesis and structural characterization of a high-affinity paramagnetic kinase probe for the identification of non-ATP site binders by nuclear magnetic resonance. Available from: [Link]

• Semantic Scholar. (2012-05-27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Available from: [Link]

• MDPI. (2017-01-13). Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. Available from: [Link]

• National Institutes of Health. (2019-10-31). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Available from: [Link]

• ResearchGate. (2025-11-17). Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. Available from: [Link]

• Semantic Scholar. (2022-03-31). Identification of Novel GSK-3β Hits Using Competitive Biophysical Assays. Available from: [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available from: [Link]

• PubChem. tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate. Available from: [Link]

• Reddit. (2024-02-27). Advice on N-boc deprotection in the presence of acid sensitive groups. Available from: [Link]

• Appretech Scientific Limited. tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Available from: [Link]

• National Institutes of Health. (2020-06-23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available from: [Link]

• ResearchGate. (2025-12-05). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available from: [Link]

• MDPI. Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Available from: [Link]

• PubMed. (2026-01-05). Azetidines in medicinal chemistry: emerging applications and approved drugs. Available from: [Link]

• The discovery of N-(1,3-thiazol-2-yl)pyridin-2-amines as potent inhibitors of KDR kinase.

• Semantic Scholar. (2014-04-01). The synthesis of novel kinase inhibitors using click chemistry. Available from: [Link]

• National Institutes of Health. (2018-07-04). Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines. Available from: [Link]

• ResearchGate. Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic... Available from: [Link]

• PubMed. (2021-06-29). Azetidines of pharmacological interest. Available from: [Link]

• ResearchGate. (2025-08-06). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. Available from: [Link]

• National Institutes of Health. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Available from: [Link]

• National Institutes of Health. (2022-05-09). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Available from: [Link]

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Application Notes and Protocols: Strategic Functionalization of the Pyrydine Ring in Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Introduction

The pyridine moiety is a cornerstone in modern medicinal chemistry, present in a significant percentage of FDA-approved small-molecule drugs.[1] Its ability to engage in hydrogen bonding and modulate the physicochemical properties of a molecule makes it a privileged scaffold. When coupled with a strained azetidine ring, as in tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, the resulting construct offers a unique three-dimensional exit vector, making it an attractive building block for exploring new chemical space in drug discovery programs. The functionalization of the pyridine ring in this specific scaffold allows for the late-stage diversification of drug candidates, enabling the rapid generation of structure-activity relationships (SAR).

This guide provides a comprehensive overview of strategies and detailed protocols for the selective functionalization of the pyridine ring in tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. We will delve into the underlying principles governing regioselectivity and provide field-proven methodologies for electrophilic and nucleophilic substitutions, as well as transition-metal-catalyzed C-H functionalization.

Strategic Considerations for Functionalization

The pyridine ring is an electron-deficient heterocycle, a characteristic that dictates its reactivity.[2] The nitrogen atom's electron-withdrawing nature deactivates the ring towards electrophilic aromatic substitution (EAS), which, when it does occur, typically favors the C3 and C5 positions.[3][4][5][6] Conversely, the ring is activated towards nucleophilic aromatic substitution (NAS) and radical attack, primarily at the C2, C4, and C6 positions.[7][8][]

The substituent at the C2 position, a tert-butyl 3-(azetidine-1-carboxylate) group, introduces further complexity. Steric hindrance from this group will likely disfavor reactions at the C3 position to some extent. The Boc-protecting group on the azetidine nitrogen is sensitive to strongly acidic conditions and may be cleaved.[10] Therefore, reaction conditions must be carefully selected to maintain its integrity.

I. C4-Position Functionalization: Minisci-Type Radical Alkylation

The Minisci reaction is a powerful tool for the direct alkylation of electron-deficient heterocycles via a radical-mediated mechanism.[11][12] For 2-substituted pyridines, this reaction often yields a mixture of C4 and C6-substituted products. To achieve high regioselectivity for the desired C4-position, a common strategy involves the use of a removable blocking group on the pyridine nitrogen.[13][14]

Protocol 1: C4-Decarboxylative Alkylation via a Maleate-Derived Blocking Group

This two-step protocol involves the formation of a pyridinium salt with a maleate-derived blocking group, followed by a regioselective Minisci reaction at the C4-position and subsequent removal of the blocking group.

Step 1: Formation of the Pyridinium Adduct

• To a solution of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 equiv) in dichloromethane (DCM, 0.5 M), add dimethyl acetylenedicarboxylate (DMAD, 1.1 equiv).

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture in vacuo. The resulting crude pyridinium adduct is typically used in the next step without further purification.

Step 2: C4-Alkylation and Deprotection

• Dissolve the crude pyridinium adduct (1.0 equiv) in a 1:1 mixture of 1,2-dichloroethane (DCE) and water (0.1 M).

• Add the desired carboxylic acid (2.0 equiv) and silver nitrate (AgNO₃, 0.2 equiv).

• Heat the mixture to 50 °C and add ammonium persulfate ((NH₄)₂S₂O₈, 2.0 equiv) portion-wise over 10 minutes.

• Stir the reaction at 50 °C for 2 hours.

• Cool the reaction to room temperature and add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 3.0 equiv).

• Stir the mixture at room temperature for 1 hour to effect the removal of the blocking group.

• Dilute the reaction with water and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the C4-alkylated product.

Parameter	Value	Causality
Blocking Group	Maleate-derived	Directs the radical attack exclusively to the C4-position by sterically and electronically shielding the C2 and C6 positions.[14]
Radical Source	Carboxylic Acid/AgNO₃/(NH₄)₂S₂O₈	Generates the alkyl radical via oxidative decarboxylation.[11]
Deprotection	DBU	A non-nucleophilic base that efficiently removes the maleate blocking group.

Workflow for C4-Alkylation via Minisci Reaction

Caption: Workflow for the C4-alkylation of the target compound.

II. C3 and C5-Position Functionalization: Electrophilic Aromatic Substitution

Direct electrophilic aromatic substitution on the pyridine ring of the target molecule is expected to occur primarily at the C3 and C5 positions. Due to the steric bulk of the 2-substituent, a preference for the C5 position may be observed.

Protocol 2: Electrophilic Halogenation

A. General Procedure for Bromination/Chlorination

• To a solution of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 equiv) in a suitable solvent (e.g., acetonitrile or a chlorinated solvent), add the halogenating agent (1.1 equiv) (e.g., N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS)).

• Stir the reaction at a temperature ranging from room temperature to reflux, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with aqueous sodium thiosulfate solution.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to separate the regioisomers.

B. 3-Selective Halogenation via Zincke Imine Intermediates

For highly regioselective 3-halogenation, a ring-opening/ring-closing strategy involving a Zincke imine intermediate can be employed.[13][15]

• To a solution of the pyridine (1.0 equiv) in ethyl acetate at -78 °C, add triflic anhydride (1.0 equiv) followed by dibenzylamine (1.2 equiv).

• Allow the reaction to warm to room temperature to form the Zincke imine intermediate.

• Cool the reaction mixture and add the halogenating agent (e.g., NBS or NCS, 1.0 equiv).

• Add ammonium acetate (10 equiv) and ethanol, and heat the mixture to 60 °C to effect ring-closure.

• Work-up and purify as described in the general halogenation procedure.

Protocol 3: Nitration

Direct nitration of pyridines often requires harsh acidic conditions that can lead to the cleavage of the Boc group.[16][17] A milder approach involves the formation of the pyridine N-oxide, which activates the ring for nitration, followed by deoxygenation.

Step 1: Pyridine N-Oxide Formation

• Dissolve tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 equiv) in a chlorinated solvent like DCM.

• Add meta-chloroperoxybenzoic acid (m-CPBA, 1.2 equiv) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM, combine the organic layers, dry, and concentrate to yield the N-oxide.

Step 2: Nitration of the N-Oxide

• To the crude N-oxide (1.0 equiv), add a mixture of fuming nitric acid and sulfuric acid at 0 °C.

• Carefully warm the reaction to 90-100 °C and maintain for several hours.

• Cool the reaction and pour it onto ice, then neutralize with a base (e.g., sodium carbonate).

• Extract the product, dry, and purify by chromatography. This typically yields the 4-nitro derivative.

Step 3: Deoxygenation

• Dissolve the nitrated N-oxide in a suitable solvent and treat with a reducing agent such as PCl₃ or PPh₃ to remove the N-oxide and yield the 4-nitropyridine derivative.

Method	Position(s)	Key Considerations
Direct Halogenation	C3 and C5	Potential for regioisomeric mixtures. C5 may be favored due to sterics.
Zincke Imine Halogenation	C3	Offers high regioselectivity for the 3-position.[13][15]
Nitration (via N-Oxide)	C4	Milder than direct nitration, preserving the Boc group.[18]

III. Functionalization via Directed ortho-Metalation (DoM)

The nitrogen atom of the azetidine ring could potentially act as a directing group for ortho-lithiation at the C3 position of the pyridine ring.[19] This approach allows for the introduction of a wide range of electrophiles.

Protocol 4: Directed Lithiation and Electrophilic Quench

• In a flame-dried flask under an inert atmosphere, dissolve tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 equiv) in anhydrous THF and cool to -78 °C.

• Slowly add a strong lithium base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) (1.1 equiv).

• Stir the reaction at -78 °C for 1-2 hours to allow for complete metalation.

• Add the desired electrophile (e.g., an aldehyde, ketone, alkyl halide, or silyl chloride, 1.2 equiv) and continue stirring at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, dry, and purify by column chromatography.

Mechanism of Directed ortho-Metalation

Caption: Proposed mechanism for directed ortho-metalation.

IV. Post-Functionalization Modification: Suzuki-Miyaura Cross-Coupling

Once a halogen atom has been introduced onto the pyridine ring, it can serve as a handle for further functionalization via transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1][20][21]

Protocol 5: Suzuki-Miyaura Coupling of a Halogenated Derivative

• To a reaction vessel, add the halogenated tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 equiv), the desired boronic acid or boronate ester (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv).

• Add a suitable solvent system, such as a mixture of 1,4-dioxane and water.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Summary of Functionalization Strategies

Reaction Type	Target Position(s)	Key Reagents	Anticipated Outcome
Minisci Reaction	C4	R-COOH, AgNO₃, (NH₄)₂S₂O₈	Regioselective C4-alkylation.
Electrophilic Halogenation	C3, C5	NBS, NCS	Mixture of C3 and C5 isomers.
Zincke Imine Halogenation	C3	Tf₂O, HNBn₂, NBS/NCS	Highly regioselective C3-halogenation.
Nitration (via N-Oxide)	C4	m-CPBA, HNO₃/H₂SO₄	Regioselective C4-nitration.
Directed Lithiation	C3	n-BuLi or LDA, Electrophile	Regioselective C3-functionalization.
Suzuki-Miyaura Coupling	C3, C4, or C5	Boronic Acid, Pd Catalyst, Base	C-C bond formation at the site of halogenation.

References

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• Technical Support Center: Managing Regioselectivity in the Functionalization of Substituted Pyridines - Benchchem. (n.d.).
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• Žukauskaitė, A., et al. (2011).
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• McNally, A., et al. (2019). Limitations of Minisci reactions for pyridine–pyridine coupling, and a boron‐mediated method proceeding through a radical–radical coupling.
• Sheikh, N. S., et al. (2022). Dynamic Phenomena and Complexation Effects in the -Lithiation and Asymmetric Functionalization of Azetidines. Molecules, 27(9), 2785.
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• O'Brien, P., et al. (2010). Asymmetric substitutions of 2-lithiated N-boc-piperidine and N-Boc-azepine by dynamic resolution. Journal of the American Chemical Society, 132(15), 5489-5497.
• Sanford, M. S., et al. (2012). Insights into Directing Group Ability in Palladium-Catalyzed C-H Bond Functionalization. Journal of the American Chemical Society, 134(22), 9281-9284.
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• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021). The Journal of Organic Chemistry, 86(20), 14207-14214.
• Luisi, R., et al. (2018). Lithiation and trapping of azetidine‐borane complexes.
• Regioselective Functionalization of 2-Arylazetidines: Evaluating the ortho-Directing Ability of the Azetidinyl Ring and the. (2015). The Journal of Organic Chemistry, 80(15), 7681-7690.
• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 136(25), 9077-9089.
• Gaunt, M. J., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews, 50(8), 5084-5127.
• Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. (2014).
• Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. (2022). Molecules, 27(9), 2785.
• Biju, A. T., & Chakraborty, S. (2023). Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines.
• Boyle, T. J., et al. (2020). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society, 142(23), 10447-10455.
• McNally, A., et al. (2022).
• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (MBSC-0864)
• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. (2024).
• Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. (2017). Molecules, 22(1), 125.
• Direct regioselective C-3 halogen
• 1-(3-Nitropyridin-2-yl)azetidine-3-carboxylic acid. (n.d.).
• 2-, 5-, and 6-Halo-3-(2(S)-azetidinylmethoxy)pyridines: synthesis, affinity for nicotinic acetylcholine receptors, and molecular modeling. (1998). Journal of Medicinal Chemistry, 41(22), 4347-4357.
• Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. (2015). Tetrahedron, 71(40), 7629-7635.
• Halogen
• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. (2001). Synthesis, 2001(11), 1704-1710.
• Suzuki cross-coupling reaction. (2020, February 13). In YouTube.
• Selective Nitration and Nitrosation of ArylBoronic Acid Derivatives with N-Nitrososulfonamides. (2015). Organic Letters, 17(5), 1196-1199.
• Preparation of nitropyridines by nitration of pyridines with nitric acid. (2005). Organic & Biomolecular Chemistry, 3(20), 3703-3705.
• tert-butyl 3-amino-3-(2-methoxyethyl)
• Regio- and Stereospecific Synthesis of C-3 Functionalized Proline Derivatives by Palladium Catalyzed Directed C(sp3)–H Arylation. (2015). Organic Letters, 17(15), 3738-3741.

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Application Notes and Protocols: Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate as a Versatile Fragment for Library Synthesis

Abstract

The azetidine motif has garnered significant attention in medicinal chemistry, valued for its ability to impart favorable physicochemical properties such as improved solubility, metabolic stability, and three-dimensional diversity.[1][2] When coupled with the ubiquitous pyridine ring, a key component in numerous approved pharmaceuticals, the resulting pyridin-2-yl-azetidine scaffold becomes a highly attractive starting point for fragment-based drug discovery (FBDD).[3] This document provides a comprehensive guide to the synthesis and derivatization of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a versatile fragment amenable to rapid library generation. We present detailed, field-tested protocols for the synthesis of the core fragment, its subsequent deprotection, and diversification at both the azetidine nitrogen and the pyridine ring. The strategic considerations behind each experimental choice are elucidated to empower researchers in their drug discovery endeavors.

Introduction: The Strategic Value of the Pyridin-2-yl-Azetidine Scaffold

Fragment-based lead discovery (FBLD) has emerged as a powerful strategy for identifying novel, high-quality starting points for drug development.[4] The success of this approach hinges on the judicious selection of fragments that are not only low in molecular weight but also possess vectors for synthetic elaboration into more potent and drug-like molecules. The tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate fragment embodies these principles.

The azetidine ring, a four-membered saturated heterocycle, acts as a non-classical bioisostere for more common rings like piperidine or pyrrolidine. Its inherent ring strain and conformational rigidity provide a unique three-dimensional architecture that can lead to enhanced binding affinity and selectivity for biological targets.[5] The pyridine moiety, on the other hand, is a well-established pharmacophore capable of engaging in a variety of intermolecular interactions, including hydrogen bonding and π-stacking.[3] The combination of these two privileged scaffolds in a single fragment offers a compelling starting point for exploring chemical space around a diverse range of biological targets.

This application note will detail the synthesis of the core fragment and provide robust protocols for its diversification, enabling the rapid generation of a focused library of analogues for screening and lead optimization.

Physicochemical Properties of the Core Fragment

A thorough understanding of the physicochemical properties of the starting fragment is crucial for designing a successful library synthesis campaign.

Property	Value	Source
Molecular Formula	C₁₃H₁₈N₂O₂
Molecular Weight	234.29 g/mol
IUPAC Name	tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate
LogP (calculated)	~1.8
Topological Polar Surface Area (TPSA)	41.9 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4
Rotatable Bonds	2

Table 1: Physicochemical properties of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Synthesis of the Core Fragment: Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

The synthesis of the core fragment is achieved in two main steps starting from commercially available 1-Boc-3-azetidinone. The key transformation is the nucleophilic addition of a 2-pyridyl organometallic reagent to the ketone. While both organolithium and Grignard reagents can be employed, the Grignard approach often offers advantages in terms of safety and scalability. The subsequent dehydration of the tertiary alcohol to the desired product can be achieved under acidic conditions.

Protocol: Synthesis of tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate

This protocol details the addition of 2-pyridylmagnesium bromide to 1-Boc-3-azetidinone.

Materials:

• 2-Bromopyridine

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous Tetrahydrofuran (THF)

• 1-Boc-3-azetidinone[6]

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine.

  • Briefly heat the flask under vacuum and then cool to room temperature under a nitrogen atmosphere.

  • Add anhydrous THF to cover the magnesium turnings.

  • In the dropping funnel, prepare a solution of 2-bromopyridine (1.0 eq) in anhydrous THF.

  • Add a small portion of the 2-bromopyridine solution to the magnesium turnings. The reaction should initiate, as evidenced by a color change and gentle refluxing. If the reaction does not start, gentle heating may be required.

  • Once the reaction has initiated, add the remaining 2-bromopyridine solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Addition to 1-Boc-3-azetidinone:

  • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

  • Dissolve 1-Boc-3-azetidinone (1.1 eq) in anhydrous THF and add it dropwise to the Grignard solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate as a solid.

Protocol: Dehydration to tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

This step is not always necessary as the tertiary alcohol itself can be a valuable fragment. However, for a library focused on the direct pyridin-2-yl azetidine linkage, a dehydration step can be performed. A milder approach is often preferred to avoid unwanted side reactions.

Materials:

• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 eq) in DCM.

• Cool the solution to 0 °C and add TFA (1.5 eq) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Carefully quench the reaction by adding saturated aqueous NaHCO₃ until the effervescence ceases.

• Separate the organic layer and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Library Synthesis: Diversification Strategies

The tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate fragment offers two primary vectors for diversification: the azetidine nitrogen (after Boc deprotection) and the pyridine ring.

Caption: Diversification strategy for library synthesis.

Boc Deprotection of the Azetidine Nitrogen

The removal of the tert-butyloxycarbonyl (Boc) protecting group is a critical step to enable functionalization of the azetidine nitrogen. Standard acidic conditions are typically effective.[7]

Protocol: Boc Deprotection with Trifluoroacetic Acid (TFA)

Materials:

• tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected azetidine (1.0 eq) in DCM (e.g., 0.1 M solution).

• Add TFA (5-10 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Re-dissolve the residue in DCM and carefully neutralize with saturated aqueous NaHCO₃.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected 3-(pyridin-2-yl)azetidine. The product may be used directly in the next step or purified if necessary.

N-Functionalization of the Azetidine

The secondary amine of the deprotected fragment is a versatile handle for introducing a wide range of substituents.

Caption: Workflow for N-functionalization of the azetidine.

Protocol: N-Alkylation

• Dissolve 3-(pyridin-2-yl)azetidine (1.0 eq) in a suitable solvent such as acetonitrile or DMF.

• Add a base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 1.5 eq).

• Add the desired alkyl halide (R-X, 1.1 eq).

• Stir the reaction at room temperature or with gentle heating (e.g., 50-80 °C) until completion.

• Filter off any inorganic salts and concentrate the filtrate.

• Purify the product by chromatography.

Protocol: N-Acylation

• Dissolve 3-(pyridin-2-yl)azetidine (1.0 eq) in DCM.

• Add a base such as triethylamine (TEA, 1.5 eq) or pyridine.

• Cool the solution to 0 °C and add the desired acyl chloride or anhydride (1.1 eq) dropwise.

• Stir the reaction at room temperature until completion.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify by chromatography.

Functionalization of the Pyridine Ring

For further diversification, the pyridine ring can be functionalized. A common strategy involves starting with a halogenated version of the fragment, such as tert-butyl 3-(5-bromopyridin-2-yl)azetidine-1-carboxylate, and then performing cross-coupling reactions.

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline for the coupling of a bromo-substituted pyridin-2-yl-azetidine with a boronic acid.

Materials:

• tert-butyl 3-(5-bromopyridin-2-yl)azetidine-1-carboxylate (1.0 eq)

• Aryl or heteroaryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Solvent system (e.g., 1,4-dioxane/water or DME/water)

Procedure:

• To a reaction vial, add the bromo-azetidine, boronic acid, palladium catalyst, and base.

• Evacuate and backfill the vial with an inert gas (e.g., nitrogen or argon) three times.

• Add the degassed solvent system.

• Heat the reaction mixture to 80-100 °C and stir for 4-16 hours, monitoring by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Conclusion

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a high-value fragment for library synthesis in drug discovery. Its synthesis from readily available starting materials is straightforward. The presence of a Boc-protected nitrogen on the azetidine ring and the potential for functionalization of the pyridine ring provide two orthogonal vectors for rapid diversification. The protocols detailed in this application note offer robust and reproducible methods for the synthesis of the core fragment and the generation of a diverse library of analogues. The resulting compounds, with their unique three-dimensional shapes and rich pharmacophoric features, are well-suited for screening campaigns aimed at identifying novel therapeutic agents.

References

• ResearchGate. (2025). Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives. ResearchGate. Retrieved from [Link]

• MDPI. (2022). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. MDPI. Retrieved from [Link]

• RSC Publishing. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Retrieved from [Link]

• To explore Grignard's reaction in the synthesis of structurally related compounds of Carbinoxamine and evaluate Anti histaminic activity. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of drug intermediate 1-tert-butyloxycarbonyl-3-azetidinone.

• RSC Publishing. (n.d.). C-H Functionalization of Pyridines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Recent progress in synthesis of 3-functionalized azetidines. ResearchGate. Retrieved from [Link]

• ACS Publications. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters. Retrieved from [Link]

• MDPI. (2023). Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. MDPI. Retrieved from [Link]

• PubMed. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Retrieved from [Link]

• PubMed Central. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. PubMed Central. Retrieved from [Link]

• ResearchGate. (2025). A highly effective azetidine–Pd(II) catalyst for Suzuki–Miyaura coupling reactions in water. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. PMC. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC. Retrieved from [Link]

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Asymmetric Synthesis of Chiral 3-(Pyridin-2-yl)azetidine Derivatives: Application Notes and Protocols

Introduction

Chiral 3-(pyridin-2-yl)azetidine derivatives represent a class of nitrogen-containing heterocyclic compounds of significant interest in medicinal chemistry and drug discovery. The rigid azetidine scaffold, combined with the hydrogen bond accepting and potential coordinating properties of the pyridine ring, makes this motif a valuable building block for creating structurally diverse and biologically active molecules. The inherent chirality at the C3 position of the azetidine ring is often crucial for specific interactions with biological targets, leading to improved potency and selectivity of drug candidates. This document provides a comprehensive guide to the asymmetric synthesis of these valuable compounds, focusing on catalytic enantioselective methods that offer high efficiency and stereocontrol.

The strategic importance of chiral azetidines is underscored by their presence in numerous biologically active compounds and approved drugs. The constrained four-membered ring can act as a bioisostere for larger, more flexible fragments, thereby improving pharmacokinetic properties such as metabolic stability and cell permeability. The introduction of a pyridyl substituent at the 3-position further expands the chemical space, allowing for fine-tuning of a molecule's physicochemical properties and target engagement.

This guide is intended for researchers, scientists, and drug development professionals. It offers a detailed exploration of a robust synthetic strategy, complete with mechanistic insights, step-by-step protocols, and data presentation to facilitate the practical application of these methods in a laboratory setting.

Synthetic Strategies: An Overview

The asymmetric synthesis of 3-substituted azetidines can be approached through several pathways, including the cyclization of chiral precursors, ring expansion of aziridines, and functionalization of pre-formed azetidine rings. Among the most powerful and versatile methods is the catalytic asymmetric conjugate addition of a pyridyl nucleophile to an azetidine-based Michael acceptor. This approach allows for the direct installation of the pyridyl moiety and the concomitant creation of the chiral center with high enantioselectivity.

This application note will focus on a state-of-the-art method: the Copper-Catalyzed Asymmetric Conjugate Addition of a 2-Pyridyl Nucleophile to an N-Protected 3-Azetidinylidene Acetate . This strategy is advantageous due to the commercial availability of the starting materials, the operational simplicity of the reaction, and the high levels of stereocontrol achievable with modern chiral catalyst systems.

Mechanistic Insights: The Role of the Chiral Catalyst

The enantioselectivity of the conjugate addition is governed by a chiral catalyst, typically a complex of a transition metal (e.g., copper or rhodium) with a chiral ligand. In our featured protocol, a copper(I) catalyst is employed in conjunction with a chiral bisphosphine ligand.

The proposed catalytic cycle is depicted below:

Figure 1: Proposed catalytic cycle for the copper-catalyzed asymmetric conjugate addition.

The key steps in this cycle are:

• Transmetalation: The active copper(I) catalyst undergoes transmetalation with a 2-pyridylboronic acid derivative to form a pyridyl-copper(I) species.

• Coordination: The Michael acceptor, an N-protected 3-azetidinylidene acetate, coordinates to the pyridyl-copper(I) complex. The chiral ligand creates a specific three-dimensional environment that dictates the facial selectivity of the subsequent nucleophilic attack.

• Conjugate Addition: The pyridyl group is delivered to the β-carbon of the α,β-unsaturated ester in a 1,4-addition manner. The stereochemistry of the newly formed chiral center is controlled by the chiral ligand.

• Protonolysis: The resulting copper enolate is protonated, typically by an alcohol present in the reaction mixture, to yield the final product and regenerate the active copper(I) catalyst.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-azetidinylidene Acetate (Michael Acceptor)

This protocol describes the synthesis of the key starting material for the asymmetric conjugate addition.

Workflow:

Figure 2: Workflow for the synthesis of the Michael acceptor.

Materials:

• N-Boc-3-azetidinone

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous THF at 0 °C under a nitrogen atmosphere, add triethyl phosphonoacetate (1.1 eq.) dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases.

• Cool the resulting clear solution back to 0 °C and add a solution of N-Boc-3-azetidinone (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: 20-30% ethyl acetate in hexanes) to afford N-Boc-3-azetidinylidene acetate as a colorless oil.

Protocol 2: Copper-Catalyzed Asymmetric Conjugate Addition of 2-Pyridylboronic Acid

This protocol details the enantioselective synthesis of the chiral 3-(pyridin-2-yl)azetidine derivative.

Workflow:

Figure 3: Workflow for the asymmetric conjugate addition.

Materials:

• Copper(II) acetate (Cu(OAc)₂)

• Chiral bisphosphine ligand (e.g., (R)-DTBM-SEGPHOS)

• N-Boc-3-azetidinylidene acetate

• 2-Pyridylboronic acid

• Anhydrous Toluene

• Ethanol

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• In a glovebox, to a flame-dried Schlenk tube, add Cu(OAc)₂ (5 mol%) and the chiral bisphosphine ligand (5.5 mol%).

• Add anhydrous toluene and stir the mixture at room temperature for 1 hour to form the catalyst complex.

• To this catalyst solution, add N-Boc-3-azetidinylidene acetate (1.0 eq.) and 2-pyridylboronic acid (1.5 eq.).

• Add ethanol (as a proton source) and stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: 30-50% ethyl acetate in hexanes) to yield the desired chiral N-Boc-3-(pyridin-2-yl)azetidine carboxylate.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Data Presentation

The following table summarizes representative data for the copper-catalyzed asymmetric conjugate addition, highlighting the effect of different chiral ligands on the reaction outcome.

Entry	Chiral Ligand	Yield (%)	ee (%)
1	(R)-BINAP	75	88
2	(S)-Phos	82	92
3	(R)-DTBM-SEGPHOS	91	97
4	(S,S)-Chiraphos	68	85

Table 1: Effect of Chiral Ligand on Yield and Enantioselectivity.

Conclusion

The copper-catalyzed asymmetric conjugate addition of 2-pyridylboronic acid to N-Boc-3-azetidinylidene acetate provides a highly efficient and enantioselective route to chiral 3-(pyridin-2-yl)azetidine derivatives. The choice of the chiral ligand is critical for achieving high stereocontrol. The protocols provided herein offer a practical and reproducible methodology for the synthesis of these valuable building blocks for drug discovery and development. The versatility of this approach allows for the potential synthesis of a wide range of analogues by varying the pyridylboronic acid and the substituent on the azetidine nitrogen.

References

• General Synthesis of Azetidines: Singh, G. S., & Ombito, J. O. (2025). Recent progress in synthesis of 3-functionalized azetidines. Request PDF.

• Copper-Catalyzed Asymmetric Conjugate Addition: Harutyunyan, S. R., et al. (2017). Highly enantioselective catalytic transformations of poorly reactive β-substituted alkenyl pyridines to access a wide range of alkylated chiral pyridines. ResearchGate. [Link]

• Rhodium-Catalyzed Asymmetric Arylation: Hayashi, T., et al. (2017). Rhodium-catalyzed asymmetric 1,4-addition reactions of aryl boronic acids with nitroalkenes: reaction mechanism and development of homogeneous and heterogeneous catalysts. Chemical Science. [Link]

• Chiral Phosphine Ligands: Imamoto, T. (2014). Synthesis and applications of high-performance P-chiral phosphine ligands. PMC. [Link]

• Azetidines in Medicinal Chemistry: Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. [Link]

Application Notes and Protocols for Investigating the Biological Activity of Compounds Derived from Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For: Researchers, scientists, and drug development professionals.

Introduction: The Azetidine-Pyridine Scaffold - A Privileged Motif in Drug Discovery

The confluence of an azetidine ring and a pyridine moiety within a single molecular architecture presents a compelling scaffold for the exploration of novel biological activities. The azetidine ring, a four-membered saturated heterocycle, offers a unique three-dimensional conformation that can enhance physicochemical properties such as solubility and metabolic stability.[1] Its incorporation into drug candidates has been a successful strategy in modern medicinal chemistry.[1] The pyridine ring is a common feature in numerous pharmacologically active compounds, contributing to target engagement through various non-covalent interactions.[2][3]

This document provides a comprehensive guide to the potential biological activities of compounds derived from Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Drawing upon the known pharmacology of structurally related molecules, we will focus on three primary areas of investigation:

• Nicotinic Acetylcholine Receptor (nAChR) Modulation: The structural similarity to compounds like sazetidine-A, a potent α4β2 nAChR ligand, suggests that derivatives of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate may interact with this important class of neurotransmitter receptors.[4][5]

• Neuroprotection: Azetidine-containing compounds have demonstrated neuroprotective effects in various in vitro models of neurotoxicity.[6][7]

• Anti-inflammatory Activity: The pyridine motif is present in many anti-inflammatory agents, and the overall scaffold may inhibit inflammatory pathways.[2][8]

These application notes will provide the theoretical background and detailed, step-by-step protocols for the initial screening and characterization of novel derivatives of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Part 1: Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

The structural resemblance of the pyridin-2-yl-azetidine core to known nAChR ligands, such as sazetidine-A, strongly suggests that novel derivatives may exhibit affinity for and modulate the function of these receptors.[4][5] Sazetidine-A is a well-characterized agonist at α4β2 nAChRs, a subtype implicated in various neurological processes.[4][9] Therefore, a primary avenue of investigation for new derivatives should be the characterization of their interaction with nAChRs.

Signaling Pathway Overview: Nicotinic Acetylcholine Receptor Activation

Nicotinic acetylcholine receptors are ligand-gated ion channels that mediate fast synaptic transmission in the central and peripheral nervous systems.[10] Upon binding of an agonist, such as acetylcholine or a synthetic ligand, the receptor undergoes a conformational change, opening a central pore permeable to cations (primarily Na⁺ and Ca²⁺). This influx of positive ions leads to depolarization of the cell membrane and subsequent downstream signaling events.

Caption: Workflow for nAChR Competitive Radioligand Binding Assay.

Materials:

• Receptor Source: Cell membranes from a cell line stably expressing the desired nAChR subtype (e.g., HEK293 cells expressing human α4β2 nAChRs).

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [³H]cytisine or [³H]epibatidine).

• Test Compounds: Derivatives of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

• Unlabeled Control Ligand: A known high-affinity unlabeled ligand for the target receptor (e.g., nicotine or sazetidine-A).

• Binding Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold binding buffer.

• 96-well Filter Plates: With glass fiber filters.

• Cell Harvester.

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Receptor Membrane Preparation: Homogenize cells expressing the target nAChR in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in binding buffer. [11]2. Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Receptor membranes + Radioligand.

  • Non-specific Binding: Receptor membranes + Radioligand + a saturating concentration of the unlabeled control ligand.

  • Competitive Binding: Receptor membranes + Radioligand + varying concentrations of the test compound. [11]3. Incubation: Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester to separate bound from free radioligand. [11]5. Washing: Quickly wash the filters with ice-cold wash buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific counts from total and competitive binding counts.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding) using non-linear regression.

  • Calculate the equilibrium dissociation constant (Kᵢ) for the test compound using the Cheng-Prusoff equation.

Data Presentation:

Compound	nAChR Subtype	IC₅₀ (nM)	Kᵢ (nM)
Control (e.g., Sazetidine-A)	α4β2	Value	Value
Derivative 1	α4β2	Value	Value
Derivative 2	α4β2	Value	Value
...	α4β2	Value	Value

Part 2: Neuroprotective Activity

Given that azetidine-containing molecules have shown promise in protecting neurons from various insults, it is prudent to evaluate the neuroprotective potential of novel Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate derivatives. [6][7]The human neuroblastoma SH-SY5Y cell line is a widely used in vitro model for assessing neuroprotection against toxins that induce oxidative stress and apoptosis. [12][13]

Experimental Protocol 2: In Vitro Neuroprotection Assay in SH-SY5Y Cells

This protocol outlines a method to assess the ability of test compounds to protect SH-SY5Y cells from neurotoxin-induced cell death. A common neurotoxin used is hydrogen peroxide (H₂O₂), which induces oxidative stress. [12] Workflow Diagram:

Caption: Workflow for SH-SY5Y Neuroprotection Assay.

Materials:

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Cell Culture Medium: e.g., DMEM/F12 supplemented with 10% FBS and antibiotics.

• Test Compounds: Derivatives of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

• Neurotoxin: e.g., Hydrogen peroxide (H₂O₂).

• MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization Solution: e.g., DMSO or a solution of SDS in HCl.

• 96-well Cell Culture Plates.

• Microplate Reader.

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into 96-well plates at an appropriate density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of the test compounds and incubate for a specified period (e.g., 2 hours). [13]3. Neurotoxin Challenge: Add the neurotoxin (e.g., H₂O₂) to the wells (except for the control group) to a final concentration known to induce significant cell death (e.g., 100 µM). [12]4. Incubation: Incubate the cells for an appropriate duration (e.g., 24 hours).

• Cell Viability Assessment (MTT Assay):

  • Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. [14]6. Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control group.

  • Plot the percentage of cell viability against the concentration of the test compound.

Data Presentation:

Treatment Group	Concentration (µM)	Cell Viability (%) vs. Control
Control (untreated)	-	100 ± SD
Neurotoxin (e.g., H₂O₂)	100	Value ± SD
Derivative 1 + Neurotoxin	1	Value ± SD
10	Value ± SD
50	Value ± SD
Derivative 2 + Neurotoxin	1	Value ± SD
10	Value ± SD
50	Value ± SD

Part 3: Anti-inflammatory Activity

The pyridine moiety is a key component of many anti-inflammatory drugs. [2][8]A common in vitro assay to screen for anti-inflammatory potential is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages. [15][16]

Experimental Protocol 3: LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages

This protocol details the measurement of nitrite (a stable product of NO) in the culture medium of LPS-stimulated RAW 264.7 murine macrophages using the Griess reagent. [17] Workflow Diagram:

Caption: Workflow for Anti-inflammatory Assay (NO Production).

Materials:

• Cell Line: RAW 264.7 murine macrophages.

• Cell Culture Medium: e.g., DMEM supplemented with 10% FBS and antibiotics.

• Test Compounds: Derivatives of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

• Lipopolysaccharide (LPS): From E. coli.

• Griess Reagent: A mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid.

• Sodium Nitrite Standard.

• 96-well Cell Culture Plates.

• Microplate Reader.

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates at an appropriate density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of the test compounds and incubate for a specified period (e.g., 1 hour).

• LPS Stimulation: Add LPS to the wells (except for the control group) to a final concentration known to induce significant NO production (e.g., 1 µg/mL). [18]4. Incubation: Incubate the cells for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Transfer a portion of the cell culture supernatant to a new 96-well plate.

  • Add the Griess reagent to each well and incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at a specific wavelength (e.g., 540 nm) using a microplate reader. [16]6. Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the percentage of inhibition of NO production for each test compound concentration relative to the LPS-only control.

  • Calculate the IC₅₀ for NO production inhibition.

Data Presentation:

Treatment Group	Concentration (µM)	Nitrite Concentration (µM)	% Inhibition of NO Production
Control (untreated)	-	Value ± SD	-
LPS only	1 µg/mL	Value ± SD	0
Derivative 1 + LPS	1	Value ± SD	Value
10	Value ± SD	Value
50	Value ± SD	Value
Derivative 2 + LPS	1	Value ± SD	Value
10	Value ± SD	Value
50	Value ± SD	Value

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial characterization of the biological activities of novel compounds derived from Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. By systematically evaluating their potential as nAChR modulators, neuroprotective agents, and anti-inflammatory compounds, researchers can gain valuable insights into their therapeutic potential and guide further drug development efforts. It is crucial to include appropriate positive and negative controls in all assays to ensure the validity of the results.

References

• Chen, L., Martin, G. B., & Rechnitz, G. A. (1993). Microtiter plate binding assay for cholinergic compounds utilizing the nicotinic acetylcholine receptor. Analytical Chemistry, 65(20), 2900-2904. [Link]

• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. (2012). National Cancer Institute. [Link]

• Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives. (2018). ResearchGate. [Link]

• Daly, J. W. (2005). Nicotinic Agonists, Antagonists, and Modulators From Natural Sources. Cellular and Molecular Neurobiology, 25(3-4), 513-552. [Link]

• Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. (2017). ThaiScience. [Link]

• Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. (2013). MDPI. [Link]

• Rani, V., & Reddy, P. (2018). Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives. Open Journal of Medicinal Chemistry, 8, 22-29. [Link]

• In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. (2022). Frontiers in Pharmacology. [Link]

• LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. (2013). Journal of Clinical & Cellular Immunology. [Link]

• Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. (2020). ACS Omega. [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (2021). MDPI. [Link]

• A robust homogeneous binding assay for 42 nicotinic acetylcholine receptor. (2007). ResearchGate. [Link]

• The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell. (2021). Jurnal Kedokteran Brawijaya. [Link]

• Formation of the Nicotinic Acetylcholine Receptor Binding Sites. (1997). The Journal of Neuroscience. [Link]

• In vitro evaluation of the protective effects of plant extracts against amyloid-beta peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. (2019). PLOS ONE. [Link]

• Zwart, R., Carbone, A. L., Moroni, M., Bermudez, I., Mogg, A. J., Folly, E. A., ... & Sher, E. (2008). Sazetidine-A is a potent and selective agonist at native and recombinant alpha 4 beta 2 nicotinic acetylcholine receptors. Molecular pharmacology, 73(6), 1838–1843. [Link]

• Xiao, Y., Fan, H., Zwart, R., Musachio, J. L., & Kellar, K. J. (2006). Sazetidine-A, a novel ligand that desensitizes alpha4beta2 nicotinic acetylcholine receptors without activating them. Molecular pharmacology, 70(4), 1454–1460. [Link]

• Distinct In Vitro Differentiation Protocols Differentially Affect Cytotoxicity Induced by Heavy Metals in Human Neuroblastoma SH-SY5Y Cells. (2021). International Journal of Molecular Sciences. [Link]

• In vitro neuroprotective effects of allicin on Alzheimer’s disease model of neuroblastoma cell line. (2022). DergiPark. [Link]

• Pyridine- and Thiazole-Based Hydrazides with Promising Anti-inflammatory and Antimicrobial Activities along with Their In Silico Studies. (2020). ACS Publications. [Link]

• Azetidine derivatives with CNS activity. (n.d.). ResearchGate. [Link]

• Enhancement of alcohol aversion by the nicotinic acetylcholine receptor drug sazetidine-A. (2019). Neuropsychopharmacology. [Link]

• Synthesis and neuroprotective activity of 3‐aryl‐3‐azetidinyl acetic acid methyl ester derivatives. (2021). Archiv der Pharmazie. [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. (2023). Molecules. [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2023). RSC Medicinal Chemistry. [Link]

• Enhancement of alcohol aversion by the nicotinic acetylcholine receptor drug sazetidine-A. (2019). Neuropsychopharmacology. [Link]

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. (2022). Journal of Medicinal and Chemical Sciences. [Link]

• Azetidine analogs synthesis and characterization for antimicrobial activity. (2022). World Journal of Advanced Research and Reviews. [Link]

• Neuroprotective effects of nitidine against traumatic CNS injury via inhibiting microglia activation. (2018). Journal of Neuroinflammation. [Link]

• Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro. (2022). Antioxidants. [Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). Frontiers in Chemistry. [Link]

• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. (2022). Frontiers in Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Welcome to the technical support center for the synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently asked questions encountered during the synthesis of this important heterocyclic building block. The azetidine motif is a valuable scaffold in medicinal chemistry, and achieving high yields and purity is crucial for downstream applications.[1][2] This guide is structured to provide practical, experience-driven advice to overcome common synthetic challenges.

I. Overview of Synthetic Strategies

The synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate typically involves the formation of a carbon-carbon or carbon-nitrogen bond to construct or functionalize the azetidine ring.[1] Common strategies include nucleophilic substitution, cross-coupling reactions, and ring expansions. The choice of synthetic route often depends on the availability of starting materials, desired scale, and the specific substitution pattern required.

A prevalent and effective method involves the cross-coupling of an azetidine-based nucleophile or electrophile with a pyridine derivative. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Negishi couplings, are powerful tools for this transformation due to their functional group tolerance and generally high yields.[3][4][5][6]

Below is a generalized workflow for a Suzuki-Miyaura cross-coupling approach:

Caption: Generalized workflow for Suzuki-Miyaura synthesis.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield or no desired product. What are the likely causes and how can I fix this?

A: Low or no yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is essential.

Potential Causes & Solutions:

Potential Cause	Explanation & Troubleshooting Steps
Inactive Catalyst	The palladium catalyst is sensitive to air and moisture. Ensure that the catalyst is fresh and has been stored under an inert atmosphere. For solid catalysts, consider opening a new bottle. For solutions, prepare them fresh before use. It's also beneficial to use a pre-catalyst that is more stable.[7]
Improper Reaction Setup	The reaction should be carried out under strictly anhydrous and inert conditions (e.g., argon or nitrogen atmosphere). Ensure all glassware is oven-dried and cooled under vacuum or an inert gas stream. Use anhydrous solvents.
Incorrect Base	The choice and quality of the base are critical in Suzuki-Miyaura and other cross-coupling reactions.[5] Ensure the base (e.g., Cs₂CO₃, K₂CO₃, K₃PO₄) is finely powdered and anhydrous. The strength of the base can significantly impact the reaction rate and yield; consider screening different bases.
Poor Quality Starting Materials	Impurities in the starting materials, such as the boronic acid or the azetidine derivative, can inhibit the catalyst. Verify the purity of your starting materials by NMR or LC-MS. Boronic acids can dehydrate to form boroxines, which may have different reactivity; consider using the boronic acid pinacol ester instead.[6]
Sub-optimal Reaction Temperature	The reaction temperature may be too low for the catalytic cycle to proceed efficiently. Gradually increase the reaction temperature in increments of 10-20 °C. Conversely, excessively high temperatures can lead to catalyst decomposition or side reactions.
Ligand Issues	The phosphine ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle. Ensure the ligand is not oxidized. Consider using a different, more robust ligand, such as XPhos or SPhos, which have shown broad applicability in challenging cross-couplings.[7]

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting low product yield.

Problem 2: Formation of Significant Impurities

Q: I have obtained my product, but it is contaminated with significant impurities. What are the common side reactions and how can I minimize them?

A: Impurity formation can complicate purification and reduce the overall yield. Identifying the source of impurities is key to mitigating them.

Common Impurities & Mitigation Strategies:

Impurity	Potential Source & Mitigation Strategy
Homocoupling of Boronic Acid	This occurs when the boronic acid couples with itself to form a bipyridine byproduct. Mitigation: Lower the reaction temperature, use a less concentrated solution, or add the boronic acid slowly to the reaction mixture. Using a milder base can also sometimes help.
Protodeborylation of Boronic Acid	The boronic acid can be replaced by a hydrogen atom from the solvent or trace water. Mitigation: Ensure strictly anhydrous conditions. Use a non-protic solvent.
Dehalogenation of Azetidine	The halide on the azetidine can be replaced by a hydrogen atom. Mitigation: This can be a sign of catalyst deactivation or a competing reductive pathway. Ensure a sufficient amount of active catalyst and ligand are present.
Ring-Opening of Azetidine	The strained azetidine ring can be susceptible to nucleophilic attack and ring-opening, especially under harsh conditions.[2] Mitigation: Use milder reaction conditions (lower temperature, weaker base). Avoid strongly nucleophilic additives. The Boc protecting group generally provides good stability.
Residual Starting Materials	Incomplete conversion will lead to the presence of starting materials in the crude product. Mitigation: Increase the reaction time, temperature, or the equivalents of one of the coupling partners. Ensure the catalyst is active.

Purification Protocol:

For the purification of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, flash column chromatography on silica gel is typically effective.[8]

• Stationary Phase: Silica gel (230-400 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane is commonly used. Start with a low polarity eluent to remove non-polar impurities and gradually increase the polarity to elute the product.

• Monitoring: Use thin-layer chromatography (TLC) with a suitable stain (e.g., potassium permanganate) to visualize the spots, as the product may have weak UV activity.

Problem 3: Reaction Stalls Before Completion

Q: My reaction starts well but then stalls, leaving a significant amount of starting material. What could be causing this?

A: A stalling reaction often points to catalyst deactivation or a change in reaction conditions over time.

Potential Causes & Solutions:

• Catalyst Decomposition: The palladium catalyst may not be stable over the entire course of the reaction, especially at elevated temperatures.

  • Solution: Consider using a more robust catalyst system (e.g., a pre-catalyst with a bulky phosphine ligand).[7] In some cases, adding a second portion of the catalyst midway through the reaction can help drive it to completion.

• Inhibition by Byproducts: A byproduct formed during the reaction could be inhibiting the catalyst.

  • Solution: This can be difficult to diagnose without detailed mechanistic studies. However, ensuring a clean reaction setup and high-purity starting materials can minimize the formation of inhibitory species.

• Change in pH: The consumption of the base can lead to a change in the pH of the reaction mixture, which might slow down the catalytic cycle.

  • Solution: Ensure an adequate amount of base is used (typically 2-3 equivalents). Using a stronger or less soluble base might provide a more sustained basic environment.

III. Frequently Asked Questions (FAQs)

Q1: What is the role of the Boc protecting group on the azetidine nitrogen?

A1: The tert-butoxycarbonyl (Boc) group serves two primary purposes. First, it deactivates the azetidine nitrogen, preventing it from interfering with the cross-coupling reaction (e.g., by coordinating to the palladium catalyst). Second, it provides steric bulk that can influence the conformation of the azetidine ring and potentially the stereochemical outcome of reactions at the 3-position. The Boc group is also relatively stable under the basic conditions of many cross-coupling reactions but can be readily removed under acidic conditions (e.g., with trifluoroacetic acid) to liberate the free amine for further functionalization.[8][9]

Q2: Can I use other cross-coupling reactions besides Suzuki-Miyaura?

A2: Yes, other cross-coupling reactions can be employed. The Negishi coupling, which utilizes an organozinc reagent, is a viable alternative and can sometimes offer different reactivity and substrate scope compared to the Suzuki-Miyaura reaction.[10] Buchwald-Hartwig amination could also be a possibility if the disconnection is made at the C-N bond, for example, by coupling 2-bromopyridine with tert-butyl 3-aminoazetidine-1-carboxylate.[3][7][11][12] The choice of reaction will depend on the availability and stability of the required precursors.

Q3: What analytical techniques are best for monitoring the reaction and characterizing the product?

A3: A combination of techniques is recommended:

• Reaction Monitoring: Thin-layer chromatography (TLC) is a quick and easy way to monitor the consumption of starting materials and the formation of the product. Liquid chromatography-mass spectrometry (LC-MS) provides more detailed information about the components of the reaction mixture.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is essential for confirming the structure of the final product.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[8]

  • Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the carbonyl of the Boc group.

Q4: Are there any specific safety precautions I should take?

A4: Standard laboratory safety practices should always be followed. Specifically for this synthesis:

• Palladium Catalysts: Many palladium compounds are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Anhydrous solvents like THF and dioxane can form explosive peroxides over time. Use fresh, inhibitor-free solvents and do not distill to dryness.

• Bases: Strong bases like potassium tert-butoxide are corrosive and moisture-sensitive. Handle them under an inert atmosphere.

• Pyridine Derivatives: Many pyridine-containing compounds are toxic and have unpleasant odors. Handle them in a well-ventilated fume hood.

By understanding the key parameters of the synthesis and anticipating potential challenges, researchers can significantly improve the yield and purity of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a valuable building block for the development of novel therapeutics.

IV. References

• Royal Society of Chemistry. Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Available at:

• Anderson, L. L., et al. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. Available at:

• Couty, F., et al. Strain-Release Arylations for the Bis-Functionalization of Azetidines. ResearchGate. Available at:

• Synthesis of Azidoanilines by the Buchwald-Hartwig Amination. Semantic Scholar. Available at:

• Li, J., et al. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. PMC - NIH. Available at:

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central. Available at:

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• Schön, U., et al. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at:

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• Lapinsky, D. J., & Bergmeier, S. C. ChemInform Abstract: A Suzuki Cross‐Coupling Route to Substituted Aziridines. Sci-Hub. Available at:

• Synthesis of Azetidines. Available at:

• Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. MDPI. Available at:

• Synthesis of Azidoanilines by the Buchwald-Hartwig Amination. PubMed. Available at:

• Heterocyclic compound | Definition, Examples, Structure, Nomenclature, Types, & Facts. Britannica. Available at:

• Jones, C. M., et al. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[3][13]-Fused Indole Heterocycles. PMC - NIH. Available at:

• Heterocyclic Compounds. Available at:

• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (MBSC-0864). Creative Biogene. Available at:

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle | Request PDF. ResearchGate. Available at:

• tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Appretech Scientific Limited. Available at:

• Bott, T. M., & West, F. G. PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Serve Content. Available at:

• Azetidine synthesis. Organic Chemistry Portal. Available at:

• Zhang, L., et al. Discovery, synthesis, and structure-based optimization of a series of N-(tert-butyl)-2-(N-arylamido)-2-(pyridin-3-yl) acetamides (ML188) as potent non-covalent small molecule inhibitors of the severe acute respiratory syndrome coronavirus (SARS-CoV) 3CL protease. PMC - NIH. Available at:

• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. NIH. Available at:

• Synthesis and Biological Profile of Substituted Azetidinyl Carboxamides, A Novel Class of Herbicidal Acyl-ACP Thioesterase Inhibitors. Available at:

• The Strategic Importance of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in API Synthesis. Available at:

• The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. Available at:

• tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate. Synblock. Available at:

• Suzuki Coupling. YouTube. Available at:

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Available at:

• Negishi cross-coupling reactions of ??-amino acid-derived organozinc reagents and aromatic bromides | Request PDF. ResearchGate. Available at:

• Moran, J., et al. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC - NIH. Available at:

• tert-Butyl 3-oxoazetidine-1-carboxylate (N-Boc-3-azetidinone). MedchemExpress.com. Available at:

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. Available at:

• tert-butyl 3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate 97% | CAS: 1782647-44-2. Available at:

• tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate [206446-39-1]. Chemsigma. Available at:

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. researchgate.net [researchgate.net]
• 4. Sci-Hub. ChemInform Abstract: A Suzuki Cross‐Coupling Route to Substituted Aziridines / ChemInform, 2002 [sci-hub.box]
• 5. youtube.com [youtube.com]
• 6. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
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• 12. Synthesis of Azidoanilines by the Buchwald-Hartwig Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Purification of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Welcome to the technical support guide for the chromatographic purification of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with the purification of this polar, basic compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure you achieve high purity and yield in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the chromatographic purification of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Issue 1: Significant Peak Tailing in Normal-Phase Chromatography

• Question: My chromatogram shows significant peak tailing for the target compound on a standard silica gel column. What is causing this, and how can I resolve it?

• Answer: Peak tailing is a common problem when purifying basic compounds like your pyridine-containing azetidine derivative.[1] The primary cause is the strong interaction between the basic nitrogen atom of the pyridine ring and acidic silanol groups (Si-OH) on the surface of the silica gel stationary phase.[1] This interaction leads to a secondary, non-ideal retention mechanism, causing the analyte to elute slowly and resulting in a tailed peak.

  Troubleshooting Steps:

  • Mobile Phase Modification: The most straightforward solution is to add a basic modifier to your mobile phase to neutralize the acidic silanol groups.

    • Triethylamine (TEA): Add 0.1-1% TEA to your eluent system (e.g., ethyl acetate/hexanes). TEA is a volatile base that will compete with your compound for binding to the active sites on the silica, leading to a more symmetrical peak shape.

    • Ammonia: For more polar solvent systems like dichloromethane/methanol, using a 10% ammonia in methanol solution as the polar component can be effective.[2]

  • Change of Stationary Phase: If mobile phase modification is insufficient or undesirable for downstream applications, consider an alternative stationary phase.

    • Alumina (basic or neutral): Alumina is a good alternative to silica for purifying basic compounds as it has fewer acidic sites.

    • End-capped Silica: Use a column packed with end-capped silica, where the residual silanol groups have been deactivated.

    • Polymer-based Columns: These columns are more stable over a wider pH range and can provide excellent peak shapes for basic compounds.[1]

Issue 2: Poor Resolution Between the Product and a Polar Impurity

• Question: I am struggling to separate my product from a closely eluting, more polar impurity. How can I improve the resolution?

• Answer: Achieving good resolution requires optimizing the selectivity and efficiency of your chromatographic system.

  Troubleshooting Steps:

  • Solvent System Optimization: Fine-tune your mobile phase to enhance the separation.

    • Gradient Elution: If you are using an isocratic system, switch to a shallow gradient. A slow, gradual increase in the polar solvent concentration can effectively separate compounds with similar retention factors.

    • Change Solvent Selectivity: If you are using an ethyl acetate/hexanes system, try switching to a different solvent combination with different polarity characteristics, such as dichloromethane/methanol or acetone/hexanes.[2][3] Substituting the polar solvent can change the resolution between your compounds.[3]

  • Column Parameters:

    • Smaller Particle Size: Using a column with a smaller particle size will increase the number of theoretical plates and improve efficiency, leading to sharper peaks and better resolution.[3]

    • Longer Column: A longer column also increases the number of theoretical plates, providing more opportunities for separation.

  • Loading Technique:

    • Dry Loading: If you are wet-loading your sample, especially in a solvent stronger than your mobile phase, it can cause band broadening. Consider dry loading your sample by adsorbing it onto a small amount of silica gel or celite first.[3][4][5] This ensures the sample is introduced to the column in a narrow band.

Issue 3: Low Recovery of the Product Post-Purification

• Question: After flash chromatography, the yield of my purified compound is significantly lower than expected. What are the potential causes and solutions?

• Answer: Low recovery can stem from irreversible adsorption of the compound onto the column or degradation during the purification process.

  Troubleshooting Steps:

  • Irreversible Adsorption: The basic nature of your compound can lead to strong, sometimes irreversible, binding to the acidic silica gel.

    • Use Basic Additives: As with peak tailing, adding TEA or another base to the eluent can prevent your compound from sticking to the column.

    • Passivating the Column: Before loading your sample, flush the column with the mobile phase containing the basic additive to ensure all active sites are neutralized.

  • On-Column Degradation: The acidic environment of the silica gel can potentially cause the degradation of sensitive compounds. The tert-butyl ester (Boc group) in your molecule could be susceptible to cleavage under strongly acidic conditions.

    • 2D-TLC Analysis: To check for on-column stability, perform a two-dimensional TLC. Spot your crude material on a TLC plate, run it in your chosen eluent, dry the plate, rotate it 90 degrees, and run it again in the same eluent.[1] If you see spots that are not on the diagonal, it indicates that your compound is degrading on the silica.[1]

    • Switch to a More Inert Stationary Phase: If degradation is confirmed, switch to a less acidic stationary phase like neutral alumina or a polymer-based resin.[1]

Frequently Asked Questions (FAQs)

• Q1: What is a good starting solvent system for the purification of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate on silica gel?

  • A1: A good starting point for a compound of this polarity is a mixture of ethyl acetate (EtOAc) and hexanes.[2] Begin with TLC analysis using a solvent system like 20-30% EtOAc in hexanes.[6] Adjust the polarity to achieve an Rf value for your product in the range of 0.2-0.3 for optimal separation in flash chromatography.[4] For more polar compounds, a dichloromethane (DCM)/methanol (MeOH) system may be necessary.[2]

• Q2: How much sample can I load onto my flash column?

  • A2: The loading capacity depends on the difficulty of the separation. For a relatively easy separation (ΔRf > 0.2), you can typically load 1g of sample per 20g of silica (1:20 ratio) for wet loading.[3] If the separation is more challenging, or if you are dry loading, a ratio of 1:40 or even higher may be necessary to achieve baseline resolution.[3][5]

• Q3: Is reverse-phase chromatography a viable option for purifying this compound?

  • A3: Yes, reverse-phase chromatography is an excellent alternative, especially if you continue to face issues with peak shape or recovery on silica gel. A C18 column with a mobile phase of water and acetonitrile (or methanol) with a pH modifier would be a suitable system. Given the compound's pKa (the pyridine nitrogen is typically in the range of 5-6), using a buffer or adding a small amount of an acid like formic acid (0.1%) or trifluoroacetic acid (TFA) can improve peak shape by protonating the pyridine.[1]

• Q4: My purified compound appears as a yellow or brown oil/solid, but I expect it to be colorless. Why?

  • A4: Discoloration in pyridine-containing compounds can be due to the presence of oxidized impurities or degradation products.[7] Ensure that your starting materials are pure and that the reaction was carried out under an inert atmosphere if necessary. If the discoloration persists after chromatography, you might consider an additional purification step, such as recrystallization or a second chromatographic pass with a different solvent system.

Data and Protocols

Table 1: Recommended Starting Conditions for Flash Chromatography

Parameter	Normal-Phase Chromatography	Reverse-Phase Chromatography
Stationary Phase	Silica Gel (40-63 µm)	C18-functionalized Silica
Mobile Phase A	Hexanes or Heptane	Water + 0.1% Formic Acid
Mobile Phase B	Ethyl Acetate (+ 0.5% TEA)	Acetonitrile + 0.1% Formic Acid
Elution Mode	Isocratic or Gradient	Gradient
Typical Gradient	10% to 50% B over 10-15 CV	5% to 95% B over 15-20 CV
Detection	UV at 254 nm and 280 nm	UV at 254 nm and 280 nm
Sample Loading	Dry loading recommended	Dissolved in minimal DMSO/DMF

Experimental Protocol: Standard Purification by Flash Chromatography

• Sample Preparation (Dry Loading):

  • Dissolve the crude tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (e.g., 1.0 g) in a minimal amount of a suitable solvent like dichloromethane or ethyl acetate.

  • Add 2-4 g of silica gel to the solution.

  • Concentrate the mixture on a rotary evaporator until a fine, free-flowing powder is obtained.

• Column Packing and Equilibration:

  • Select an appropriately sized pre-packed silica gel column (e.g., 40 g for a 1.0 g sample).

  • Equilibrate the column with the initial mobile phase (e.g., 10% Ethyl Acetate in Hexanes + 0.5% TEA) for at least 2-3 column volumes (CV).

• Loading and Elution:

  • Carefully load the dry sample onto the top of the equilibrated column.

  • Begin the elution using the predetermined solvent system. A typical gradient might be:

    • 10% EtOAc/Hexanes (+0.5% TEA) for 2 CV.

    • Linear gradient from 10% to 50% EtOAc/Hexanes (+0.5% TEA) over 10 CV.

    • Hold at 50% EtOAc/Hexanes (+0.5% TEA) for 3 CV.

  • Monitor the elution using a UV detector.

• Fraction Collection and Analysis:

  • Collect fractions based on the UV chromatogram.

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the chromatographic purification of your compound.

Caption: A workflow for troubleshooting common chromatography issues.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025).
• Smolecule. Tert-butyl 3-[(3-aminopyridin-2-yl)
• The Royal Society of Chemistry. (n.d.).
• BenchChem Technical Support Team. (2025). Technical Support Center: Pyridine Synthesis Troubleshooting. BenchChem.

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. (2023). PubMed Central. [Link]

• Fair, J. D., & Kormos, C. M. (2008). General methods for flash chromatography using disposable columns. PMC. [Link]

• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics. Sorbent Technologies, Inc. [Link]

• A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. (2019). PMC. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. University of Rochester. [Link]

• SOP: FLASH CHROM

• Krishgen Biosystems. (2008). General Methods for Flash Chromatography Using Disposable Columns. Krishgen Biosystems. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. krishgenbiosystems.com [krishgenbiosystems.com]
• 6. rsc.org [rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this valuable building block. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-tested insights to help you navigate the complexities of this synthesis.

I. Frequently Asked Questions (FAQs)

This section addresses common issues that may arise during the synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Q1: My reaction yield is consistently low. What are the likely causes?

Low yields in azetidine synthesis are a frequent challenge, often due to the inherent ring strain of the four-membered ring.[1][2][3] Several factors can contribute to this:

• Side Reactions: Competing reactions are a primary cause of low yields. These can include ring-opening of the azetidine, polymerization, or reactions involving the pyridine ring.

• Reagent Quality: The purity and reactivity of starting materials, especially organometallic reagents, are critical.

• Reaction Conditions: Suboptimal temperature, solvent, or reaction time can favor side reactions over the desired product formation.

• Purification Losses: The product may be lost during workup and purification steps, particularly if it has some water solubility or is prone to decomposition on silica gel.

Q2: I'm observing multiple spots on my TLC plate that are difficult to separate. What are the potential side products?

The formation of multiple, hard-to-separate spots on a TLC plate is a common sign of side reactions. Depending on the synthetic route, potential side products can include:

• Over-alkylation or -arylation: If using a Grignard or organolithium reagent, double addition to an ester or Weinreb amide precursor can occur.[4][5]

• Homocoupling: In cross-coupling reactions like Suzuki or Buchwald-Hartwig, homocoupling of the starting materials can generate symmetrical biaryl or bipyridyl impurities.[6][7]

• Ring-Opened Products: The strained azetidine ring can open under certain conditions, leading to linear amine derivatives.[1]

• Isomers: If there are multiple reactive sites on the pyridine ring, positional isomers may form.

• De-Boc'd Product: The tert-butoxycarbonyl (Boc) protecting group can be labile under acidic conditions, leading to the formation of the unprotected azetidine.

Q3: My purification by column chromatography is not effective. Are there alternative methods?

If standard silica gel chromatography is not providing adequate separation, consider the following:

• Alternative Stationary Phases: Alumina (basic or neutral) can sometimes provide better separation for nitrogen-containing heterocyles. Reversed-phase chromatography (C18) may also be an option.

• Acid/Base Extraction: Exploiting the basicity of the pyridine and azetidine nitrogens can be a powerful purification tool. An acid wash can extract the product and other basic impurities into the aqueous phase, leaving neutral impurities in the organic layer. The product can then be recovered by basifying the aqueous layer and re-extracting.

• Crystallization: If the product is a solid, crystallization or recrystallization can be a highly effective purification method.

• Supercritical Fluid Chromatography (SFC): For challenging separations, SFC can offer superior resolution and is a greener alternative to traditional HPLC.

II. Troubleshooting Guides for Specific Synthetic Routes

This section provides detailed troubleshooting for common synthetic routes to tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Route 1: Grignard Reaction with N-Boc-3-azetidinone

This route involves the addition of a 2-pyridyl Grignard reagent to N-Boc-3-azetidinone, followed by dehydration of the resulting tertiary alcohol.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low conversion of N-Boc-3-azetidinone	- Inactive Grignard reagent.- Insufficient equivalents of Grignard reagent.	- Use freshly prepared Grignard reagent or titrate to determine the exact concentration.- Increase the equivalents of the Grignard reagent (e.g., to 1.5-2.0 eq.).
Formation of a significant amount of a more polar byproduct	- This is likely the tertiary alcohol intermediate.	- Ensure the dehydration step (e.g., using Martin's sulfurane or other dehydrating agents) goes to completion. Monitor by TLC.
Presence of a non-polar byproduct	- Homocoupling of the Grignard reagent to form 2,2'-bipyridine.	- Add the Grignard reagent slowly to the solution of N-Boc-3-azetidinone at a low temperature (e.g., -78 °C) to minimize self-coupling.
Product decomposition during workup	- The azetidine ring can be sensitive to strongly acidic or basic conditions.	- Use a buffered aqueous workup (e.g., saturated ammonium chloride solution) and avoid prolonged exposure to strong acids or bases.

Experimental Protocol: Grignard Addition and Dehydration

• Grignard Formation: Prepare the 2-pyridylmagnesium bromide from 2-bromopyridine and magnesium turnings in anhydrous THF under an inert atmosphere.

• Addition: Cool a solution of N-Boc-3-azetidinone[8] (1.0 eq) in anhydrous THF to -78 °C. Slowly add the freshly prepared Grignard reagent (1.2 eq).

• Reaction: Stir the reaction at -78 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Quench: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Dehydration: Dissolve the crude alcohol in an appropriate solvent (e.g., dichloromethane) and treat with a suitable dehydrating agent (e.g., Martin's sulfurane or trifluoroacetic anhydride/triethylamine) to yield the desired product.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Route 2: Suzuki Cross-Coupling Reaction

This approach typically involves the coupling of a 3-azetidinylboronic acid or ester with a 2-halopyridine in the presence of a palladium catalyst.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No reaction or low conversion	- Inactive catalyst.- Incorrect choice of ligand or base.[6]- Poor quality of the boronic acid/ester.	- Use a pre-catalyst or ensure the active Pd(0) species is generated in situ.- Screen different phosphine ligands (e.g., SPhos, XPhos) and bases (e.g., K2CO3, K3PO4, Cs2CO3).[7]- Use freshly prepared or high-purity boronic acid/ester.
Formation of homocoupled byproducts	- 2,2'-bipyridine and/or bis(azetidine) may form.	- Optimize the reaction stoichiometry. A slight excess of the boronic acid derivative is often beneficial.- Ensure efficient stirring and temperature control.
De-boronation of the starting material	- The boronic acid/ester can be unstable, especially under certain pH conditions.	- Use a milder base or a two-phase solvent system to protect the boronic acid from decomposition.
Difficult removal of palladium residues	- Palladium can coordinate to the nitrogen atoms of the product.	- Treat the crude product with a palladium scavenger (e.g., activated carbon, silica-based scavengers) before final purification.

Experimental Protocol: Suzuki Coupling

• Reaction Setup: To a reaction vessel, add tert-butyl 3-(dihydroxyboryl)azetidine-1-carboxylate (1.1 eq), 2-bromopyridine (1.0 eq), a palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%), and a base (e.g., K2CO3, 2.0 eq).

• Solvent: Add a suitable solvent system, such as a mixture of toluene and water or dioxane and water.

• Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting materials are consumed (monitor by TLC or LC-MS).

• Workup: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography.

Route 3: Buchwald-Hartwig Amination

This method involves the palladium-catalyzed coupling of 3-aminoazetidine with a 2-halopyridine.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low product yield	- Catalyst inhibition by the pyridine nitrogen.[9]- Competing side reactions like hydrodehalogenation of the aryl halide.[10]	- Use a ligand that is less susceptible to inhibition, such as a biarylphosphine ligand (e.g., RuPhos, BrettPhos).[11]- Carefully control the reaction temperature and ensure an inert atmosphere to minimize side reactions.
Formation of diarylated amine	- The product can potentially react with another molecule of the 2-halopyridine.	- This is generally less common with secondary amines but can be minimized by using a slight excess of the amine and slow addition of the aryl halide.
Incomplete reaction	- Insufficiently strong base.	- Use a strong, non-nucleophilic base such as sodium tert-butoxide or LHMDS.[11]

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine tert-butyl 3-aminoazetidine-1-carboxylate (1.2 eq), 2-chloropyridine (1.0 eq), a palladium pre-catalyst (e.g., Pd2(dba)3, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., NaOtBu, 1.5 eq).

• Solvent: Add anhydrous, degassed toluene or dioxane.

• Reaction: Heat the mixture to 80-110 °C and stir until the reaction is complete as monitored by TLC or LC-MS.

• Workup: Cool the reaction, quench with water, and extract with an organic solvent.

• Purification: Wash the organic phase, dry, and concentrate. Purify the crude product by column chromatography.

III. Visualization of Synthetic Pathways

Grignard Route Workflow

Caption: Workflow for the Grignard addition and dehydration route.

Cross-Coupling Troubleshooting Logic

Caption: Troubleshooting logic for Suzuki and Buchwald-Hartwig cross-coupling reactions.

IV. References

• Benchchem. (n.d.). Technical Support Center: Working with Substituted Azetidines. Retrieved from

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Retrieved from [Link]

• PubMed Central. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. Retrieved from [Link]

• Serve Content. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Retrieved from [Link]

• ResearchGate. (2025). Recent progress in synthesis of 3-functionalized azetidines. Retrieved from [Link]

• Synthesis of Azetidines. (n.d.). Retrieved from [Link]

• PubMed Central. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• PubMed Central. (n.d.). Toward the Total Synthesis of FR901483: Concise Synthesis of the Azatricyclic Skeleton. Retrieved from [Link]

• Appretech Scientific Limited. (n.d.). tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. Retrieved from [Link]

• MDPI. (2017). Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. Retrieved from [Link]

• ResearchGate. (n.d.). Strain-Release Arylations for the Bis-Functionalization of Azetidines. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• ACS Publications. (n.d.). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. Retrieved from [Link]

• Creative Biogene. (n.d.). tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate (MBSC-0864). Retrieved from [Link]

• Royal Society of Chemistry. (2017). Recent advances in synthetic facets of immensely reactive azetidines. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Grignard Reagents. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. (n.d.). Retrieved from [Link]

• YouTube. (2020). Suzuki cross-coupling reaction. Retrieved from [Link]

• MDPI. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Retrieved from [Link]

• Chemsigma. (n.d.). tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate [206446-39-1]. Retrieved from [Link]

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• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Optimization of reaction conditions for Boc protection of 3-(pyridin-2-yl)azetidine

An in-depth guide to navigating the challenges of Boc protection for 3-(pyridin-2-yl)azetidine, this technical support center provides troubleshooting strategies and answers to frequently asked questions. As a Senior Application Scientist, this guide is designed to equip researchers, scientists, and drug development professionals with the necessary insights for optimizing this crucial synthetic step.

Introduction: Navigating the Nuances of Protecting 3-(pyridin-2-yl)azetidine

The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis for the protection of amines, valued for its stability and ease of removal under mild acidic conditions.[1][2] The Boc protection of 3-(pyridin-2-yl)azetidine, a valuable scaffold in medicinal chemistry, presents unique challenges due to the presence of two distinct nitrogen atoms—the secondary amine of the azetidine ring and the nitrogen within the pyridine ring. The inherent strain of the four-membered azetidine ring also requires careful consideration of reaction conditions to prevent unwanted side reactions.[3] This guide provides a comprehensive resource for troubleshooting and optimizing the Boc protection of this specific substrate.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses common issues encountered during the Boc protection of 3-(pyridin-2-yl)azetidine in a question-and-answer format, providing a systematic approach to problem resolution.

Question 1: I am observing low to no conversion of my starting material. What are the likely causes and how can I improve the yield?

Low or no product formation is a common issue that can often be resolved by systematically evaluating the reaction parameters.

Possible Causes and Solutions:

• Insufficiently Activated Amine: The azetidine nitrogen, while a secondary amine, may not be sufficiently nucleophilic to react efficiently with di-tert-butyl dicarbonate (Boc₂O), especially if the reaction is performed without a base.[4]

  • Solution: The addition of a suitable base is crucial. Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are commonly used to deprotonate the amine, thereby increasing its nucleophilicity.[4] For this specific substrate, a non-nucleophilic base like DIPEA is preferable to avoid potential side reactions.

• Suboptimal Solvent Choice: The solubility of the starting material and reagents can significantly impact the reaction rate.

  • Solution: Aprotic polar solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are generally good choices.[4][5] If solubility is an issue, consider a solvent mixture or an alternative solvent like methanol, which has been shown to enhance the rate of Boc protection for some amines.[6]

• Low Reaction Temperature: While many Boc protections proceed at room temperature, less reactive amines may require gentle heating.[5][7]

  • Solution: Try increasing the reaction temperature to 40-50°C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5][7]

• Reagent Stoichiometry: An insufficient amount of Boc₂O will lead to incomplete conversion.

  • Solution: Ensure a slight excess of Boc₂O (1.1-1.5 equivalents) is used to drive the reaction to completion.[4][5]

Question 2: My LC-MS analysis shows a product with a mass corresponding to the addition of two Boc groups. How can I prevent this over-protection?

The presence of the pyridine nitrogen introduces the possibility of forming a di-Boc protected species. While the pyridine nitrogen is significantly less nucleophilic than the azetidine nitrogen, over-protection can occur under forcing conditions.

Possible Causes and Solutions:

• Excessive Boc₂O: Using a large excess of Boc₂O can lead to the protection of the less reactive pyridine nitrogen.

  • Solution: Reduce the stoichiometry of Boc₂O to 1.1-1.2 equivalents.

• Prolonged Reaction Time or High Temperature: Extended reaction times or elevated temperatures can also promote the formation of the di-Boc product.

  • Solution: Monitor the reaction closely and stop it as soon as the starting material is consumed. If heating is necessary, use the lowest effective temperature.

• Use of a Catalyst: Catalysts like 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction but may also increase the likelihood of over-protection.[5][8]

  • Solution: Avoid using DMAP if di-Boc formation is observed. If a catalyst is necessary for the primary reaction, use it in very small amounts (e.g., 0.05 equivalents) and carefully monitor the reaction.

Question 3: I am concerned about the stability of the azetidine ring. Could my reaction conditions be causing ring-opening?

The four-membered azetidine ring is strained and can be susceptible to ring-opening under harsh conditions, although it is generally more stable than the three-membered aziridine ring.[3]

Possible Causes and Solutions:

• Harsh Reaction Conditions: While Boc protection is typically a mild reaction, extreme temperatures or the use of highly reactive reagents could potentially compromise the integrity of the azetidine ring.

  • Solution: Stick to the recommended temperature range of room temperature to 50°C. Avoid highly activating reagents if possible. The standard Boc protection conditions are generally mild enough to not cause ring-opening.[9]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting common issues during the Boc protection of 3-(pyridin-2-yl)azetidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. wuxibiology.com [wuxibiology.com]
• 7. Amine Protection / Deprotection [fishersci.dk]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]

Stability and storage conditions for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Technical Support Center: Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Welcome to the dedicated technical support guide for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this valuable building block in your experiments. Here, we address common questions and troubleshooting scenarios based on the compound's unique chemical structure, combining insights from literature and extensive laboratory experience.

Frequently Asked Questions (FAQs)

Question 1: What are the optimal long-term storage conditions for this compound?

The stability of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is dictated by three key structural features: the acid-labile tert-butoxycarbonyl (Boc) protecting group, the strained azetidine ring, and the basic pyridinyl moiety.[1][2] To ensure its long-term integrity, the following conditions are paramount:

• Temperature: Store refrigerated at 2-8°C. While some suppliers may suggest room temperature storage for short periods, long-term storage at reduced temperatures is crucial to minimize the potential for slow degradation.[3][4] Do not store in direct sunlight or areas with significant heat fluctuations.[4]

• Atmosphere: The compound should be stored under an inert atmosphere, such as nitrogen or argon.[4] The pyridine ring can be hygroscopic, and atmospheric moisture can facilitate hydrolysis over time.[5]

• Container: Always keep the compound in a tightly sealed container to prevent moisture ingress and oxidation.[6][7][8]

• Light: Protect from light to prevent potential photochemical degradation.[4] Amber glass vials are recommended.

Question 2: I need to weigh out the compound for a reaction. How should I handle it on the bench?

For routine experimental use, it is acceptable to handle the solid compound on the bench for brief periods. Follow these best practices:

• Allow the container to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Weigh the required amount quickly and efficiently.

• Keep the main stock container tightly sealed when not in use.

• Work in a well-ventilated area or a chemical fume hood.[5][9]

• Always wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[5]

Question 3: My compound appears slightly off-white or has a faint odor. Is it still usable?

The pure compound should be a white to off-white solid. A significant color change (e.g., to yellow or brown) or the development of a strong, pungent pyridine-like odor may indicate degradation. While pyridine itself has a characteristic fishy odor, an intensifying smell from the solid could suggest decomposition.[5]

If you suspect degradation, we recommend performing a purity check before use. A simple Thin Layer Chromatography (TLC) analysis against a reference spot (if available) or a quick Nuclear Magnetic Resonance (NMR) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis can confirm its integrity.

Question 4: How stable is this compound in acidic or basic solutions?

This is a critical consideration for reaction and workup design.

• Acidic Conditions: The Boc protecting group is highly sensitive to acid and will be cleaved under strongly acidic conditions (e.g., trifluoroacetic acid (TFA), HCl).[2][10] Even moderate acidic conditions, such as 0.1% TFA in an HPLC eluent, can cause slow deprotection, especially with prolonged exposure or heating.[11] Interestingly, while many azetidines are prone to acid-mediated ring-opening, the 2-pyridyl substitution on this specific molecule confers enhanced stability against this degradation pathway compared to other aryl-substituted azetidines.[1] Nonetheless, exposure to strong acids should be deliberate for deprotection, not an unintended condition.

• Basic Conditions: The Boc group is generally stable to a wide range of basic conditions, making it compatible with many base-mediated reactions.[2][10]

Question 5: I'm seeing an unexpected peak in my LC-MS corresponding to the loss of 100 amu. What happened?

A mass loss of 100 atomic mass units (amu) is the classic signature of Boc group cleavage (loss of C₅H₈O₂). This indicates that your compound has been exposed to acidic conditions, either during your reaction, workup (e.g., an acidic aqueous wash), or analysis (e.g., HPLC with a TFA-containing mobile phase).[11] If this was unintentional, you must re-evaluate your protocol to eliminate sources of acid.

Troubleshooting Guide

Symptom Observed	Potential Cause	Recommended Action & Explanation
Inconsistent or low reaction yields	Compound degradation due to improper storage.	Verify that the compound has been stored at 2-8°C under an inert atmosphere.[4] Perform a purity check (NMR, LC-MS) on the starting material. Using a fresh, verified lot is advisable.
Multiple spots on TLC of starting material	Degradation or presence of impurities.	Purify the material before use if a fresh lot is unavailable. The primary impurity is often the Boc-deprotected product.
Reaction fails with acid-sensitive reagents	Unintentional Boc-deprotection releasing the free amine.	Ensure all reagents and solvents are anhydrous and free of acidic impurities. The secondary amine of the deprotected azetidine can interfere with many reactions.
Difficulty achieving full conversion	Hydrolysis of the compound due to moisture.	Use anhydrous solvents and perform the reaction under an inert atmosphere (N₂ or Ar). The pyridine moiety can make the compound susceptible to absorbing atmospheric water.[5]

Data Summary Table

Parameter	Recommendation	Rationale
Appearance	White to off-white solid
Long-Term Storage Temp.	2–8°C	Minimizes thermal degradation and hydrolysis.[4]
Storage Atmosphere	Inert Gas (Nitrogen, Argon)	Prevents slow oxidation and moisture uptake.[4][5]
pH Stability	Stable in basic and neutral media; Unstable in acidic media.	The Boc group is labile to acid.[2][10]
Incompatible Materials	Strong acids, Strong oxidizing agents.	Acids will cleave the Boc group; oxidizers may affect the pyridine or azetidine rings.[4][8]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the best practices for preparing a stock solution for use in experiments, minimizing the risk of degradation.

• Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

• Equilibration: Remove the vial of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate from the refrigerator and allow it to warm to ambient temperature for at least 20 minutes.

• Weighing: In a fume hood, quickly weigh the desired amount of the solid into your reaction vessel.

• Inerting: Seal the vessel with a septum and purge with nitrogen or argon for 5 minutes.

• Solvation: Add your desired anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran, Dimethylformamide) via a dry syringe.

• Storage of Solution: If the solution is not for immediate use, store it in a tightly sealed container with a positive pressure of inert gas at 2-8°C. For extended storage, consider flash-freezing the solution in liquid nitrogen and storing it at -20°C or below.

• Quality Control: For solutions stored longer than 24 hours, it is good practice to run a quick LC-MS or TLC check to confirm purity before use in a critical reaction step.

Troubleshooting Workflow

Caption: Logical workflow for troubleshooting experimental issues.

References

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021). ACS Medicinal Chemistry Letters. [Link]

• The Reactivity of the N-Boc Protecting Group: An Underrated Feature. (2023). ResearchGate. [Link]

• Handling Pyridine: Best Practices and Precautions. (2024). Post Apple Scientific. [Link]

• tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate. PubChem. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. (2015). Organic Letters. [Link]

• tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate. Creative Biogene. [Link]

• 12 Safety Precautions To Follow When Handling Pyridine. (2024). Post Apple Scientific. [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA?. ResearchGate. [Link]

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• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tert-butyl 3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate 97% | CAS: 1782647-44-2 | AChemBlock [achemblock.com]
• 4. fishersci.com [fishersci.com]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. CAS 1490206-48-8 | tert-butyl 3-hydroxy-3-[(pyridin-2-yl)methyl]azetidine-1-carboxylate - Synblock [synblock.com]
• 7. aksci.com [aksci.com]
• 8. peptide.com [peptide.com]
• 9. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting N-Boc Deprotection of Pyridinyl Azetidines

A Guide for Synthetic & Medicinal Chemists

The N-Boc (tert-butyloxycarbonyl) protecting group is a cornerstone of modern organic synthesis, prized for its stability and predictable, acid-labile removal.[1][2] However, when applied to complex scaffolds such as pyridinyl azetidines—a motif of increasing importance in drug discovery—chemists can encounter a unique set of challenges.[3][4] The inherent ring strain of the azetidine nucleus, combined with the electronic and basic properties of the pyridine ring, creates a delicate balance that can complicate standard deprotection protocols.[3]

This guide provides a structured, in-depth troubleshooting framework for researchers facing these challenges. It moves beyond generic advice to address the specific chemical behaviors of pyridinyl azetidines, offering mechanistic explanations, alternative protocols, and a logical approach to problem-solving.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My N-Boc deprotection is sluggish or incomplete using standard TFA/DCM.

This is one of the most common issues and can stem from several factors specific to the pyridinyl azetidine core.[5][6]

Q1: Why is my reaction stalling? I'm using standard 20-50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).

A: The issue often lies in the dual basicity of your molecule. Both the azetidine nitrogen (once deprotected) and the pyridine nitrogen will be protonated by TFA. If the pyridine nitrogen is particularly basic, it can act as an "acid sponge," effectively reducing the molar equivalents of acid available to catalyze the Boc cleavage. The position of the nitrogen on the pyridine ring significantly influences its basicity and, consequently, the reaction's success.[3]

Troubleshooting Workflow: Incomplete Deprotection

digraph "Troubleshooting_Incomplete_Deprotection" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, arrowsize=0.7];

}

Figure 1. Decision-making workflow for incomplete deprotection reactions.

Recommended Actions:

• Increase Acid Stoichiometry: Before abandoning TFA, try increasing the equivalents. For a substrate with two basic nitrogens, using a larger excess (e.g., 10-20 equivalents or using TFA as the co-solvent) can overcome the stoichiometry issue.

• Switch to a Stronger Protic Acid: A common alternative is 4M HCl in dioxane or 1,4-dioxane/ethyl acetate.[7][8] This reagent is often more effective for stubborn deprotections.[6]

• Gentle Heating: If the reaction is clean but slow at room temperature, gentle heating to 30-40 °C can increase the rate.[5] However, always monitor closely for the appearance of side products, as azetidine ring-opening can be accelerated at higher temperatures.[3]

Issue 2: I'm observing significant side product formation, possibly from ring-opening.

Azetidines are strained four-membered rings. Under strongly acidic conditions, particularly with substrates bearing certain electronic features, they can be susceptible to intramolecular ring-opening decomposition.[3]

Q2: What is causing the decomposition of my pyridinyl azetidine, and how can I prevent it?

A: The decomposition is likely an acid-mediated intramolecular ring-opening.[3] The process is often initiated by protonation of the azetidine nitrogen, which makes the ring susceptible to nucleophilic attack. If your molecule contains a pendant nucleophile (like an amide), it can attack the azetidine ring, leading to rearrangement products.[3] The electronic properties of the pyridinyl substituent play a crucial role; for instance, 2- and 4-pyridyl substituents can delocalize the azetidine nitrogen's lone pair, reducing its basicity and potentially enhancing stability compared to a 3-pyridyl analogue.[3]

General Mechanism: Acid-Catalyzed Boc Deprotection

digraph "Boc_Deprotection_Mechanism" { graph [rankdir="LR", splines=true, nodesep=0.8]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, arrowsize=0.7];

}

Figure 2. The stepwise mechanism of acid-catalyzed N-Boc deprotection.[1][2]

Recommended Actions & Milder Alternatives:

If forcing conditions (high acid concentration, heat) lead to decomposition, switching to a milder, non-standard protocol is necessary. The goal is to find conditions that are acidic enough to cleave the Boc group but not harsh enough to promote ring-opening.

Method	Reagents & Conditions	Key Advantages & Considerations	Reference
Aqueous Phosphoric Acid	85% H₃PO₄ in THF or Acetone	Excellent for substrates with other acid-sensitive groups (e.g., esters). Water is a key component.	[6][9][10]
Oxalyl Chloride / Methanol	(COCl)₂ (3 equiv.) in MeOH, RT, 1-4h	Very mild, room temperature conditions. Generates HCl in situ. Tolerates a wide range of functional groups.	[11][12][13]
Lewis Acids	ZnBr₂ in DCM or TMSOTf / 2,6-lutidine	Can offer different selectivity compared to protic acids. Requires careful optimization.	[6][9][14]
Thermal (Neat or Solvent)	Heat (e.g., 100-150 °C) in water or high-boiling solvent like dioxane.	Avoids acid entirely. Best for robust molecules. Can be performed under neutral, catalyst-free conditions in water.	[2][7][9]

Issue 3: My compound has other acid-labile groups. How can I selectively deprotect the N-Boc group?

This is a classic chemoselectivity challenge. Standard TFA or HCl conditions will likely cleave other acid-sensitive groups like t-butyl esters, trityl groups, or acetals.[6][15]

Q3: Which deprotection method offers the best selectivity for N-Boc removal in the presence of other acid-labile functionalities?

A: The key is to exploit the subtle differences in acid lability. The N-Boc group is generally more labile than many other protecting groups, allowing for its removal under carefully controlled, mild acidic conditions.

Selectivity-Focused Recommendations:

• Aqueous Phosphoric Acid: This is often the go-to method for preserving acid-sensitive esters.[6][9] The reaction medium and the specific nature of the acid provide a window of selectivity.

• TMSOTf / Lutidine: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) in the presence of a hindered base like 2,6-lutidine can selectively cleave Boc groups while leaving more robust acid-labile groups intact.[15]

• Oxalyl Chloride in Methanol: This recently reported method is remarkably mild and has been shown to be effective for a diverse range of substrates, including those with sensitive functionalities.[11][12]

• Enzymatic or Non-Acidic Methods: For extremely sensitive substrates, exploring non-acidic routes, such as specific enzymatic cleavages (if applicable) or the KOTMS/PrCN system, may be necessary, although these are less common for simple Boc deprotection.[16]

Detailed Experimental Protocols

Protocol 1: Mild Deprotection using Oxalyl Chloride in Methanol

This protocol is adapted from George, N., et al. (2020) and is suitable for acid-sensitive pyridinyl azetidines.[11][12]

Materials:

• N-Boc protected pyridinyl azetidine

• Anhydrous Methanol (MeOH)

• Oxalyl Chloride ((COCl)₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Suitable organic solvent for extraction (e.g., Ethyl Acetate, DCM)

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar, dissolve the N-Boc protected pyridinyl azetidine (1.0 equiv.) in anhydrous MeOH (approx. 0.1 M solution).

• Stir the solution at room temperature for 5 minutes.

• Carefully add oxalyl chloride (3.0 equiv.) dropwise to the stirring solution via syringe. Caution: The reaction can be exothermic and may sputter. An in situ generation of HCl occurs.

• Allow the reaction mixture to stir at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 1-4 hours.

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until effervescence ceases and the pH is basic (pH > 8).

• Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.

Protocol 2: Work-up Procedure for TFA Deprotection

Standard work-up is critical for isolating the final product cleanly, either as the free amine or the corresponding salt.

Procedure:

• After the reaction is deemed complete by LC-MS, remove the TFA and solvent (e.g., DCM) under reduced pressure using a rotary evaporator. Co-evaporation with a solvent like toluene or DCM can help remove residual TFA.

• To Isolate the TFA Salt: The resulting residue is the trifluoroacetate salt of the amine. This can often be used directly in the next step if the subsequent reaction is compatible with the salt form. Purification can be done via crystallization or chromatography.

• To Isolate the Free Amine:

  • Dissolve the crude residue in a suitable organic solvent (e.g., Ethyl Acetate or DCM).

  • Carefully wash the organic solution with a saturated aqueous solution of NaHCO₃ or a mild base like 1M Na₂CO₃ to neutralize the excess acid and deprotonate the amine salt.[5][17] Note: The pyridine and azetidine nitrogens will be deprotonated.

  • Separate the layers. Extract the aqueous layer one or two more times with the organic solvent.

  • Combine the organic layers, wash with brine to remove residual aqueous base, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate to provide the free amine.[5]

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Method Simplifies Deprotection and Modification of N-Heterocycles. ChemistryViews. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24563–24571. [Link]

• El-Faham, A., & Funosas, R. S. (2012). A simple and efficient green method for the deprotection of N-Boc in various structurally diverse amines under water-mediated catalyst-free conditions. International Journal of Chemistry, 4(4). [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• Boc Deprotection Mechanism | Organic Chemistry. YouTube. [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. ResearchGate. [Link]

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange. [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. [Link]

• El-Faham, A., & Funosas, R. S. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. ResearchGate. [Link]

• Coldham, I., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 86-89. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. [Link]

• Scott, J. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(11), 1761–1766. [Link]

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate. [Link]

• Boc Deprotection - TFA. Common Organic Chemistry. [Link]

• Acid-labile protecting groups. ResearchGate. [Link]

• Specific solvent issues with BOC deprotection. ACS Green Chemistry Institute. [Link]

• Formation of aminosuccinyl peptides during acidolytic deprotection followed by their transformation to piperazine-2,5-dione derivatives in neutral media. PubMed. [Link]

• TFA-mediated N-Boc deprotection/intramolecular N-acylation reaction of... ResearchGate. [Link]

• Kadereit, D., Deck, P., Heinemann, I., & Waldmann, H. (2001). Acid-labile protecting groups for the synthesis of lipidated peptides. Chemistry, 7(6), 1184-93. [Link]

• N-Silyl Protecting Groups for Labile Aziridines. Amanote Research. [Link]

• Can anyone suggest the complete deprotection of trityl group from highly branched aziridines? ResearchGate. [Link]

• Functionalised azetidines as ligands: pyridyl-complemented coordination. PubMed. [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

• Photochemical Approaches to Azetidines. Nottingham ePrints. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Specific solvent issues - Wordpress [reagents.acsgcipr.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Acid-labile protecting groups for the synthesis of lipidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Method Simplifies Deprotection and Modification of N-Heterocycles - ChemistryViews [chemistryviews.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Cross-Coupling with tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in cross-coupling reactions. This document provides in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, structured in a practical question-and-answer format.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding catalyst and condition selection for coupling reactions involving the title compound.

Question 1: What are the primary challenges when using tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in cross-coupling reactions?

Answer: The primary challenge stems from the 2-substituted pyridine moiety. The nitrogen lone pair on the pyridine ring can coordinate strongly to the metal center (typically Palladium) of the catalyst. This can lead to catalyst inhibition or complete deactivation, resulting in low to no product yield. This phenomenon is often referred to as "catalyst poisoning". The choice of ligand is therefore critical to mitigate this unwanted interaction and stabilize the active catalytic species.

Question 2: Which class of cross-coupling reactions is most suitable for this substrate?

Answer: The most commonly employed and successful cross-coupling reactions for this class of substrate are the Suzuki-Miyaura coupling (for C-C bond formation) and the Buchwald-Hartwig amination (for C-N bond formation). The robust nature of the catalyst systems developed for these reactions, particularly the use of sterically hindered and electron-rich phosphine ligands, makes them well-suited to overcome the challenges posed by the pyridyl group.

Question 3: What type of catalyst system (ligand and precatalyst) should I start with for a Suzuki-Miyaura coupling?

Answer: For Suzuki-Miyaura couplings involving 2-pyridyl substrates, a highly effective starting point is a combination of a palladium precatalyst and a sterically bulky, electron-rich biaryl phosphine ligand.

• Recommended Precatalysts: Second-generation (G2) or third-generation (G3) Buchwald precatalysts like SPhos-G3-Pd or XPhos-G3-Pd are excellent choices. These precatalysts offer high stability and readily form the active catalytic species under mild conditions.

• Recommended Ligands:

  • SPhos (Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): Often a top performer for sterically hindered and electron-rich coupling partners.

  • XPhos (Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): Another highly effective and versatile ligand for challenging couplings.

  • RuPhos (Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl): Provides a good balance of steric bulk and electron-donating properties.

The choice between them can be substrate-dependent, and screening a small panel of these ligands is often a prudent first step.

Question 4: What are the key considerations for selecting a base and solvent?

Answer: The base and solvent system plays a crucial role in the catalytic cycle, particularly in the transmetalation step of Suzuki couplings.

• Bases: A moderately strong inorganic base is typically required. Potassium phosphate (K₃PO₄) is a widely used and effective choice as it generally provides good yields while minimizing side reactions. Other options include cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃). Stronger bases like hydroxides can sometimes promote undesired side reactions.

• Solvents: A polar aprotic solvent is usually preferred to facilitate the dissolution of the base and the boronic acid derivative. Common choices include:

  • 1,4-Dioxane

  • Toluene

  • Tetrahydrofuran (THF)

  • Mixtures of these solvents with water (e.g., Dioxane/H₂O) are often used to ensure all reagents are sufficiently soluble.

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Catalyst deactivation by pyridine nitrogen. 2. Inactive boronic acid/ester. 3. Insufficiently anhydrous conditions.	1. Switch to a more robust ligand: If using a less bulky ligand, switch to XPhos or SPhos. Increase catalyst loading slightly (e.g., from 1 mol% to 2-3 mol%). 2. Verify reagent quality: Use a fresh bottle of the boronic acid/ester or verify its activity with a known successful reaction. 3. Ensure dry conditions: Dry solvents and glassware thoroughly. Run the reaction under an inert atmosphere (Nitrogen or Argon).
Significant Homocoupling of Boronic Acid	1. De-borylation followed by homocoupling is competing with transmetalation. 2. Presence of oxygen in the reaction mixture.	1. Use a milder base: Switch from a strong base like Cs₂CO₃ to K₃PO₄. 2. Thoroughly degas the reaction mixture: Use the freeze-pump-thaw method (3 cycles) or sparge with an inert gas for 15-20 minutes before adding the catalyst.
Formation of Unidentified Side Products	1. Reaction temperature is too high, leading to decomposition. 2. Ligand or substrate degradation.	1. Lower the reaction temperature: Start at a lower temperature (e.g., 80 °C) and slowly increase if the reaction is sluggish. 2. Use a more stable precatalyst: Third-generation (G3) precatalysts are generally more stable and can reduce the formation of unwanted phosphine oxides.

Part 3: Experimental Protocols & Workflows

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a reliable starting point for the coupling of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate with an aryl boronic acid.

Materials:

• tert-butyl 3-(bromo-pyridin-2-yl)azetidine-1-carboxylate (assuming a bromo-substituted pyridine for coupling) (1.0 equiv)

• Aryl boronic acid (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., XPhos-Pd-G3) (1-3 mol%)

• Ligand (e.g., XPhos) (1-3 mol%)

• Base (e.g., K₃PO₄) (2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation: To a dry reaction vial, add the bromo-pyridyl azetidine substrate (1.0 equiv), the aryl boronic acid (1.2 equiv), and the base (K₃PO₄, 2.0 equiv).

• Inerting: Seal the vial with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Solvent Addition: Add the anhydrous solvent (e.g., 1,4-Dioxane) via syringe.

• Degassing: Degas the resulting mixture by sparging with the inert gas for another 10 minutes.

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst and ligand (if not using a pre-formed complex). Under a positive flow of inert gas, quickly add the catalyst/ligand to the reaction mixture.

• Reaction: Seal the vial tightly and place it in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Once complete, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Workflow for Catalyst System Selection

The following diagram illustrates a logical workflow for selecting and optimizing a catalyst system for this specific cross-coupling reaction.

Technical Support Center: Enantioselective Synthesis of 3-(Pyridin-2-yl)azetidine

Welcome to the technical support center for the synthesis of chiral 3-(pyridin-2-yl)azetidine. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of synthesizing this valuable chiral building block while preserving its stereochemical integrity. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My synthesis of chiral 3-(pyridin-2-yl)azetidine resulted in a racemic or partially racemized product. What are the likely causes?

A1: Racemization during the synthesis of chiral 3-(pyridin-2-yl)azetidine can stem from several factors, primarily related to the stability of the chiral center at the C3 position of the azetidine ring. The primary culprits are often harsh reaction conditions that promote the formation of a planar, achiral intermediate or facilitate a reversible ring-opening and closing mechanism.

Key contributing factors include:

• Strongly Basic or Acidic Conditions: The presence of strong bases can lead to deprotonation at the C3 position, especially if the substituent can stabilize a negative charge, leading to a planar carbanion that can be re-protonated from either face, resulting in racemization. Conversely, strongly acidic conditions can protonate the azetidine nitrogen, activating the ring for nucleophilic attack and potential ring-opening, which can also lead to a loss of stereochemical information upon ring closure.[1]

• Elevated Temperatures: High reaction temperatures can provide the necessary activation energy for racemization pathways, such as epimerization or reversible ring-opening.

• Nucleophilic Ring-Opening and Closing: The inherent ring strain of the azetidine ring (approximately 25.4 kcal/mol) makes it susceptible to nucleophilic attack.[1][2] If a nucleophile attacks a carbon atom of the ring, it can lead to a transient ring-opened intermediate. Subsequent ring closure may not be stereospecific, leading to a mixture of enantiomers.

• Inappropriate Protecting Group: The choice of the protecting group for the azetidine nitrogen is crucial. Some protecting groups may not sufficiently stabilize the ring or could even participate in side reactions that compromise stereochemical integrity. For instance, N-tosyl azetidines have been observed to yield racemic products in ring-opening reactions, suggesting the formation of a carbocation-like transition state.[3]

Q2: I am performing a nucleophilic substitution at the 3-position of a chiral azetidine precursor. How can I minimize the risk of racemization?

A2: Nucleophilic substitution reactions at the chiral center of an azetidine are particularly prone to racemization. To maintain stereochemical integrity, it is crucial to favor a direct S(_N)2-type displacement and avoid conditions that promote an S(_N)1 pathway or other racemizing mechanisms.

Here are some key strategies:

• Choice of Leaving Group: Employ a good leaving group that facilitates a clean S(_N)2 reaction. Common choices include tosylates, mesylates, or halides.

• Mild Reaction Conditions: Whenever possible, conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. This will disfavor higher-energy racemization pathways.

• Control of Basicity: Use a non-nucleophilic, sterically hindered base in stoichiometric amounts to neutralize any acid generated during the reaction without promoting elimination or deprotonation at the chiral center. Examples include diisopropylethylamine (DIPEA) or 2,6-lutidine.

• Solvent Selection: The choice of solvent can influence the reaction mechanism. Polar aprotic solvents like DMF, DMSO, or acetonitrile generally favor S(_N)2 reactions.

Troubleshooting Guide

Problem 1: Significant Racemization Observed During N-Deprotection

Scenario: You have successfully synthesized an N-protected chiral 3-(pyridin-2-yl)azetidine with high enantiomeric excess (ee), but the final deprotection step leads to a significant loss of stereochemical purity.

Troubleshooting Steps:

• Re-evaluate Deprotection Conditions:

  • For Boc-protected azetidines: Standard deprotection with strong acids like neat trifluoroacetic acid (TFA) can sometimes lead to ring-opening or other side reactions.[4] Consider using milder acidic conditions, such as HCl in a solvent like dioxane or diethyl ether, or TFA in dichloromethane at low temperatures.

  • For Cbz-protected azetidines: Hydrogenolysis (H(_2), Pd/C) is generally a mild method. However, ensure the catalyst is of high quality and the reaction is not run for an excessively long time. Acidic or basic impurities in the reaction mixture can contribute to racemization.

  • For sulfonyl-protected azetidines: Cleavage of sulfonyl groups often requires harsh conditions. If possible, consider a different protecting group strategy in your synthetic design that allows for milder deprotection.[5]

• Incorporate a Scavenger: During acidic deprotection, reactive carbocations can form. The addition of a scavenger, such as triethylsilane or anisole, can help to quench these reactive species and prevent unwanted side reactions.

• Optimize Work-up Procedure: Ensure that the work-up procedure is performed promptly and at low temperatures to minimize the exposure of the deprotected, and potentially less stable, chiral azetidine to harsh conditions. Neutralize the reaction mixture carefully and as quickly as possible.

Problem 2: Low Enantiomeric Excess in the Final Product Despite Using a Chiral Catalyst

Scenario: You are employing a catalytic enantioselective method for the synthesis of 3-(pyridin-2-yl)azetidine, but the observed enantiomeric excess is consistently lower than reported in the literature.

Troubleshooting Steps:

• Catalyst Purity and Activation:

  • Ensure the chiral catalyst is of high purity and has been stored under appropriate conditions (e.g., inert atmosphere, low temperature).

  • Some catalysts may require an activation step before use. Consult the literature for the specific catalyst you are using.

• Substrate Purity: Impurities in your starting materials can interfere with the catalyst, leading to lower enantioselectivity. Purify your starting materials meticulously before the reaction.

• Reaction Conditions:

  • Temperature: Enantioselective reactions are often highly sensitive to temperature. A small deviation from the optimal temperature can significantly impact the enantiomeric excess. Use a cryostat for precise temperature control.

  • Concentration: The concentration of the reactants can also play a role. Perform a concentration screen to find the optimal conditions for your specific substrate.

  • Stirring: In heterogeneous catalysis, efficient stirring is crucial for good mass transfer. In homogeneous catalysis, ensure the reaction mixture is well-mixed.

• Moisture and Air Sensitivity: Many enantioselective catalysts are sensitive to moisture and air. Ensure your reaction is set up under a dry, inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Experimental Protocols

Protocol 1: Chiral HPLC Analysis of 3-(Pyridin-2-yl)azetidine

This protocol provides a general starting point for the chiral separation of 3-(pyridin-2-yl)azetidine enantiomers. Optimization will likely be required. Chiral HPLC is a reliable method for determining the enantiomeric purity of chiral compounds.[6][7]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase (CSP) column. Polysaccharide-based columns are often a good starting point for the separation of nitrogen-containing heterocycles.[6][8]

Recommended Columns and Starting Conditions:

Chiral Stationary Phase (CSP)	Mobile Phase (Isocratic)	Flow Rate (mL/min)	Detection (nm)	Temperature (°C)
Chiralpak IA or IB (Amylose or Cellulose tris(3,5-dimethylphenylcarbamate))	n-Hexane/Isopropanol (IPA) with 0.1% Diethylamine (DEA)	1.0	254	25
Chiralcel OD-H or OJ-H (Cellulose or Amylose tris(3,5-dimethylphenylcarbamate))	n-Hexane/Ethanol with 0.1% Diethylamine (DEA)	0.8	254	25

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of your 3-(pyridin-2-yl)azetidine sample in the mobile phase to a concentration of approximately 1 mg/mL.

• System Equilibration: Equilibrate the chiral column with the chosen mobile phase until a stable baseline is achieved.

• Injection: Inject a small volume (e.g., 5-10 µL) of the sample onto the column.

• Data Acquisition: Record the chromatogram for a sufficient time to allow for the elution of both enantiomers.

• Analysis: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area1 - Area2| / (Area1 + Area2)] * 100.

Visualization of Key Concepts

Caption: Potential pathways leading to racemization during the synthesis of chiral azetidines.

Caption: A generalized workflow for the enantioselective synthesis and analysis of chiral azetidines.

References

• BenchChem. (n.d.). Preventing racemization during 3-Phenoxyazetidine derivatization.
• Palko, J. W., et al. (2008). Regio- and stereoselective ring opening of enantiomerically enriched 2-aryl oxetanes and 2-aryl azetidines with aryl borates. The Journal of Organic Chemistry, 73(22), 8939–8942.
• Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal.
• Couty, F., Evano, G., & Prim, D. (2004). Synthesis of Chiral Non Racemic Azetidines. Mini-Reviews in Organic Chemistry, 1(2), 139-156.
• Various Authors. (n.d.). Synthesis of Azetidines.
• ACS Publications. (2024). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry.
• BOC Sciences. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Frink, L. A., et al. (2014). Enantiomeric Separations of N–H/N–Me Aziridines Utilizing GC and HPLC.
• Sathiyasundar, R., Selvakumar, K., & Valliappan, K. (2016). Direct Chiral HPLC Method for the Simultaneous Separation of Ezetimibe and Tramadol Enantiomers Using a Polysaccharide Stationary Phase.
• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry.
• Zhang, J., et al. (2012). A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• National Institutes of Health. (n.d.). Identifying the true origins of selectivity in chiral phosphoric acid catalyzed N-acyl-azetidine desymmetrizations.
• National Institutes of Health. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1594-1599.
• Ceska a Slovenska Farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases.
• Frontiers. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines.
• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• National Institutes of Health. (2018). Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Journal of the American Chemical Society, 140(35), 10984-10988.
• Journal of Antibiotics. (1998). A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084. The Journal of Antibiotics, 51(11), 1047-1054.
• YouTube. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids.
• BenchChem. (n.d.). How to prevent the ring-opening of azetidines during subsequent reactions.
• MDPI. (2019). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
• Scientific Research Publishing. (2018). Synthesis and Antimicrobial Activity of New Pyridine Containing Substituted Phenyl Azetidine-2-One Derivatives.
• MDPI. (2020). Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines.
• National Institutes of Health. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1243118.
• Beilstein Journals. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes.
• National Institutes of Health. (2015). Oxidative Allene Amination for the Synthesis of Azetidin-3-ones. Organic Letters, 17(16), 4094-4097.
• Creative Peptides. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• ACS Publications. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.
• National Institutes of Health. (2015). Oxidative allene amination for the synthesis of azetidin-3-ones. Organic Letters, 17(16), 4094-4097.
• National Institutes of Health. (2024). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry.
• BenchChem. (n.d.). A Comparative Guide to Chiral HPLC Methods for Resolving (S)-Aziridine-2-Carboxylic Acid Enantiomers.
• ResearchGate. (2025). (PDF) Preparation of racemic and optically active trifluoromethyl aziridines and azetidines.
• MDPI. (2022). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates.
• Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Regio- and stereoselective ring opening of enantiomerically enriched 2-aryl oxetanes and 2-aryl azetidines with aryl borates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. JSM Central || Article Info [jsmcentral.org]
• 7. csfarmacie.cz [csfarmacie.cz]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Prepared by: Senior Application Scientist, Formulations Division

Welcome to the technical support guide for Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming the solubility challenges associated with this compound. We will explore the physicochemical rationale behind its poor aqueous solubility and provide validated, step-by-step protocols to achieve successful solubilization for both in vitro and in vivo applications.

Understanding the Molecule: A Tale of Two Moieties

The solubility behavior of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is dictated by the interplay of its two primary structural features:

• The Pyridine Ring: As a basic heterocycle, the pyridine moiety offers a handle for pH-dependent solubility.[1][2] In acidic conditions (pH < 5), the nitrogen atom becomes protonated, forming a cationic pyridinium salt which is significantly more water-soluble.

• The Boc-Azetidine Group: The tert-butoxycarbonyl (Boc) protecting group is large, non-polar, and lipophilic. This group dominates the molecule's character at neutral pH, severely limiting its solubility in aqueous media.

This duality means that while the compound is inherently poorly soluble in standard physiological buffers (pH 7.4), its solubility can be dramatically enhanced by leveraging pH modification or employing advanced formulation techniques.

Physicochemical Properties Summary

Property	Value	Rationale & Implications
Molecular Formula	C₁₃H₁₈N₂O₂	---
Molecular Weight	250.30 g/mol	Essential for calculating molar concentrations. Derived from similar structures.[3][4]
Appearance	(Predicted) White to off-white solid	Based on related azetidine compounds.[5]
pKa (of conjugate acid)	~5.2 (Predicted)	The pyridine nitrogen is basic. At pH values 1-2 units below the pKa, the compound will be predominantly in its protonated, more soluble form.[2]
Predicted logP	1.5 - 2.5	Indicates a moderate lipophilicity, consistent with poor aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: My stock solution of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in DMSO is clear, but it precipitates immediately when I add it to my aqueous assay buffer. Why is this happening?

A: This is a classic case of solvent shifting and exceeding the kinetic solubility limit.[6] The compound is highly soluble in the organic solvent DMSO. However, when a small volume of this DMSO stock is diluted into a large volume of aqueous buffer, the solvent environment changes drastically and abruptly. The compound's solubility limit in this new, predominantly aqueous environment is much lower. As a result, it crashes out of solution, forming a precipitate before it can establish a stable, dissolved state.[6][7]

Q2: I'm seeing inconsistent results in my cell-based assay. Could this be related to solubility?

A: Absolutely. Compound precipitation can lead to significant experimental variability.[8] If the compound precipitates in the well, the actual concentration in solution is unknown and lower than intended. Furthermore, solid particles can interfere with optical readings in plate-based assays and may exert physical effects on cells, confounding the biological results. Ensuring the compound remains fully dissolved throughout the experiment is critical for data integrity.

Q3: What is the maximum concentration of DMSO I can use in my final assay without causing cellular toxicity?

A: While cell-line dependent, a final DMSO concentration of 0.1% to 0.5% is generally considered safe for most in vitro assays. It is always best practice to run a vehicle control (assay medium with the same final percentage of DMSO but without your compound) to ensure the solvent itself is not affecting the experimental outcome.

Q4: How can I use pH to my advantage to dissolve this compound?

A: The basic pyridine nitrogen is key.[2] By preparing your stock solution in a mildly acidic buffer (e.g., pH 4.0-5.5), you can protonate the pyridine, forming a salt and significantly increasing aqueous solubility.[9] However, you must consider the final pH of your assay. If your biological system is sensitive to pH, this method may require a final pH adjustment or may not be suitable.

Q5: For an in vivo study, is a simple DMSO stock appropriate?

A: No, a 100% DMSO stock is generally not suitable for direct in vivo administration due to toxicity. For animal studies, it is crucial to use a biocompatible formulation. This often involves co-solvent systems (like those containing PEG300 and Tween-80) or complexation agents like cyclodextrins to ensure the compound remains in solution upon injection and to minimize vehicle-related toxicity.[10][11]

Troubleshooting Workbench & Logic Flow

When encountering solubility issues, a systematic approach is essential. The following diagram outlines a decision-making workflow to guide your troubleshooting process.

Caption: Logical workflow for troubleshooting solubility issues.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol is the standard starting point for most in vitro experiments.

• Weighing: Accurately weigh out the desired amount of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate in a sterile microcentrifuge tube or glass vial.

• Solvent Addition: Add the appropriate volume of anhydrous, cell-culture grade DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the vial to 37°C or use a sonication water bath for 5-10 minutes to aid dissolution.[10]

• Verification: Ensure the solution is completely clear with no visible particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Solubilization for In Vitro Aqueous Assays (Co-solvent/Surfactant Method)

This method is ideal for achieving higher final compound concentrations in aqueous buffers when the final DMSO concentration must be kept low. This protocol is adapted from established methods for poorly soluble compounds.[10]

Caption: Workflow for preparing a co-solvent formulation.

Step-by-Step Methodology:

• Prepare a high-concentration stock solution of the compound in DMSO (e.g., 25 mg/mL) as described in Protocol 1.

• In a sterile tube, add 400 µL of PEG300.

• To the PEG300, add 100 µL of your DMSO stock solution. Vortex until the solution is homogeneous.

• Add 50 µL of Tween-80 to the mixture. Vortex again until clear and uniform.

• Slowly add 450 µL of saline (or your final assay buffer) to the mixture while vortexing to bring the total volume to 1 mL. This slow addition is critical to prevent precipitation.

• The resulting clear solution contains the compound at 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. This formulation can then be further diluted into your assay medium.

Protocol 3: Solubilization for In Vivo Studies (Cyclodextrin Method)

Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs, forming an inclusion complex with a hydrophilic exterior, thereby enhancing aqueous solubility.[12] This method is suitable for both oral and parenteral administration routes.

• Prepare Cyclodextrin Vehicle: Prepare a 20% (w/v) solution of Sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline or sterile water. Stir until the SBE-β-CD powder is completely dissolved. This may take some time.

• Prepare DMSO Stock: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 25 mg/mL) as per Protocol 1.

• Formulation: To 900 µL of the 20% SBE-β-CD solution, add 100 µL of the DMSO stock solution.

• Mixing: Vortex the mixture thoroughly. Gentle heating (37-40°C) or sonication can be used to facilitate the formation of the inclusion complex and ensure a clear, final solution.

• Final Formulation: The resulting solution contains the compound at 2.5 mg/mL in a vehicle of 10% DMSO and 90% (20% SBE-β-CD in Saline). This is a common starting point for in vivo efficacy and PK studies.[10]

Summary of Recommended Formulation Strategies

Formulation Strategy	Composition	Primary Use Case	Advantages	Disadvantages
DMSO Stock	100% DMSO	In vitro (pre-dilution)	High solubilizing power; simple to prepare.	Not biocompatible for direct use; risk of precipitation upon dilution.[6]
Co-solvent System	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	In vitro, In vivo (i.p., p.o.)	Biocompatible; can achieve higher final concentrations.[10]	More complex to prepare; potential for vehicle effects in some models.
pH Adjustment	Acidic Buffer (e.g., pH 4-5 Citrate)	In vitro	Simple; leverages inherent molecular properties.	May not be compatible with pH-sensitive assays; risk of precipitation if final pH shifts.
Cyclodextrin Complex	10% DMSO, 90% (20% SBE-β-CD in Saline)	In vivo (i.v., p.o.)	Can significantly increase aqueous solubility; suitable for intravenous use.[10][12]	Requires specific excipient (SBE-β-CD); potential for drug-cyclodextrin binding to alter pharmacology.

References

• PubChem. tert-Butyl 3-(piperazin-1-yl)azetidine-1-carboxylate | C12H23N3O2. [Link]

• PubChem. tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate. [Link]

• ResearchGate. Formulation strategies for poorly soluble drugs. [Link]

• Wikipedia. Pyridine. [Link]

• The Royal Society of Chemistry. Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Information. [Link]

• ResearchGate. Dissolution Method Development for Poorly Soluble Compounds | Request PDF. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Analysis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

A Senior Application Scientist's Guide to Structural Elucidation and Comparative Analysis

For researchers and professionals in drug development, the precise characterization of novel heterocyclic scaffolds is a cornerstone of successful discovery campaigns. The azetidine moiety, a four-membered nitrogen-containing ring, is an increasingly important structural motif in medicinal chemistry, valued for its ability to impart desirable physicochemical properties and unique three-dimensional conformations.[1][2] This guide provides an in-depth analysis of the ¹H NMR spectrum of a key building block, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, and offers a comparative perspective with a structurally related analog to highlight the nuances of spectral interpretation.

The Azetidine Ring: A Privileged Scaffold

The strained four-membered ring of azetidine presents a unique conformational rigidity that can be exploited to orient substituents in well-defined vectors, leading to enhanced interactions with biological targets.[1] The incorporation of an N-Boc (tert-butyloxycarbonyl) protecting group is a common strategy in the synthesis of complex molecules, ensuring the stability of the azetidine nitrogen during subsequent chemical transformations.[3] The focus of this guide, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, is a valuable intermediate for the synthesis of novel therapeutic agents, combining the structural features of the azetidine ring with the coordinating and hydrogen-bonding capabilities of the pyridine moiety.[4][5]

Predicted ¹H NMR Analysis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

While a publicly available, experimentally determined ¹H NMR spectrum for this specific compound is not readily accessible, a detailed prediction of its spectral features can be made based on the analysis of closely related, reported analogs.[6][7][8]

The expected ¹H NMR spectrum in a common deuterated solvent such as chloroform-d (CDCl₃) would exhibit distinct signals corresponding to the protons of the Boc group, the azetidine ring, and the pyridinyl substituent.

Molecular Structure and Proton Numbering

Caption: Structure of the target compound with proton numbering.

Predicted ¹H NMR Data Summary

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H(tBu)	~1.45	singlet	-	The nine equivalent protons of the tert-butyl group are magnetically shielded and show no coupling.[3]
H3	~3.8 - 4.0	multiplet	-	This methine proton is coupled to the four adjacent methylene protons on the azetidine ring. Its chemical shift is influenced by the electron-withdrawing pyridine ring.
H2, H4	~4.1 - 4.4	multiplet	-	The methylene protons of the azetidine ring are diastereotopic and will likely appear as complex multiplets due to geminal and vicinal coupling.[7]
H3'	~7.2 - 7.3	doublet of doublets	~7.5, ~1.0	Coupled to H4' and H5'.
H4'	~7.6 - 7.7	triplet of doublets	~7.7, ~1.8	Coupled to H3', H5', and H6'.
H5'	~7.1 - 7.2	doublet	~7.8	Coupled to H4'.
H6'	~8.5 - 8.6	doublet	~4.8	This proton is adjacent to the nitrogen in the pyridine ring, leading to significant deshielding.

Comparative Analysis: The Influence of the Aromatic Substituent

To better understand the spectral features of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a comparison with a known analog, Tert-butyl 3-phenylazetidine-1-carboxylate , is insightful. The primary difference lies in the electronic nature of the aromatic substituent at the 3-position.

Comparative Structures

Caption: Comparison of the target compound and its phenyl analog.

¹H NMR Data for Tert-butyl 3-phenylazetidine-1-carboxylate (Predicted)

Based on data for similar N-Boc-3-arylazetidines, the following is a representative ¹H NMR dataset in CDCl₃:

Proton(s)	Chemical Shift (δ, ppm)	Multiplicity
H(tBu)	~1.46	s
H3	~3.6-3.8	m
H2, H4	~4.0-4.3	m
Ar-H	~7.2-7.4	m

Key Spectral Differences and Their Origins:

• Aromatic Region: The most significant difference will be in the aromatic region (7.0-9.0 ppm). The pyridine ring of the target compound will show four distinct signals, often with larger chemical shift dispersion compared to the more compressed multiplet of the five protons of the phenyl ring in the alternative. The H6' proton in the pyridine ring is expected to be significantly downfield due to the deshielding effect of the adjacent nitrogen atom.

• Azetidine Protons (H3, H2, H4): The electron-withdrawing nature of the pyridine ring, particularly the nitrogen atom, is expected to cause a slight downfield shift of the azetidine ring protons (H3, H2, and H4) in the target compound compared to the phenyl-substituted analog. The precise chemical shifts and coupling patterns can be sensitive to the conformational preferences of the azetidine ring, which in turn can be influenced by the nature of the 3-substituent.[7]

Alternative and Complementary Analytical Techniques

While ¹H NMR is a primary tool for structural elucidation, a comprehensive characterization relies on a suite of analytical techniques.

• ¹³C NMR Spectroscopy: This technique provides information about the carbon framework of the molecule. Key signals to expect for the target compound would include the carbonyl carbon of the Boc group (~156 ppm), the quaternary carbon of the t-butyl group (~80 ppm), and the carbons of the azetidine and pyridine rings.[7]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): HPLC is invaluable for assessing the purity of the compound, while MS provides the molecular weight, confirming the elemental composition.[9] This is a crucial step in verifying the successful synthesis of the target molecule.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the molecule. For Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, characteristic absorption bands would be observed for the C=O of the carbamate (~1700 cm⁻¹) and C-N bonds.[6]

Experimental Protocol: ¹H NMR Data Acquisition

The following is a standardized protocol for acquiring a high-quality ¹H NMR spectrum.

Workflow for ¹H NMR Analysis

Caption: A streamlined workflow for acquiring and processing ¹H NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.[10] Ensure the sample is fully dissolved.

  • Using a clean pipette, transfer the solution into a high-quality 5 mm NMR tube.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the sample changer or manually insert it into the magnet.

  • Load a standard set of acquisition parameters.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a narrow and symmetrical solvent peak, ensuring high resolution.[10]

• Data Acquisition:

  • Set the appropriate spectral width, acquisition time, and relaxation delay. For a standard ¹H spectrum, a relaxation delay of 1-2 seconds is typically sufficient.[10]

  • Acquire the free induction decay (FID) by pulsing the sample with a calibrated radiofrequency pulse. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Reference the spectrum using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Pick the peaks and report their chemical shifts, multiplicities, and coupling constants.

Conclusion

The ¹H NMR analysis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, while requiring careful interpretation, provides a wealth of structural information. By comparing its predicted spectrum with that of a known analog, the subtle yet significant electronic effects of the pyridinyl substituent on the azetidine ring can be discerned. When combined with other analytical techniques such as ¹³C NMR, MS, and FTIR, a comprehensive and unambiguous characterization of this important synthetic intermediate can be achieved, paving the way for its effective use in drug discovery and development.

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A Senior Application Scientist's Guide to the 13C NMR Characterization of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

Introduction

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a heterocyclic building block of significant interest to researchers in medicinal chemistry and drug development. Its structure combines a strained four-membered azetidine ring, a widely used pharmacophore, with a pyridine moiety, a common element in bioactive molecules. The tert-butoxycarbonyl (Boc) protecting group allows for controlled, sequential chemical modifications.

Accurate structural confirmation of such molecules is paramount, and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy is an indispensable tool for this purpose.[1] Unlike ¹H NMR, ¹³C NMR spectra are typically proton-decoupled, providing a single peak for each unique carbon environment, which simplifies spectral analysis and offers a direct carbon count. This guide provides an in-depth analysis of the expected ¹³C NMR spectral signature of this compound, compares its features with related structural analogues, and details a robust protocol for its experimental characterization.

Figure 1: Structure of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate with systematic numbering for ¹³C NMR assignment.

Part 1: Predicted ¹³C NMR Spectral Analysis and Comparative Data

The chemical shift of a carbon nucleus is highly sensitive to its local electronic environment, influenced by factors such as hybridization, electronegativity of neighboring atoms, and steric effects.[1][2] By dissecting the molecule into its three core components—the Boc protecting group, the azetidine ring, and the 2-substituted pyridine ring—we can predict the chemical shift for each of the 11 unique carbon atoms.

This predictive analysis is grounded in a comparative approach, referencing established chemical shift ranges for similar structural motifs. This methodology not only allows for a confident prediction but also serves as a validation framework when analyzing experimental data.

Table 1: Predicted ¹³C NMR Chemical Shifts and Comparison with Analogues

Carbon No.	Molecular Fragment	Predicted δ (ppm)	Rationale & Comparative Data
C1	Boc: C =O	155 - 157	The carbamate carbonyl is deshielded but less so than a ketone. N-Boc protected amino acids show this resonance in the 155-156 ppm range.[3]
C2	Boc: C (CH₃)₃	79 - 81	The quaternary carbon of the tert-butyl group is attached to an electronegative oxygen, shifting it downfield. Typical values for N-Boc groups are around 80 ppm.[4]
C3	Boc: C(C H₃)₃	28 - 29	The three equivalent methyl carbons of the tert-butyl group are in a standard aliphatic environment. This is a highly characteristic signal for a Boc group.[4][5]
C4, C6	Azetidine: C H₂	56 - 59	These methylene carbons are attached to the Boc-protected nitrogen. In N-Boc-azetidine derivatives, these carbons typically resonate in the mid-to-high 50s.[6] The pyridine substituent at C5 will likely cause a slight non-equivalence.
C5	Azetidine: C H	38 - 42	This methine carbon is attached to the bulky pyridine ring and is part of the strained four-membered ring. Its upfield shift relative to C4/C6 is due to being further from the electron-withdrawing carbamate group.
C7	Pyridine: C -ipso	159 - 162	This is the ipso-carbon of the pyridine ring attached to the azetidine. As a C2-substituted pyridine, this carbon is significantly deshielded by the ring nitrogen.[7][8]
C8	Pyridine: C H	121 - 123	This carbon (C3' of pyridine) is ortho to the nitrogen and meta to the substituent. Data for 2-substituted pyridines shows this peak in the 121-124 ppm range.[8][9]
C9	Pyridine: C H	136 - 138	This carbon (C4' of pyridine) is para to the nitrogen. Its chemical shift is highly sensitive to the electronic nature of the C2 substituent.[8][10]
C10	Pyridine: C H	123 - 125	This carbon (C5' of pyridine) is meta to the nitrogen and ortho to the substituent. It is expected to be slightly downfield compared to C8.
C11	Pyridine: C H	149 - 151	This carbon (C6' of pyridine) is ortho to the nitrogen and is strongly deshielded, appearing characteristically downfield for 2-substituted pyridines.[7][8]

Part 2: Experimental Protocol for High-Fidelity Spectral Acquisition

The validity of any structural elucidation rests on the quality of the experimental data. Acquiring a high-fidelity, high-resolution ¹³C NMR spectrum requires careful sample preparation and the selection of appropriate acquisition parameters. The following protocol is designed to yield a spectrum with an excellent signal-to-noise ratio (S/N) and clear resolution of all 11 expected peaks.

Methodology: Step-by-Step

• Sample Preparation:

  • Analyte Mass: Weigh approximately 50-100 mg of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. A higher concentration is preferable for ¹³C NMR due to its low natural abundance and sensitivity.[11]

  • Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common first choice. If solubility is an issue, DMSO-d₆ or Methanol-d₄ can be used. The solvent choice can slightly influence chemical shifts.[8]

  • Procedure: Dissolve the sample in ~0.6 mL of the chosen deuterated solvent in a clean vial before transferring it to a 5 mm NMR tube. This ensures homogeneity and allows for filtering if any particulate matter is present.[11]

  • Standard: Tetramethylsilane (TMS) is used as the internal standard for referencing the chemical shift to 0.00 ppm.[12]

• Spectrometer Setup & Calibration:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer field frequency to the deuterium signal of the solvent.

  • Perform magnetic field shimming to optimize field homogeneity, which is crucial for achieving sharp, well-resolved peaks.

  • Tune and match the ¹³C probe to the sample to ensure maximum energy transfer and sensitivity.

• Acquisition Parameters (for a ~400 MHz Spectrometer):

  • Pulse Program: Use a standard proton-decoupled pulse sequence with a 30° pulse angle (e.g., zgpg30 on Bruker systems). A 30° pulse angle is a good compromise between signal intensity and avoiding saturation, especially for carbons with long relaxation times.[13]

  • Spectral Width: Set a spectral width of approximately 220-240 ppm (e.g., from -10 to 210 ppm) to ensure all carbon signals, including the carbonyl, are captured.[14]

  • Acquisition Time (AQ): Set to 1.0–2.0 seconds. A longer acquisition time provides better digital resolution, which can help separate closely spaced peaks.

  • Relaxation Delay (D1): Set to 2.0 seconds. This delay allows for the magnetization of nuclei to return towards equilibrium. While protonated carbons relax quickly, quaternary carbons (C1, C2) have much longer T₁ relaxation times. A 2-second delay is a practical choice for a qualitative spectrum.

  • Number of Scans (NS): Start with 128 scans. This should provide adequate S/N for protonated carbons. Increase the number of scans (e.g., to 512, 1024, or more) as needed to clearly resolve the low-intensity signals from the quaternary carbons (C1 and C2).[13]

• Data Processing:

  • Apply an exponential multiplication with a line broadening factor (LB) of 1.0 Hz to improve the S/N ratio.

  • Perform Fourier transformation of the Free Induction Decay (FID).

  • Carefully phase the resulting spectrum to ensure all peaks are in pure absorption mode.

  • Perform baseline correction to obtain a flat baseline across the spectrum.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm or using the known chemical shift of the solvent (e.g., CDCl₃ at 77.16 ppm).[15]

Part 3: Visualization of the Characterization Workflow

A logical workflow is essential for systematic structural verification. The process begins with understanding the molecule's structure, predicting its spectral features based on known principles, acquiring high-quality experimental data, and finally, comparing the experimental results with the prediction to confirm the structure.

Caption: Workflow for ¹³C NMR-based structural verification.

Conclusion

The ¹³C NMR spectrum of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is predicted to show 11 distinct signals corresponding to each unique carbon environment. The key identifying features include the characteristic Boc group signals (carbamate carbonyl ~156 ppm, quaternary carbon ~80 ppm, and methyls ~28 ppm), the strained azetidine ring carbons (two methylenes ~57 ppm and one methine ~40 ppm), and the six distinct carbons of the 2-substituted pyridine ring spread across the aromatic region (~121-161 ppm). By following the detailed experimental protocol provided, researchers can obtain a high-quality spectrum. The definitive structural confirmation is achieved by comparing this experimental spectrum against the predicted and comparative data outlined in this guide, ensuring the identity and purity of this valuable synthetic building block.

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• 12. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 13. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Purity Assessment of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For researchers, scientists, and drug development professionals, ensuring the purity of pharmaceutical intermediates is a cornerstone of safe and effective drug discovery. Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a key building block in the synthesis of various novel therapeutic agents. Its purity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the robust purity assessment of this critical intermediate, offering supporting data and explaining the rationale behind experimental choices.

The Criticality of Purity in Pharmaceutical Intermediates

Impurities in a drug substance can arise from various sources, including starting materials, intermediates, by-products of side reactions, and degradation products.[1] Even at trace levels, these impurities can have unintended pharmacological or toxicological effects, underscoring the necessity for highly sensitive and specific analytical methods to detect and quantify them. The International Council for Harmonisation (ICH) provides stringent guidelines for the validation of analytical procedures to ensure their suitability for their intended purpose.[2][3][4][5]

Understanding Potential Impurities in Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

A rational HPLC method development strategy begins with an understanding of the potential impurities that may be present in the sample. The synthesis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate likely involves the coupling of a protected azetidine precursor with a pyridine derivative. A common synthetic route involves the reaction of tert-butyl 3-oxoazetidine-1-carboxylate with a lithiated pyridine species, derived from a starting material like 2-bromopyridine.

Based on this, potential process-related impurities could include:

• Starting Materials:

  • tert-Butyl 3-oxoazetidine-1-carboxylate[2][4][5][6][7]

  • 2-Bromopyridine[1][8][9][10][11]

• Intermediates and By-products:

  • tert-Butyl 3-hydroxyazetidine-1-carboxylate (from reduction of the ketone)[5]

  • Deprotected 3-(pyridin-2-yl)azetidine (loss of the Boc group)

  • Isomeric impurities (e.g., coupling at a different position on the pyridine ring)

  • Products of side reactions involving residual reagents.

Comparative HPLC Methodologies

Given the polar nature of the pyridine moiety and the presence of the bulky, non-polar Boc protecting group, both Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) present viable options for purity assessment.

Method A: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the workhorse of pharmaceutical analysis due to its versatility and robustness.[12] For a compound like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a C18 column is a suitable starting point. The basic nature of the pyridine ring necessitates the use of an acidic mobile phase modifier, such as trifluoroacetic acid (TFA) or formic acid, to ensure good peak shape by suppressing the interaction of the analyte with residual silanols on the stationary phase.

Experimental Protocol: RP-HPLC

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard length and diameter C18 column provides good resolving power for a range of polarities.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, improving peak shape for the basic pyridine moiety.[12]
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency.
Gradient	10% to 90% B over 20 minutes	A broad gradient is suitable for separating compounds with a wide range of polarities, from polar starting materials to the more non-polar product and potential non-polar by-products.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times and improved peak shapes.
Detection	UV at 254 nm	The pyridine ring provides strong UV absorbance at this wavelength.
Injection Vol.	10 µL
Sample Prep.	1 mg/mL in 50:50 Water:Acetonitrile	Ensures complete dissolution of the analyte and impurities.

Expected Performance:

This method is expected to provide good retention of the main analyte due to the hydrophobic Boc group. More polar impurities, such as deprotected species or highly polar starting materials, will elute earlier in the chromatogram. The gradient elution will effectively separate a wide range of potential impurities.

dot

Caption: RP-HPLC workflow for purity assessment.

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for the separation of polar and hydrophilic compounds that are poorly retained in RP-HPLC.[13][14][15][16] Given the presence of the polar pyridine and azetidine moieties, HILIC can offer a different selectivity profile compared to RP-HPLC. In HILIC, a polar stationary phase is used with a mobile phase rich in a non-polar organic solvent, typically acetonitrile. A thin layer of water is adsorbed onto the stationary phase, and partitioning of the analyte between this aqueous layer and the bulk mobile phase is the primary mechanism of retention.

Experimental Protocol: HILIC

Parameter	Condition	Rationale
Column	Bare Silica or Amide, 150 mm x 4.6 mm, 3 µm	A polar stationary phase is essential for HILIC. Bare silica or an amide-bonded phase provides good retention for polar compounds.
Mobile Phase A	95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0	A high organic content mobile phase is characteristic of HILIC. Ammonium formate is a volatile buffer suitable for LC-MS.[13]
Mobile Phase B	50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0	Increasing the aqueous content of the mobile phase decreases retention in HILIC.
Gradient	0% to 50% B over 15 minutes	A gradient from high to low organic content will elute compounds in order of increasing polarity.
Flow Rate	1.0 mL/min
Column Temp.	40 °C	Higher temperatures can improve peak shape and reduce viscosity of the mobile phase.
Detection	UV at 254 nm and/or Mass Spectrometry (MS)	HILIC is highly compatible with MS detection due to the high organic content of the mobile phase.[14]
Injection Vol.	5 µL	Smaller injection volumes are often preferred in HILIC to minimize peak distortion.
Sample Prep.	1 mg/mL in 90:10 Acetonitrile:Water	The sample should be dissolved in a solvent similar in composition to the initial mobile phase.

Expected Performance:

In HILIC, the elution order is generally the opposite of RP-HPLC. The more polar compounds will be more strongly retained. This can be advantageous for separating polar impurities that might co-elute or elute near the void volume in an RP-HPLC method. The compatibility with MS detection is a significant advantage for impurity identification.

dot

Caption: HILIC workflow for purity assessment and impurity identification.

Method Comparison and Data Interpretation

Feature	RP-HPLC	HILIC
Primary Retention	Hydrophobic interactions	Hydrophilic partitioning
Elution Order	Least polar elutes last	Most polar elutes last
Strengths	- Robust and widely used- Good for a broad range of polarities- Predictable behavior	- Excellent for very polar compounds- Orthogonal selectivity to RP-HPLC- Highly compatible with MS
Weaknesses	- Poor retention of very polar impurities- TFA can suppress MS signal	- Can be less robust- Longer equilibration times- Sample solvent effects can be pronounced
Best For	Routine purity testing and quantification of known impurities.	Impurity profiling, separation of polar isomers, and identification of unknown impurities via LC-MS.

Hypothetical Data Summary:

Compound	Expected RT (RP-HPLC, min)	Expected RT (HILIC, min)
tert-Butyl 3-oxoazetidine-1-carboxylate	8.5	5.2
2-Bromopyridine	12.1	3.8
Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate	15.3	7.5
Deprotected 3-(pyridin-2-yl)azetidine	4.2	12.8

This hypothetical data illustrates the orthogonal nature of the two techniques. The deprotected, more polar impurity has a very low retention time in RP-HPLC but is strongly retained in HILIC, demonstrating the complementary nature of these methods for a comprehensive purity assessment.

Conclusion and Recommendations

For the comprehensive purity assessment of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a dual-method approach utilizing both RP-HPLC and HILIC is recommended.

• For routine quality control and quantification of the main component and known, less polar impurities, the developed RP-HPLC method is robust and reliable.

• For in-depth impurity profiling, characterization of polar impurities, and identification of unknown species, the HILIC method, particularly when coupled with mass spectrometry, is superior.

By employing both techniques, researchers and drug development professionals can gain a comprehensive understanding of the purity profile of this critical intermediate, ensuring the quality and safety of the resulting active pharmaceutical ingredients. The choice of method should be guided by the specific analytical needs, with method validation performed in accordance with ICH guidelines to ensure data integrity.[2][3][8]

References

• International Conference on Harmonisation. Q2(R1): Validation of Analytical Procedures: Text and Methodology. 2005. [Link]

• Pharmaguideline. Steps for HPLC Method Validation. [Link]

• ResearchGate. ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Zenodo. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• ResearchGate. Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? [Link]

• PubChem. 2-Bromopyridine. [Link]

• Wikipedia. 2-Bromopyridine. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Tert-Butyl 3-Oxoazetidine-1-Carboxylate in Modern Pharmaceutical Synthesis. [Link]

• PMC. Recent trends in the impurity profile of pharmaceuticals. [Link]

• FAQ. What are the synthesis and applications of tert-Butyl 3-oxoazetidine-1-carboxylate? [Link]

• PMC. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. [Link]

• Agilent. Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection. [Link]

• Google Patents. US4291165A - Process for making 2-bromopyridine.

• Nest Group. A PRACTICAL GUIDE TO HILIC. [Link]

• PMC. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. [Link]

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• 8. US4291165A - Process for making 2-bromopyridine - Google Patents [patents.google.com]
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• 10. 2-Bromopyridine - Wikipedia [en.wikipedia.org]
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• 16. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Analysis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel chemical entities is a cornerstone of innovation. Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a molecule of interest in medicinal chemistry due to its unique azetidine scaffold coupled with a pyridine moiety, presents a distinct profile in mass spectrometry analysis. This guide provides an in-depth, objective comparison of its mass spectral behavior with that of analogous structures, supported by established fragmentation principles and experimental data from related compounds.

Introduction to the Mass Spectrometry of N-Boc Protected Pyridinyl Azetidines

Electrospray ionization (ESI) mass spectrometry is a powerful tool for the analysis of polar, thermally labile molecules like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate. In positive-ion mode ESI-MS, the molecule is expected to readily form a protonated molecular ion, [M+H]⁺, due to the basic nitrogen atoms in the azetidine and pyridine rings. Subsequent tandem mass spectrometry (MS/MS) analysis through collision-induced dissociation (CID) provides characteristic fragment ions that are invaluable for structural confirmation.

The fragmentation of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is primarily dictated by the interplay between its three key structural components: the N-tert-butoxycarbonyl (Boc) protecting group, the strained four-membered azetidine ring, and the aromatic pyridine ring. Understanding the characteristic fragmentation of each of these moieties allows for a predictive analysis of the overall fragmentation pattern.

Predicted Mass Spectrum and Fragmentation of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

The molecular formula for tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is C₁₃H₁₈N₂O₂, with a molecular weight of 234.3 g/mol .

Ion	Predicted m/z	Description
[M+H]⁺	235.14	Protonated molecular ion
[M-C₄H₈+H]⁺	179.08	Loss of isobutylene from the Boc group
[M-Boc+H]⁺	135.09	Loss of the entire Boc group (C₅H₉O₂)
[C₅H₄N-CH-CH₂]⁺	106.06	Fragment containing the pyridine and part of the azetidine ring
[C₅H₅N]⁺	79.04	Pyridine radical cation

The fragmentation is anticipated to initiate at the labile N-Boc group, a common and well-documented fragmentation pathway for N-Boc protected amines. The cleavage of the tert-butyl group as a stable carbocation or the neutral loss of isobutylene are characteristic fragmentation patterns. Subsequent fragmentation would likely involve the strained azetidine ring.

Experimental Protocols

Sample Preparation

A stock solution of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate should be prepared in a high-purity solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. For analysis, this stock solution is further diluted with the initial mobile phase to a final concentration of 1-10 µg/mL.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is suitable for separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 5-10 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full scan MS from m/z 50-500, followed by data-dependent MS/MS of the most intense ions.

  • Collision Gas: Argon at a pressure of 1-1.5 mTorr.

  • Collision Energy: Ramped collision energy (e.g., 10-40 eV) to obtain a rich fragmentation spectrum.

Comparative Analysis with Structural Alternatives

To better understand the unique mass spectral signature of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a comparison with structurally related compounds is essential.

Alternative 1: Tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate

This analogue features a five-membered pyrrolidine ring instead of the four-membered azetidine ring. The reduced ring strain in pyrrolidine is expected to influence the fragmentation pattern.

Feature	Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate	Tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate
Ring Strain	High	Low
Predicted Fragmentation	Initial loss of the Boc group followed by facile fragmentation of the strained azetidine ring.	Initial loss of the Boc group, with subsequent fragmentation of the pyrrolidine ring being less favored compared to azetidine. Alpha-cleavage next to the nitrogen is a likely pathway.
Key Differentiating Fragments	Fragments resulting from the opening of the four-membered ring.	Characteristic fragments from the more stable five-membered ring, potentially showing a more prominent ion from alpha-cleavage.

Alternative 2: Tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate

In this isomer, the pyridine nitrogen is in the 4-position relative to the azetidine ring. This change in the position of the nitrogen atom within the pyridine ring can influence the protonation site and subsequent fragmentation.

Feature	Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate	Tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate
Pyridine Isomer	2-substituted	4-substituted
Predicted Fragmentation	The proximity of the pyridine nitrogen in the 2-position may lead to unique rearrangement reactions upon fragmentation.	The more distant nitrogen in the 4-position is less likely to participate in intramolecular rearrangements during fragmentation, potentially leading to a simpler spectrum dominated by the Boc and azetidine fragmentation.
Key Differentiating Fragments	Potential for fragments involving interaction between the Boc-azetidine and the adjacent pyridine nitrogen.	A cleaner fragmentation pattern related to the independent fragmentation of the two heterocyclic systems.

Visualization of Predicted Fragmentation Pathways

To visually represent the logical flow of the mass spectrometry analysis and the predicted fragmentation of the target molecule, the following diagrams are provided.

Figure 1: Experimental workflow for the LC-MS/MS analysis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Figure 2: Predicted major fragmentation pathway for protonated tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Conclusion

The mass spectrometry analysis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate provides a characteristic fragmentation pattern dominated by the loss of the N-Boc protecting group and subsequent fragmentation of the azetidine ring. By comparing its predicted mass spectral behavior with that of structurally similar alternatives, researchers can gain a higher degree of confidence in its structural elucidation. The methodologies and comparative data presented in this guide serve as a valuable resource for scientists and professionals in the field of drug discovery and development, enabling more efficient and accurate characterization of this important class of molecules.

References

• Due to the predictive nature of the analysis for the specific target compound, direct references for its mass spectrum are not available. The principles of fragmentation are based on well-established knowledge in the field of mass spectrometry.
• General principles of N-Boc fragmentation are widely documented in mass spectrometry liter
• Fragmentation of heterocyclic compounds is a broad topic covered in various mass spectrometry textbooks and scientific articles.

A Comparative Guide to Pyridinyl Building Blocks: The Ascendance of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone, present in nearly a third of all FDA-approved drugs containing an azine core.[1] Its ability to engage in hydrogen bonding, modulate physicochemical properties, and serve as a versatile synthetic handle has cemented its importance. However, the relentless pursuit of novel chemical space, improved pharmacokinetic profiles, and enhanced target selectivity has driven the evolution of pyridinyl building blocks. This guide provides a comparative analysis of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate against other pyridinyl building blocks, highlighting its unique advantages in the context of contemporary drug discovery.

The Strategic Value of Three-Dimensionality in Drug Design

Historically, fragment-based drug discovery (FBDD) has often relied on flat, aromatic fragments.[2][3] While effective, this approach can lead to molecules with suboptimal physicochemical properties, such as poor solubility.[4] The current paradigm emphasizes the exploration of three-dimensional (3D) chemical space.[2] 3D fragments offer several advantages:

• Improved Physicochemical Properties: Increased sp3 character often leads to better solubility and more favorable ADME (absorption, distribution, metabolism, and excretion) properties.[2][5]

• Enhanced Selectivity: The defined spatial arrangement of 3D fragments can lead to more specific interactions with biological targets, potentially reducing off-target effects.[4]

• Access to Novel Chemical Space: Moving beyond flatland allows for the exploration of previously underrepresented molecular geometries, offering new opportunities for intellectual property.[2]

Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate is a prime example of a building block that embodies this shift towards 3D architecture. The incorporation of the strained, sp3-rich azetidine ring introduces a defined three-dimensional vector to the pyridine core, offering a distinct advantage over traditional, planar pyridinyl fragments.[5]

Structural and Physicochemical Comparison

The true value of a building block is revealed through a comparative analysis of its properties against established alternatives. Here, we compare Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate with common pyridinyl building blocks, such as substituted pyridines and piperidine-containing analogues.

Property	Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate	2-Bromopyridine	4-Phenylpyridine	N-Boc-4-(pyridin-2-yl)piperidine
Molecular Weight ( g/mol )	234.30	158.00	155.19	262.35
Calculated logP	~1.5 - 2.0	~1.8	~2.5	~2.8
pKa (of pyridine N)	~4.5 - 5.0	~0.5	~5.5	~5.0
Three-Dimensionality	High	Low	Low	Moderate
Synthetic Tractability	High (Boc protection)	High (Coupling reactions)	Moderate	High (Boc protection)

Data are estimations and can vary based on the specific calculation method and experimental conditions.

The azetidine ring in Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate imparts a lower calculated logP compared to its piperidine counterpart, suggesting potentially improved aqueous solubility.[6] The constrained nature of the four-membered ring also provides unique exit vectors for further chemical elaboration, a feature not available with simple substituted pyridines.[5]

Reactivity and Synthetic Utility: A Focus on Cross-Coupling

The pyridine ring is often incorporated into larger molecules via transition-metal-catalyzed cross-coupling reactions, with the Suzuki-Miyaura coupling being a prominent example. The reactivity of the pyridinyl building block in these reactions is a critical consideration.

While bromopyridines are generally more reactive than chloropyridines in Suzuki couplings due to the weaker C-Br bond, advancements in catalyst technology have made the use of more economical chloropyridines highly efficient.[7] The choice of building block often comes down to a balance of reactivity, cost, and the desired final structure.

The presence of the Boc-protected azetidine in Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate offers a stable and versatile handle for synthetic manipulations. The Boc group can be readily removed under acidic conditions to reveal a secondary amine, providing a convenient point for further functionalization.[8]

Experimental Protocols

Representative Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of a pyridinyl halide with an arylboronic acid, which can be adapted to compare the reactivity of different pyridinyl building blocks.[7][9]

Objective: To compare the yield of a 2-arylpyridine synthesized from a 2-bromopyridine versus a more complex building block like Tert-butyl 3-(5-bromopyridin-2-yl)azetidine-1-carboxylate.

Materials:

• Pyridinyl halide (e.g., 2-bromopyridine or Tert-butyl 3-(5-bromopyridin-2-yl)azetidine-1-carboxylate) (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (0.05 mmol)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 mmol)

• Anhydrous solvent (e.g., 1,4-dioxane or toluene) (5 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the pyridinyl halide, arylboronic acid, palladium catalyst, and base.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Deprotection of the Boc Group

This protocol details the removal of the tert-butoxycarbonyl (Boc) protecting group from the azetidine nitrogen, enabling further synthetic modifications.[8]

Objective: To deprotect Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate to yield 3-(pyridin-2-yl)azetidine.

Materials:

• Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate (1.0 mmol)

• Trifluoroacetic acid (TFA) or 4M HCl in dioxane (5-10 equiv)

• Dichloromethane (DCM) or 1,4-dioxane (5 mL)

Procedure:

• Dissolve the Boc-protected azetidine in the chosen solvent in a round-bottom flask.

• Add the acid (TFA or HCl in dioxane) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• If necessary, neutralize the resulting salt with a mild base (e.g., saturated NaHCO₃ solution) and extract the free amine into an organic solvent.

• Dry the organic layer, filter, and concentrate to yield the deprotected product.

Bioisosterism: Expanding the Chemical Toolbox

The concept of bioisosterism, the replacement of a functional group with another that has similar physical or chemical properties, is a powerful strategy in drug design.[10] While the pyridine ring itself is a valuable pharmacophore, there are instances where its properties may not be optimal. For example, the basicity of the pyridine nitrogen can lead to unwanted interactions or affect pharmacokinetic properties.

In such cases, bioisosteric replacements for the pyridine ring are considered. Common replacements include:

• Benzonitriles: The nitrile group can mimic the hydrogen-bond accepting ability of the pyridine nitrogen.[1]

• Difluoromethylpyridines: The difluoromethyl group can act as a bioisostere for a hydroxyl group or, in some cases, modulate the properties of the pyridine ring itself.[11][12]

The azetidine-containing building block offers a different approach to bioisosterism. Instead of replacing the pyridine ring, the azetidine moiety can be considered a bioisosteric replacement for larger, more flexible linkers like piperidines or open-chain amines.[5] This can lead to improved metabolic stability and a more constrained conformation, which can be advantageous for target binding.[5]

Conclusion

The selection of a building block in drug discovery is a multifactorial decision that balances synthetic accessibility, physicochemical properties, and the desired biological activity. While traditional pyridinyl building blocks remain valuable, the emergence of 3D-rich fragments like Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate offers medicinal chemists new avenues to explore. Its unique combination of a classic pharmacophore with a constrained, sp3-rich scaffold provides a powerful tool for developing next-generation therapeutics with improved properties and novel intellectual property. The strategic incorporation of such building blocks is poised to accelerate the discovery of innovative medicines.

References

• BenchChem. (2025). Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines.
• Smolecule. (n.d.). Tert-butyl 3-[(3-aminopyridin-2-yl)
• ResearchGate. (n.d.). The 'ring replacement' of pyridines into benzonitriles.
• Truong, T. T., et al. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors. RSC Medicinal Chemistry.
• Sygnature Discovery. (n.d.). Why 3D is not the always the winner in fragment-based screening?.
• Auctores Journals. (2023).
• National Institutes of Health. (n.d.). Expanding medicinal chemistry into 3D space: metallofragments as 3D scaffolds for fragment-based drug discovery.
• Wiley Online Library. (2020).
• RSC Publishing. (2021). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors.
• BenchChem. (2025). A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides for Drug Discovery.
• Thieme Connect. (2025). Modular Bioisosteric Replacement of Pyridine Cores with Benzonitriles.
• National Institutes of Health. (2020). Evaluating the Advantages of Using 3D-Enriched Fragments for Targeting BET Bromodomains.
• The Royal Society of Chemistry. (n.d.).
• Cambridge Healthtech Institute. (n.d.). Fragment Based Drug Discovery.
• Technology Networks. (2023). Fragment-Based Drug Discovery Enters the Mainstream.
• ACS Publications. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Vulcanchem. (n.d.). Tert-butyl 2-(5-bromopyrimidin-2-yl)
• ResearchGate. (2026).
• ACS Publications. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines.
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A Comparative Analysis of Pyridin-2-yl vs. Pyridin-3-yl Azetidine Derivatives: A Guide to Structure-Activity Relationships

Introduction: The Strategic Union of Privileged Scaffolds

In the landscape of medicinal chemistry, the pyridine ring and the azetidine nucleus represent two "privileged scaffolds." Pyridine, a bioisostere of a phenyl ring with an embedded nitrogen atom, offers unique electronic properties and hydrogen bonding capabilities, making it a cornerstone of numerous FDA-approved drugs.[1][2][3] The azetidine ring, a strained four-membered heterocycle, provides a rigid, three-dimensional structural element that can improve metabolic stability, solubility, and receptor binding affinity by exploring novel vector spaces compared to more conventional, flexible linkers.[4][5]

The combination of these two scaffolds into pyridinyl-azetidine derivatives has yielded compounds with significant biological potential. However, the specific biological activity of these molecules is profoundly influenced by a seemingly minor detail: the point of attachment between the two rings. This guide provides an in-depth comparison of the biological activities of pyridin-2-yl versus pyridin-3-yl azetidine derivatives, focusing on their well-documented roles as modulators of nicotinic acetylcholine receptors (nAChRs) and touching upon other reported activities. We will dissect the causality behind experimental findings and provide the technical framework for their evaluation.

The Isomeric Difference: More Than Just Location

The fundamental difference between pyridin-2-yl and pyridin-3-yl azetidine derivatives lies in the position of the azetidine substituent relative to the pyridine ring's nitrogen atom. This seemingly simple isomeric change has profound implications for the molecule's physicochemical properties:

• Electron Distribution: In the pyridin-2-yl isomer, the substituent is ortho to the ring nitrogen. This proximity leads to a significant inductive electron-withdrawing effect and alters the electrostatic potential around the nitrogen, making it a distinct hydrogen bond acceptor.

• Steric Profile: The ortho position in the 2-yl isomer creates a more sterically hindered environment compared to the meta-position of the 3-yl isomer. This can dictate the molecule's preferred conformation and its ability to fit within a receptor's binding pocket.

• Basicity (pKa): The position of the substituent influences the basicity of the pyridine nitrogen, which can affect ionization state at physiological pH and interactions with biological targets.

These differences are not trivial; they are the root cause of the distinct pharmacological profiles observed between the two classes of isomers.

Comparative Biological Activity at Nicotinic Acetylcholine Receptors (nAChRs)

The most well-characterized and compelling area for comparing these isomers is their activity as nAChR modulators. These ligand-gated ion channels are crucial in the central nervous system, and their dysregulation is linked to Alzheimer's disease, nicotine addiction, and schizophrenia.[6]

The pyridin-3-yl ether, A-85380 (3-[(S)-2-azetidinylmethoxy]pyridine) , is a seminal compound in this field, known for its high affinity and selectivity for the α4β2 nAChR subtype.[7] Its pyridin-2-yl counterpart, exemplified by compounds like Sazetidine-A , also demonstrates potent nAChR activity, providing a direct basis for comparison.[6]

Data Summary: Binding Affinity and Functional Potency

The following table summarizes key experimental data for representative compounds from both isomeric series, primarily focusing on the α4β2 nAChR subtype, which accounts for approximately 90% of nAChRs in the human brain.[8]

Compound	Isomer Type	Target	Binding Affinity (Ki)	Reference
A-85380	Pyridin-3-yl	α4β2 nAChR	~50 pM	[7]
2-Fluoro-A-85380	Pyridin-3-yl	α4β2 nAChR	48 pM ([³H]cytisine)	[7]
5-Halo-A-85380 Analogs	Pyridin-3-yl	Rat Brain nAChRs	11-210 pM	[9]
2-Chloro/Bromo/Iodo-A-85380	Pyridin-3-yl	Rat Brain nAChRs	Substantially lower affinity	[9]
Sazetidine-A	Pyridin-2-yl	α4β2 nAChR	High Affinity (pM range)	[6]

Structure-Activity Relationship (SAR) Insights:

• High Affinity is a Shared Trait: Both pyridin-2-yl and pyridin-3-yl scaffolds can produce ligands with picomolar affinity for the α4β2 nAChR. This indicates that both orientations can satisfy the key pharmacophoric requirements for binding.

• Sensitivity to Substitution Differs: The SAR for the two series shows critical differences. For the pyridin-3-yl series (A-85380 analogs), halogen substitution at the 5- or 6-positions of the pyridine ring is well-tolerated and can maintain or enhance affinity.[9] However, introducing bulky halogens (Cl, Br, I) at the 2-position, adjacent to the ether linkage, dramatically reduces affinity.[9] This is likely due to steric clash within the receptor binding site, which alters the optimal conformation.[9]

• The Role of the Pyridine Nitrogen: The pyridine nitrogen is a critical hydrogen bond acceptor. In the 3-yl isomer, it is positioned to interact with a key hydrogen bond donor residue in the receptor. In the 2-yl isomer, this interaction geometry is different, potentially engaging with different residues or the same residue from a different angle. The high affinity of compounds like Sazetidine-A suggests the 2-yl orientation provides an equally, if not more, effective interaction.

Signaling Pathway: nAChR Agonist Action

The binding of an agonist like a pyridinyl azetidine derivative to an nAChR initiates a conformational change that opens the central ion channel. This allows for the rapid influx of cations (primarily Na⁺ and Ca²⁺), leading to depolarization of the cell membrane and subsequent downstream signaling events.

Caption: Workflow for a competitive radioligand binding assay to determine compound affinity (Ki).

Conclusion and Future Perspectives

The positional isomerism of pyridinyl azetidine derivatives is a critical determinant of their biological activity. While both pyridin-2-yl and pyridin-3-yl scaffolds can serve as potent ligands for nicotinic acetylcholine receptors, they exhibit distinct structure-activity relationships, particularly concerning substitutions on the pyridine ring. The pyridin-3-yl isomer, A-85380, is highly sensitive to steric bulk at the 2-position, whereas the pyridin-2-yl scaffold has proven to be an equally viable template for high-affinity nAChR modulators.

For drug development professionals, this underscores the importance of exploring positional isomerism early in the discovery process. The choice between a 2-yl and 3-yl linkage is not arbitrary but a strategic decision that impacts steric interactions, electronics, and ultimately, pharmacological profile.

Future research should focus on direct, head-to-head comparisons of isomeric pairs against a broader panel of nAChR subtypes to map selectivity profiles. Furthermore, exploring the antimicrobial potential of pyridin-2-yl azetidin-2-ones to compare with their published 3-yl counterparts could unveil new therapeutic opportunities.

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A Comparative Guide to the Structural Elucidation of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate Derivatives: An X-ray Crystallography Perspective

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount. It dictates molecular interactions, physicochemical properties, and ultimately, therapeutic efficacy. The azetidine scaffold, particularly derivatives like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, is a privileged motif in modern drug discovery, valued for its ability to impart desirable pharmacokinetic properties. This guide provides an in-depth, objective comparison of single-crystal X-ray diffraction (SCXRD) with other leading analytical techniques for the structural elucidation of this important class of molecules. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is widely regarded as the definitive method for determining the atomic arrangement within a crystalline solid.[1][2][3] It provides unambiguous information on bond lengths, bond angles, and stereochemistry, which are critical for understanding structure-activity relationships.[4][5][6] The primary bottleneck, however, lies in obtaining high-quality single crystals suitable for diffraction.[1][2][7]

Experimental Workflow: From Powder to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process that requires patience and precision. The following protocol outlines a typical workflow for the synthesis and crystallographic analysis of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

This synthesis is a modification of established procedures for related azetidine derivatives.[8][9][10]

Protocol:

• Starting Materials: Commercially available tert-butyl 3-oxoazetidine-1-carboxylate and 2-bromopyridine.

• Grignard Reagent Formation: In a flame-dried, three-neck round-bottom flask under an inert argon atmosphere, magnesium turnings are stirred with a crystal of iodine in anhydrous tetrahydrofuran (THF). A solution of 2-bromopyridine in anhydrous THF is added dropwise to initiate the formation of the Grignard reagent, pyridin-2-ylmagnesium bromide. The reaction is monitored by the disappearance of magnesium and a gentle reflux.

• Addition to Azetidinone: The solution of tert-butyl 3-oxoazetidine-1-carboxylate in anhydrous THF is cooled to -78 °C in a dry ice/acetone bath. The freshly prepared Grignard reagent is then added dropwise via cannula. The reaction is stirred at this temperature for 2 hours and then allowed to warm to room temperature overnight. This step leads to the formation of the tertiary alcohol, tert-butyl 3-hydroxy-3-(pyridin-2-yl)azetidine-1-carboxylate.[11]

• Deoxygenation (Barton-McCombie type reaction): The tertiary alcohol is then deoxygenated. This can be achieved through a two-step process involving the formation of a thiocarbonyl derivative followed by radical-initiated reduction.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the title compound as a white to off-white solid.

• Spectroscopic Confirmation: The identity and purity of the synthesized compound are confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) before proceeding to crystallization.[12][13]

The formation of diffraction-quality single crystals is often a matter of trial and error.[14][15] Several methods should be attempted in parallel.

Common Crystallization Techniques: [2][7][15][16]

• Slow Evaporation: A saturated solution of the compound is prepared in a suitable solvent (e.g., ethyl acetate, dichloromethane, or a mixture with a less polar co-solvent like hexane) in a small vial. The vial is covered with a cap containing a few pinholes to allow for slow evaporation of the solvent.[15]

• Vapor Diffusion: A concentrated solution of the compound in a good solvent (e.g., methanol) is placed in a small, open vial. This vial is then placed inside a larger, sealed container that contains a poor solvent (e.g., diethyl ether) in which the compound is less soluble. The vapor of the poor solvent slowly diffuses into the solution of the compound, reducing its solubility and promoting crystallization.[16]

• Liquid-Liquid Diffusion: A solution of the compound is carefully layered with a miscible solvent in which it is less soluble. This is often done in a narrow NMR tube. Crystals may form at the interface of the two solvents.[7]

Choosing a Crystallization Method: The choice of solvent and method is critical. For a moderately polar molecule like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a combination of a polar solvent (like ethyl acetate or acetone) and a non-polar anti-solvent (like hexane or heptane) is a good starting point for vapor or liquid diffusion experiments.

Workflow Diagram for SCXRD

Caption: Workflow for SCXRD analysis.

Hypothetical Crystallographic Data

Assuming a successful crystallization, the following table presents a realistic set of crystallographic data for tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

Parameter	Value
Chemical Formula	C₁₃H₁₈N₂O₂
Formula Weight	234.30
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	8.456(2)
c (Å)	15.678(5)
α (°)	90
β (°)	109.23(3)
γ (°)	90
Volume (ų)	1267.8(7)
Z	4
Density (calculated) (g/cm³)	1.228
R-factor (%)	4.5
Goodness-of-fit	1.05

Alternative and Complementary Techniques

While SCXRD provides unparalleled detail, its reliance on high-quality crystals can be a significant hurdle.[1][2] The following techniques offer alternative or complementary approaches to structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the structure of organic molecules in solution.[17][18] For molecules like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments can reveal the connectivity of atoms.[19][20]

Advantages over SCXRD:

• No Crystal Needed: The primary advantage is that NMR is performed on the compound in solution, bypassing the often-difficult crystallization step.[17]

• Dynamic Information: NMR can provide information about the conformational dynamics of a molecule in solution, which is often more biologically relevant than a static solid-state structure.

Limitations:

• Indirect 3D Information: While techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can provide through-space correlations to infer stereochemistry and conformation, the resulting 3D model is not as precise as that from SCXRD.[17]

• Complexity for Large Molecules: For larger and more complex molecules, NMR spectra can become very crowded and difficult to interpret.[18]

Comparison of SCXRD and NMR

Caption: Key attributes of SCXRD vs. NMR.

Microcrystal-Electron Diffraction (MicroED)

A relatively new technique, MicroED uses an electron beam instead of X-rays to determine the structure of molecules.[21] Its main advantage is the ability to work with nanocrystals that are a billionth of the size typically required for SCXRD.[21][22] This can significantly reduce the time and effort spent on crystallization.

Advantages over SCXRD:

• Smaller Crystals: Can analyze crystals that are far too small for conventional X-ray diffractometers.[21]

• Faster Data Collection: Data collection can often be completed in a matter of minutes.[21]

Limitations:

• Sample Preparation: Sample preparation can be more challenging, and the technique is more sensitive to sample thickness.

• Beam Damage: The high energy of the electron beam can damage sensitive samples.

Computational Crystal Structure Prediction (CSP)

CSP methods aim to predict the crystal structure of a molecule based solely on its chemical diagram.[23][24] These methods use computational algorithms, such as simulated annealing and evolutionary algorithms, combined with quantum mechanical calculations to identify low-energy, stable crystal packing arrangements.[23][25][26]

Advantages:

• No Experiment Needed: In principle, CSP can predict possible crystal structures before a compound is even synthesized.

• Polymorph Screening: It can be a valuable tool for identifying potential polymorphs, which is critical in the pharmaceutical industry.[24]

Limitations:

• Computational Cost: CSP can be computationally very expensive, especially for flexible molecules.

• Accuracy: While the field is advancing rapidly, predicting the correct, experimentally observed crystal structure from a landscape of many energetically similar possibilities remains a significant challenge.[24][25]

Comparative Summary

Feature	Single-Crystal X-ray Diffraction (SCXRD)	NMR Spectroscopy	Microcrystal-Electron Diffraction (MicroED)	Crystal Structure Prediction (CSP)
Sample State	Single Crystal	Solution	Nanocrystals	In Silico (Computational)
Primary Output	Precise 3D atomic coordinates	Connectivity and solution-state conformation	Precise 3D atomic coordinates	Predicted crystal packing arrangements
Key Advantage	Unambiguous, high-precision 3D structure	No need for crystallization; dynamic information	Requires extremely small crystals	No experimental sample needed; polymorph screening
Key Limitation	Requires high-quality single crystals	Indirect 3D information; spectral complexity	Sample preparation; potential beam damage	Computationally expensive; accuracy challenges
Typical Time to Result	Days to weeks (including crystallization)	Hours to days	Hours to days	Days to weeks (depending on complexity)

Conclusion

For the definitive structural elucidation of novel compounds like tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate derivatives, single-crystal X-ray diffraction remains the gold standard, providing a level of detail that is unmatched by other techniques. Its primary challenge, the growth of suitable crystals, necessitates a systematic and often patient approach to crystallization screening.

However, a modern drug development workflow should not rely on a single technique. NMR spectroscopy is an indispensable tool for confirming the covalent structure in a biologically relevant solution state and for providing insights into molecular dynamics. Emerging techniques like MicroED are powerful problem-solvers when crystallization yields only microscopic crystals. Furthermore, computational Crystal Structure Prediction is becoming an increasingly valuable partner, capable of de-risking development by predicting potential polymorphs and guiding experimental crystallization efforts.

Ultimately, the most robust approach to structural characterization involves the intelligent application of multiple techniques. By understanding the strengths and limitations of each method, researchers can make informed decisions, accelerate their discovery pipelines, and build a comprehensive understanding of their molecules in both the solid and solution states.

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A Comparative Guide to the Stability of Boc- and Cbz-Protected 3-(Pyridin-2-yl)azetidine for Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the strategic use of protecting groups is paramount to the successful synthesis of complex molecular architectures.[1] The choice of protecting group can dictate the feasibility of a synthetic route, influencing reaction yields, purification strategies, and the overall efficiency of drug development campaigns. Among the most crucial scaffolds in this field is the azetidine ring, a four-membered heterocycle prized for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability while maintaining structural rigidity.[2][3][4]

This guide focuses on a particularly relevant building block: 3-(pyridin-2-yl)azetidine. This molecule combines the sp³-rich, conformationally constrained azetidine core with the aromatic, hydrogen-bond-accepting pyridine moiety, making it an attractive component for novel therapeutics. Protecting the secondary amine of the azetidine ring is a critical first step in its synthetic elaboration. Two of the most ubiquitous amine protecting groups are the tert-butyloxycarbonyl (Boc) group and the benzyloxycarbonyl (Cbz or Z) group.[5][6]

The selection between Boc and Cbz is not arbitrary; it is a strategic decision based on their distinct chemical stabilities. This guide provides an in-depth, objective comparison of the stability of Boc- and Cbz-protected 3-(pyridin-2-yl)azetidine, supported by mechanistic insights and established experimental data. Our goal is to equip researchers, scientists, and drug development professionals with the technical understanding necessary to make informed decisions, thereby streamlining synthetic planning and accelerating discovery.

Core Principles: Boc vs. Cbz Protection

The fundamental difference between the Boc and Cbz protecting groups lies in their cleavage conditions, a concept known as orthogonality.[7][8] Orthogonal protecting groups can be selectively removed in the presence of one another, a cornerstone of complex, multi-step synthesis.[9][10]

• The Boc Group (tert-butyloxycarbonyl): This group is characteristically acid-labile. It is stable to a wide range of basic, nucleophilic, and reductive conditions but is readily cleaved by strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[11][12] The cleavage mechanism proceeds through the formation of a stable tert-butyl cation.[13]

• The Cbz Group (benzyloxycarbonyl): In contrast, the Cbz group is removed under reductive conditions, most commonly via catalytic hydrogenolysis.[14][15] It exhibits broad stability towards acidic and basic conditions, making it an excellent orthogonal partner to the Boc group.[5]

Below is a diagram illustrating the fundamental deprotection pathways for these two critical protecting groups.

Caption: General deprotection mechanisms for Boc and Cbz groups.

Comparative Stability Analysis of Protected 3-(Pyridin-2-yl)azetidine

The stability of the protected compound is not solely determined by the protecting group itself but also by the structure of the core molecule. In 3-(pyridin-2-yl)azetidine, the presence of both a strained azetidine ring and a basic pyridine nitrogen introduces specific considerations.

Acidic Stability

The choice between Boc and Cbz often hinges on the required stability towards acids.

• Boc-3-(pyridin-2-yl)azetidine: As expected, the Boc group is highly susceptible to acidic cleavage. The reaction is typically rapid and clean, proceeding at room temperature with standard reagents like TFA or HCl in dioxane.[16] The critical consideration here is the protonation of the pyridine nitrogen (pKa ≈ 5.2). Under acidic deprotection conditions, the pyridine ring will exist as a pyridinium salt. This protonation, however, does not significantly hinder the acid-mediated cleavage of the Boc group.

• Cbz-3-(pyridin-2-yl)azetidine: The Cbz group is generally robust under the mildly acidic conditions that would cleave a Boc group. It can withstand exposure to reagents like acetic acid and, for short durations, TFA at low temperatures. However, it is not completely inert to strong, harsh acidic conditions. Reagents such as HBr in acetic acid can cleave the Cbz group.[15] Interestingly, studies on the acid stability of N-aryl azetidines have shown that the N-(pyridin-2-yl) analogue exhibits excellent stability at low pH (pH 1.8).[17] This enhanced stability is attributed to the protonation of the more basic pyridine nitrogen, which deactivates the azetidine nitrogen towards further protonation and subsequent ring-opening decomposition pathways.[17]

Reductive Stability (Catalytic Hydrogenolysis)

This is the primary domain of Cbz deprotection and a key aspect of its orthogonality with Boc.

• Cbz-3-(pyridin-2-yl)azetidine: This is the standard and most efficient method for Cbz removal. Catalytic hydrogenolysis using hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst cleanly cleaves the benzylic C-O bond, liberating the free amine.[14][15] An operationally simpler alternative is transfer hydrogenation, which uses a hydrogen donor like ammonium formate in the presence of Pd/C, avoiding the need for a pressurized hydrogen gas apparatus.[15]

• Boc-3-(pyridin-2-yl)azetidine: The Boc group is completely stable to the conditions of catalytic hydrogenolysis.[5] This stability is the foundation of a widely used orthogonal strategy: a molecule bearing both Boc and Cbz groups can have the Cbz group selectively removed by hydrogenation while the Boc group remains intact.[18]

Stability Towards Bases and Nucleophiles

Both protecting groups offer excellent stability against basic and nucleophilic reagents, a key advantage of the carbamate linkage.

• Both Boc- and Cbz-protected 3-(pyridin-2-yl)azetidine are stable to common bases such as triethylamine (NEt₃), sodium carbonate (Na₂CO₃), and lithium hydroxide (LiOH) at room temperature. This allows for a wide range of subsequent chemical transformations, such as ester saponification or amide couplings, to be performed without compromising the protected amine.[5][11]

Summary of Stability

The following table summarizes the comparative stability of the two protected compounds under various chemical conditions.

Condition	Boc-Protected 3-(pyridin-2-yl)azetidine	Cbz-Protected 3-(pyridin-2-yl)azetidine	Rationale & Key Considerations
Strong Acid (TFA, HCl)	Labile	Stable (generally)	Boc is designed for acid cleavage.[19] Cbz is stable but can be cleaved by very harsh acid (e.g., HBr/AcOH).[15] The pyridinium formation enhances Cbz stability.[17]
Catalytic Hydrogenolysis	Stable	Labile	The defining orthogonal property. Cbz is cleaved by reduction, while Boc is inert.[5][6]
Common Bases (NEt₃, LiOH)	Stable	Stable	Both carbamates are robust against base-mediated hydrolysis at moderate temperatures.[11]
Nucleophiles (e.g., Amines)	Stable	Stable	The carbamate carbonyl is not sufficiently electrophilic to react with most common nucleophiles.

Experimental Protocols & Methodologies

The trustworthiness of a synthetic step relies on a robust and reproducible protocol. Here, we provide standard, field-proven methods for the deprotection of each compound.

Protocol 1: Boc Deprotection via Acidolysis

This protocol describes the removal of the Boc group using trifluoroacetic acid (TFA), a standard and highly efficient method.

Causality: The choice of TFA is based on its strength, which ensures rapid protonation and cleavage of the Boc group, and its volatility, which simplifies removal post-reaction. Dichloromethane (DCM) is a common solvent as it is relatively inert and effectively dissolves both the starting material and reagents. A scavenger like triethylsilane (TES) is included to trap the reactive tert-butyl cation generated during the reaction, preventing potential side reactions such as alkylation of the pyridine ring or other nucleophilic sites.[13]

Caption: Workflow for the acid-catalyzed deprotection of Boc-azetidine.

Step-by-Step Methodology:

• Dissolve Boc-3-(pyridin-2-yl)azetidine (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Cool the solution to 0 °C in an ice-water bath.

• Add triethylsilane (1.1 eq) to the stirred solution.

• Add trifluoroacetic acid (10.0 eq) dropwise over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours.

• Monitor the reaction for the disappearance of starting material by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture in vacuo.

• Re-dissolve the residue in DCM and carefully neutralize with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the free amine.

Protocol 2: Cbz Deprotection via Catalytic Hydrogenolysis

This protocol details the removal of the Cbz group using palladium on carbon (Pd/C) with ammonium formate as a hydrogen source (transfer hydrogenation).

Causality: Transfer hydrogenation is often preferred in a research setting over using a cylinder of flammable hydrogen gas due to its operational simplicity and enhanced safety.[15] Methanol is an excellent solvent for this reaction as it readily dissolves the substrate and the ammonium formate, and it does not poison the palladium catalyst. The Pd/C catalyst provides a surface for the reaction to occur, facilitating the transfer of hydrogen and the subsequent cleavage of the Cbz group.

Caption: Workflow for the Cbz deprotection via transfer hydrogenolysis.

Step-by-Step Methodology:

• To a round-bottom flask, add Cbz-3-(pyridin-2-yl)azetidine (1.0 eq) and methanol (approx. 0.1 M).

• Carefully add 10% palladium on carbon (10 mol % by weight).

• To the stirred suspension, add ammonium formate (5.0 eq) in portions. An exotherm may be observed.

• Heat the reaction mixture to 40 °C and stir vigorously for 1-3 hours.

• Monitor the reaction for completion by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite® to remove the catalyst. Wash the pad with methanol.

• Concentrate the filtrate in vacuo. The resulting residue can be purified further by extraction or chromatography as needed.

Strategic Selection for Synthetic Campaigns

The choice between Boc and Cbz protection for 3-(pyridin-2-yl)azetidine should be a deliberate step in planning a synthetic route. The decision depends entirely on the reaction conditions anticipated in subsequent steps.

Caption: Decision flowchart for selecting Boc vs. Cbz protection.

• Choose Boc protection when:

  • The subsequent synthetic steps involve catalytic hydrogenation (e.g., reduction of a nitro group, removal of a benzyl ether) where the azetidine nitrogen must remain protected.

  • The final deprotection step can be performed under acidic conditions, and the final molecule is stable to acid.

  • An orthogonal Cbz group is present elsewhere in the molecule.

• Choose Cbz protection when:

  • The synthetic route requires the use of strong acids (e.g., for the removal of a Boc or t-butyl ester group) where the azetidine must remain protected.[18]

  • The final molecule contains acid-sensitive functional groups, making a mild, neutral deprotection via hydrogenolysis preferable.

  • The molecule contains other reducible groups that are not labile under Pd/C catalysis, or if their reduction is also desired.[20]

Conclusion

Both Boc and Cbz are exceptional and reliable protecting groups for the 3-(pyridin-2-yl)azetidine scaffold, but their utility is context-dependent. The Boc group offers robust stability to reductive and basic conditions but is defined by its lability to acid. Conversely, the Cbz group provides excellent stability towards acids and bases but is selectively cleaved by catalytic hydrogenolysis. The presence of the pyridine ring enhances the stability of the Cbz-protected azetidine under acidic conditions, a key finding for synthetic planning.[17]

A thorough understanding of these stability profiles is not merely academic; it is a practical necessity that enables chemists to design elegant, efficient, and successful synthetic routes. By strategically selecting the appropriate protecting group based on the planned downstream reactions, researchers can avoid unwanted side reactions, simplify purification processes, and ultimately accelerate the journey from a chemical drawing to a potential therapeutic agent.

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• Master Organic Chemistry. Protecting Groups for Amines – Carbamates. [Link]

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• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. [Link]

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• Journal of Chemical and Pharmaceutical Research. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

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• ResearchGate. Cbz deprotection conditions: screening of catalysts and sources of H2. [Link]

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• National Institutes of Health. Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. [Link]

• Technical Disclosure Commons. Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

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• ResearchGate. Strategies for the functionalization of azetidine-containing.... [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. [Link]

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• Reddit. How do I remove the N-Boc protection group.... [Link]

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A Comparative Spectroscopic Guide to Positional Isomers of Tert-butyl 3-(pyridin-yl)azetidine-1-carboxylate

For researchers, medicinal chemists, and professionals in drug development, the precise characterization of molecular structure is paramount. Positional isomers, compounds with the same molecular formula but different arrangements of substituents, can exhibit vastly different pharmacological and toxicological profiles. The tert-butyl 3-(pyridin-yl)azetidine-1-carboxylate scaffold is a key building block in modern medicinal chemistry, and the ability to distinguish between its 2-pyridyl, 3-pyridyl, and 4-pyridyl isomers is a critical analytical challenge.

This guide provides an in-depth spectroscopic comparison of these three positional isomers. Leveraging experimental data for a close analog of the 2-pyridyl isomer, alongside established principles of spectroscopic analysis, we will explore the nuances in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data that enable their unambiguous identification.

The Structural Landscape of Pyridyl-Azetidine Isomers

The core structure consists of a Boc-protected azetidine ring attached to a pyridine ring. The point of attachment on the pyridine ring dictates the isomeric form: 2-pyridyl, 3-pyridyl, or 4-pyridyl. This seemingly subtle difference significantly alters the electronic environment of the molecule, leading to distinct spectroscopic signatures.

Figure 1. Molecular structures of the three positional isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Comparison

NMR spectroscopy is arguably the most powerful tool for differentiating positional isomers. The chemical shifts (δ) and coupling constants (J) of the protons (¹H) and carbons (¹³C) are highly sensitive to their electronic environment, which is directly influenced by the position of the nitrogen atom in the pyridine ring.

While a complete experimental dataset for all three isomers is not publicly available, we can draw strong inferences from the experimental data of a close analog, tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate [1], and the established principles of pyridine NMR spectroscopy[2][3].

¹H NMR Spectroscopy

The ¹H NMR spectrum provides a wealth of information through the chemical shifts and splitting patterns of the aromatic protons on the pyridine ring and the aliphatic protons on the azetidine ring.

Table 1: Experimental ¹H NMR Data for Tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate and Predicted Data for the 3- and 4-pyridyl Isomers.

Proton	2-pyridylthio Analog (Experimental, CDCl₃)[1]	3-pyridyl Isomer (Predicted)	4-pyridyl Isomer (Predicted)	Key Differentiating Features
Boc (-C(CH₃)₃)	~1.45 ppm (s, 9H)	~1.45 ppm (s, 9H)	~1.45 ppm (s, 9H)	Consistent across isomers.
Azetidine (CH₂)	~4.0-4.5 ppm (m, 4H)	~4.0-4.5 ppm (m, 4H)	~4.0-4.5 ppm (m, 4H)	Similar chemical shifts, but may show subtle differences due to the anisotropic effect of the pyridine ring.
Azetidine (CH)	~3.8-4.2 ppm (m, 1H)	~3.8-4.2 ppm (m, 1H)	~3.8-4.2 ppm (m, 1H)
Pyridine H-6	~8.36 ppm (ddd, J = 4.9, 1.9, 0.9 Hz, 1H)	~8.5 ppm (d, J ≈ 2.0 Hz)	~8.6 ppm (d, J ≈ 6.0 Hz)	2-pyridyl: Most deshielded due to proximity to nitrogen. 3-pyridyl: Doublet with small coupling. 4-pyridyl: Doublet with larger ortho coupling.
Pyridine H-5	~7.48 ppm (ddd, J = 8.0, 7.4, 1.9 Hz, 1H)	~7.7 ppm (ddd, J ≈ 8.0, 4.8, 2.0 Hz)	~7.3 ppm (d, J ≈ 6.0 Hz)	2-pyridyl: Complex multiplet. 3-pyridyl: Most deshielded proton in this isomer. 4-pyridyl: Shielded relative to the 2- and 3-isomers.
Pyridine H-4	~6.98 ppm (ddd, J = 7.4, 4.9, 0.9 Hz, 1H)	~8.5 ppm (dd, J ≈ 4.8, 1.5 Hz)	-	2-pyridyl: Most shielded aromatic proton. 3-pyridyl: Deshielded due to proximity to nitrogen.
Pyridine H-3	~7.05 ppm (dt, J = 8.0, 0.9 Hz, 1H)	-	~7.3 ppm (d, J ≈ 6.0 Hz)	2-pyridyl: Shielded relative to H-5 and H-6.
Pyridine H-2	-	~8.7 ppm (d, J ≈ 2.0 Hz)	~8.6 ppm (d, J ≈ 6.0 Hz)	3-pyridyl: Most deshielded proton. 4-pyridyl: Deshielded due to proximity to nitrogen.

Causality Behind the Chemical Shifts:

• The Nitrogen Effect: The electronegative nitrogen atom in the pyridine ring withdraws electron density, deshielding the adjacent (ortho) and para protons. This effect is most pronounced for the protons at the 2 and 6 positions.

• Anisotropic Effect: The ring current of the aromatic pyridine ring creates a magnetic field that deshields protons located in the plane of the ring and shields protons located above or below the plane. This can lead to subtle shifts in the azetidine protons depending on the preferred conformation.

• Coupling Constants: The magnitude of the coupling constant (J) between two protons is dependent on the number of bonds separating them. Ortho coupling (³J) is typically the largest (6-9 Hz), followed by meta coupling (⁴J, 2-3 Hz), and para coupling (⁵J, <1 Hz). These coupling patterns are diagnostic for determining the substitution pattern on the pyridine ring.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary information, particularly for the quaternary carbons and the carbons of the pyridine ring.

Table 2: Experimental ¹³C NMR Data for Tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate and Predicted Data for the 3- and 4-pyridyl Isomers.

Carbon	2-pyridylthio Analog (Experimental, CDCl₃)[1]	3-pyridyl Isomer (Predicted)	4-pyridyl Isomer (Predicted)	Key Differentiating Features
Boc (-C(CH₃)₃)	~28.5 ppm	~28.5 ppm	~28.5 ppm	Consistent across isomers.
Boc (-C(CH₃)₃)	~79.7 ppm	~80.0 ppm	~80.0 ppm
Boc (C=O)	~156.1 ppm	~156.0 ppm	~156.0 ppm
Azetidine (CH₂)	~56.3 ppm (br)	~55-58 ppm	~55-58 ppm
Azetidine (CH)	~31.4 ppm	~30-35 ppm	~30-35 ppm
Pyridine C-2	~158.2 ppm	~148 ppm	~150 ppm	2-pyridyl: Most deshielded due to direct attachment to nitrogen.
Pyridine C-3	~119.8 ppm	~135 ppm	~124 ppm	3-pyridyl: Site of substitution.
Pyridine C-4	~136.2 ppm	~123 ppm	~145 ppm	4-pyridyl: Site of substitution and deshielded.
Pyridine C-5	~122.0 ppm	~133 ppm	~124 ppm
Pyridine C-6	~149.8 ppm	~148 ppm	~150 ppm	Deshielded in all isomers due to proximity to nitrogen.

Interpreting the ¹³C NMR Data:

The chemical shifts of the pyridine carbons are highly predictable based on the position of the substituent and the nitrogen atom. Carbons directly attached to the nitrogen (C-2 and C-6) are significantly deshielded. The carbon atom bearing the azetidine substituent will also show a characteristic shift.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecules. While it may not be as powerful as NMR for differentiating positional isomers, subtle differences in the fingerprint region can be observed.

Table 3: Key Experimental IR Absorptions for Tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate and Predicted Absorptions for the Isomers.

Functional Group	2-pyridylthio Analog (Experimental)[1]	Predicted for 3- and 4-pyridyl Isomers
C=O (Boc)	~1707 cm⁻¹	~1700-1710 cm⁻¹
C-N (Azetidine)	Not specified	~1100-1200 cm⁻¹
C=C, C=N (Pyridine)	~1578, 1556 cm⁻¹	~1550-1600 cm⁻¹ (multiple bands)
Aromatic C-H stretch	~3047 cm⁻¹	~3000-3100 cm⁻¹
Aliphatic C-H stretch	~2975, 2882 cm⁻¹	~2850-3000 cm⁻¹

The most informative band is the C=O stretch of the Boc protecting group, which is expected to be strong and sharp. The positions of the C=C and C=N stretching vibrations of the pyridine ring may show slight shifts between the isomers due to changes in the dipole moment.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecules. The molecular ion peak (M⁺) will be identical for all three isomers. However, the fragmentation patterns, particularly those involving the pyridine ring, can be diagnostic.

Expected Fragmentation Patterns:

• Loss of the Boc group: A prominent fragment corresponding to the loss of the tert-butoxycarbonyl group ([M - 100]⁺) is expected for all isomers.

• Loss of isobutylene: A fragment resulting from the loss of isobutylene from the Boc group ([M - 56]⁺) is also common.

• Pyridine Ring Fragmentation: The fragmentation of the pyridine ring will be the most informative for distinguishing the isomers.

  • 2-pyridyl isomer: May show a characteristic fragmentation pattern involving the loss of HCN.

  • 3- and 4-pyridyl isomers: Will likely exhibit different fragmentation pathways due to the different positions of the nitrogen atom and the azetidine substituent. The stability of the resulting fragment ions will dictate the observed pattern[4].

Experimental Protocols

To ensure the acquisition of high-quality, reproducible spectroscopic data, the following experimental protocols are recommended.

NMR Data Acquisition

Figure 2. Workflow for NMR data acquisition and processing.

IR Data Acquisition

• Sample Preparation: Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) by dissolving a small amount in a volatile solvent (e.g., dichloromethane) and allowing the solvent to evaporate. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction.

Mass Spectrometry Data Acquisition

Figure 3. General workflow for mass spectrometry analysis.

Conclusion

References

• Alderweireldt, F., et al. (1981). 13C-NMR Shift Increments for 3-Substituted Pyridines. HETEROCYCLES, 16(11), 1893.
• Novotny, J., et al. (2017). Hyperfine Effects in Ligand NMR: Paramagnetic Ru(III) Complexes with 3-Substituted Pyridines. Inorganic Chemistry, 56(24), 15038-15053.
• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. (2020). PubMed Central.
• Microwave Assisted Synthesis of Tri Substituted Pyridine-3-Carbonitrile Derivatives Using 3-Aminobut-2-Enenitrile. Journal of Chemical and Pharmaceutical Research.
• 3-Pyridyl bromide(626-55-1) 1H NMR spectrum. ChemicalBook.
• Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Inform
• A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines. Benchchem.

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A Senior Application Scientist's Guide to the In Silico Evaluation of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate Derivatives

Abstract

The Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate scaffold represents a promising starting point for the development of novel therapeutics, particularly in the kinase inhibitor space. The inherent structural rigidity of the azetidine ring offers a unique three-dimensional geometry that can be exploited for enhanced target affinity and selectivity.[1][2] This guide provides a comprehensive framework for the in silico evaluation of derivatives based on this scaffold. We will detail a self-validating computational workflow, from initial target selection to advanced molecular dynamics, and compare the scaffold's predicted performance against a more conventional alternative. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods to accelerate their discovery pipelines.[3][4]

Introduction: The Rationale for In Silico First

In modern drug discovery, a "fail fast, fail cheap" philosophy is paramount. Late-stage clinical failures are often attributed to unforeseen issues with pharmacokinetics or off-target toxicity.[5] Computational, or in silico, modeling allows us to predict these properties and assess a compound's potential before significant resources are invested in synthesis and wet-lab testing.[6][7]

The Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate core is of particular interest. The azetidine ring, a strained four-membered heterocycle, provides conformational constraint, which can reduce the entropic penalty of binding to a target protein.[2] The pyridin-2-yl group is a well-established hinge-binding motif in many kinase inhibitors, capable of forming critical hydrogen bonds. The tert-butyl carboxylate group serves as a protecting group but also influences solubility and can be modified to explore different structural vectors.[8][9]

This guide will use a hypothetical case study, targeting a generic protein kinase, to illustrate the comparative analysis of this scaffold.

The Computational Evaluation Workflow

A robust in silico workflow is not merely a sequence of steps but an integrated system of prediction and validation. Each stage provides insights that inform the next, creating a comprehensive profile of the candidate molecules.

Caption: A self-validating workflow for in silico drug discovery.

Experimental Protocols: A Step-by-Step Guide

Molecular Docking: Assessing Binding Potential

Expertise & Experience: Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction, typically as a scoring function.[10][11][12] This is the first crucial step to filter a large library of virtual derivatives to a manageable number of promising candidates. We use AutoDock Vina, a widely adopted and validated tool, for this purpose.

Protocol:

• Receptor Preparation:

  • Download the crystal structure of the target kinase from the Protein Data Bank (PDB).

  • Using AutoDock Tools, remove water molecules and co-crystallized ligands.

  • Add polar hydrogens and compute Gasteiger charges. This step is critical for accurately modeling electrostatic interactions.

  • Define the binding site by creating a grid box centered on the co-crystallized ligand or a predicted active site. The grid box size must be sufficient to allow rotational and translational freedom for the ligand.

• Ligand Preparation:

  • Generate 3D coordinates for the Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate derivatives.

  • Assign protonation states at physiological pH (7.4).

  • Minimize the energy of the ligand structures using a force field like MMFF94.

  • In AutoDock Tools, detect the rotatable bonds, which defines the conformational flexibility of the ligand during docking.

• Docking Execution:

  • Run AutoDock Vina, specifying the prepared receptor, ligand files, and the grid box configuration.

  • The exhaustiveness parameter controls the thoroughness of the conformational search. A value of 8 is a good balance between accuracy and computational time for initial screening.

• Analysis:

  • Analyze the output poses and their corresponding binding affinity scores (kcal/mol).

  • Visualize the top-scoring pose in a molecular viewer (e.g., PyMOL, Chimera) to inspect key interactions (hydrogen bonds, hydrophobic contacts) with active site residues. The pyridin-2-yl moiety, for instance, should ideally form hydrogen bonds with the kinase hinge region.

Quantitative Structure-Activity Relationship (QSAR): Building a Predictive Model

Expertise & Experience: QSAR modeling establishes a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[13][14][15][16][17] This allows us to predict the activity of unsynthesized derivatives and prioritize which modifications are most likely to improve potency.

Protocol:

• Dataset Preparation:

  • Compile a dataset of molecules with known biological activity (e.g., IC50 values) against the target. For this guide, we will use hypothetical data.

  • Divide the dataset into a training set (~80%) and a test set (~20%). The test set is sequestered and used only for final validation of the model's predictive power.

• Descriptor Calculation:

  • For each molecule, calculate a range of molecular descriptors. These can include 2D descriptors (e.g., molecular weight, logP, number of hydrogen bond donors/acceptors) and 3D descriptors (e.g., molecular shape indices).

• Model Generation:

  • Using statistical software, apply a regression method like Multiple Linear Regression (MLR) or Partial Least Squares (PLS) to correlate the descriptors (independent variables) with biological activity (dependent variable).

• Model Validation (Trustworthiness):

  • Internal Validation: Perform cross-validation (e.g., leave-one-out) on the training set to assess the model's robustness. A high cross-validated R² (q²) value (typically > 0.5) is desired.

  • External Validation: Use the generated model to predict the activity of the compounds in the external test set. A high R² value between predicted and actual activity confirms the model's predictive ability.

Molecular Dynamics (MD) Simulation: Evaluating Complex Stability

Expertise & Experience: While docking provides a static snapshot, MD simulations offer a dynamic view of the protein-ligand complex over time, accounting for the flexibility of both the protein and the ligand in a simulated physiological environment.[18][19] This is crucial for assessing the stability of the predicted binding pose. A ligand that appears promising in docking but is unstable in MD simulation is a poor candidate.[20]

Protocol:

• System Setup:

  • Use the best-docked pose of the ligand-protein complex as the starting structure.

  • Use a tool like GROMACS to solvate the complex in a periodic box of water molecules (e.g., TIP3P water model).

  • Add counter-ions to neutralize the system's charge.

• Parameterization:

  • Assign a force field to the system (e.g., AMBER for the protein, GAFF for the small molecule ligand). The force field is a set of parameters that defines the potential energy of the system.

• Simulation Execution:

  • Energy Minimization: Remove any steric clashes or unfavorable geometries in the initial setup.

  • Equilibration: Gradually heat the system to the target temperature (e.g., 300 K) and adjust the pressure while restraining the protein and ligand. This allows the solvent to relax around the complex.

  • Production Run: Run the simulation for a desired length of time (e.g., 100 ns) without restraints.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, converging RMSD plot indicates that the complex has reached equilibrium and the binding pose is stable.[21]

  • Root Mean Square Fluctuation (RMSF): Plot the RMSF per residue to identify flexible and stable regions of the protein upon ligand binding.

  • Interaction Analysis: Monitor the hydrogen bonds and other key interactions observed in the docking pose throughout the simulation. Stable interactions confirm the binding mode.[22]

In Silico ADMET Prediction: Profiling Drug-likeness

Expertise & Experience: Early prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is essential to reduce the risk of late-stage failures.[23][24] Several well-validated online tools, such as SwissADME, can provide rapid predictions based on established models.[4]

Protocol:

• Input: Submit the 2D structure (SMILES format) of the derivatives to an ADMET prediction server.

• Analysis: Evaluate key parameters:

  • Lipinski's Rule of Five: A guideline to evaluate drug-likeness and potential for oral bioavailability.

  • Gastrointestinal (GI) Absorption: Predicted likelihood of absorption from the gut.

  • Blood-Brain Barrier (BBB) Permeation: Predicts if the compound is likely to cross into the central nervous system.

  • CYP450 Inhibition: Predicts potential for drug-drug interactions.

  • Toxicity Risks: Alerts for potential structural liabilities (e.g., PAINS - Pan-Assay Interference Compounds).

Data Presentation and Comparative Analysis

To illustrate the power of this workflow, we will compare three hypothetical derivatives of our core scaffold against a common alternative, a simple N-phenyl-pyridin-2-amine scaffold, which lacks the rigid azetidine ring.

Table 1: Comparative Molecular Docking and QSAR Prediction

Compound ID	Scaffold Type	Docking Score (kcal/mol)	Key H-Bonds (Hinge)	Predicted pIC50 (from QSAR)
AZ-01	Azetidine-Pyridin-2-yl	-9.8	Yes (2)	8.1
AZ-02	Azetidine-Pyridin-2-yl	-9.5	Yes (2)	7.8
AZ-03	Azetidine-Pyridin-2-yl	-8.9	Yes (1)	7.3
ALT-01	Phenyl-Pyridin-2-yl	-8.5	Yes (2)	7.0

Analysis: The azetidine derivatives (AZ-01, AZ-02) show superior docking scores and predicted activities compared to the more flexible alternative (ALT-01). This suggests that the conformational rigidity imparted by the azetidine ring pre-organizes the molecule for optimal binding, a key insight guiding further design.

Table 2: Comparative Molecular Dynamics Stability Metrics (100 ns Simulation)

Compound ID	Ligand RMSD (Å, Avg.)	Stability	H-Bond Occupancy (Hinge, %)
AZ-01	1.2 ± 0.3	Stable	95.2%
AZ-02	1.4 ± 0.4	Stable	91.5%
ALT-01	3.5 ± 1.1	Unstable	45.7%

Analysis: The MD simulation data corroborates the docking results. The ligand RMSD for AZ-01 remains low and stable, and the crucial hinge hydrogen bonds show high occupancy, indicating a durable interaction. In contrast, the flexible alternative ALT-01 shows high RMSD, suggesting it does not maintain a stable binding pose over time.

Caption: Logical comparison of scaffold properties and outcomes.

Table 3: Comparative In Silico ADMET Profile

Compound ID	Lipinski Violations	GI Absorption	BBB Permeant	CYP2D6 Inhibitor
AZ-01	0	High	No	No
AZ-02	0	High	No	Yes
ALT-01	0	High	Yes	No

Analysis: From an ADMET perspective, AZ-01 emerges as the most promising candidate. It possesses good predicted absorption and a low risk of drug-drug interactions (CYP2D6 inhibition) or CNS side effects (BBB permeation). AZ-02 is flagged for potential CYP inhibition, while ALT-01's predicted BBB permeability might be undesirable depending on the therapeutic target.

Conclusion and Future Directions

This guide outlines a multi-faceted in silico workflow for the evaluation and prioritization of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate derivatives. The comparative data strongly suggests that the conformational constraint of the azetidine scaffold provides a significant advantage over more flexible alternatives, leading to higher predicted binding affinity and a more stable protein-ligand complex.

The top-ranked candidate, AZ-01 , demonstrates a superior profile across all computational assays: high binding affinity, a stable binding mode confirmed by molecular dynamics, strong predicted activity from the QSAR model, and a favorable ADMET profile. This molecule represents a high-priority candidate for synthesis and experimental validation. The insights gained from this comprehensive in silico analysis provide a strong, data-driven rationale for advancing specific derivatives, thereby conserving resources and accelerating the drug discovery timeline.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and minimizing environmental impact. This guide provides a detailed, step-by-step protocol for the safe disposal of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a heterocyclic compound commonly used in medicinal chemistry. The procedures outlined herein are grounded in established safety protocols and regulatory guidelines, ensuring a self-validating system for your laboratory's chemical hygiene plan.

I. Hazard Identification and Risk Assessment

Anticipated Hazards:

• Acute Oral Toxicity: May be harmful if swallowed.[1][2]

• Skin Corrosion/Irritation: May cause skin irritation.[1][2][3]

• Serious Eye Damage/Irritation: May cause serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory tract irritation.[1][2][3]

It is imperative to consult your institution's Chemical Hygiene Plan and relevant regulatory standards, such as those from the Occupational Safety and Health Administration (OSHA), before handling this compound.[4][5]

Hazard Classification (Anticipated)	GHS Category (Based on Analogs)	Precautionary Statement Codes (Anticipated)
Acute Toxicity, Oral	Category 4	H302
Skin Corrosion/Irritation	Category 2	H315
Serious Eye Damage/Eye Irritation	Category 2A	H319
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	Category 3	H335

II. Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risks identified, a stringent PPE protocol must be followed at all times when handling tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

• Hand Protection: Wear impervious, chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.

• Skin and Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, additional protective clothing may be necessary.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[2]

Engineering Controls: All handling and disposal procedures should be conducted in a certified chemical fume hood to minimize inhalation exposure.[4] An eyewash station and safety shower must be readily accessible.

III. Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full complement of recommended PPE.

• Contain and Absorb: For liquid spills, use an inert absorbent material such as vermiculite or sand to contain the spill. For solid spills, carefully sweep the material, avoiding dust generation.

• Collect and Package: Place the absorbed material or swept solid into a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of Contaminated Materials: All materials used for cleanup, including contaminated PPE, must be disposed of as hazardous waste.[2][6]

IV. Step-by-Step Disposal Procedure

The disposal of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate must adhere to all local, state, and federal regulations.[7] The following procedure provides a general framework for its safe disposal.

• Waste Characterization: Based on the anticipated hazards, this compound should be treated as a hazardous chemical waste.

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility is confirmed. Incompatible chemicals can react violently.[6][7]

• Containerization:

  • Place the waste in a designated, compatible, and leak-proof container.[6]

  • The container must be in good condition and securely sealed.

  • Clearly label the container with "Hazardous Waste" and the full chemical name: "tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate".[5][6]

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be well-ventilated, secure, and away from sources of heat or ignition.[6]

• Final Disposal:

  • Arrange for pick-up and disposal by a licensed hazardous waste contractor.[6]

  • Common disposal methods for this type of chemical waste include incineration or solidification.[6] Incineration is often the preferred method for organic compounds as it can destroy the material and reduce its volume.[7]

  • Provide the waste contractor with all available hazard information.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate.

References

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Personal protective equipment for handling Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate

As a Senior Application Scientist, it is my priority to ensure that you can work with our products not only effectively but, most importantly, safely. This guide provides essential information on the personal protective equipment (PPE) for handling Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, a key building block in modern drug discovery. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, the following recommendations are based on the known hazards of structurally similar azetidine derivatives and established best practices in chemical laboratory safety.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a valuable scaffold in medicinal chemistry.[1][2] Its inherent ring strain contributes to its unique reactivity, which must be respected during handling.[1] Based on data from analogous compounds, Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate should be treated as a substance that is potentially harmful if swallowed, may cause skin and serious eye irritation, and could lead to respiratory irritation.[3][4][5]

Core Principles of Protection

When handling this and similar chemical entities, a multi-layered PPE approach is crucial. This ensures that potential exposure routes—dermal, ocular, and respiratory—are adequately protected. The following sections detail the minimum required PPE and provide guidance on selecting the appropriate equipment for each task.

Dermal Protection: Beyond the Lab Coat

Standard laboratory attire, including a long-sleeved lab coat, long pants, and closed-toe shoes, forms the foundational layer of protection.[6] However, for direct handling of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, more specific dermal protection is required.

• Gloves : Disposable nitrile gloves are recommended for their broad chemical resistance to a variety of organic compounds.[7] It is critical to inspect gloves for any signs of degradation or perforation before use. Should direct contact with the chemical occur, gloves should be removed immediately, and hands should be washed thoroughly. For extended operations, consider double-gloving.

• Lab Coat : A flame-resistant lab coat should be worn and kept buttoned to provide maximum skin coverage.[6]

• Impervious Clothing : For larger scale operations or situations with a higher risk of splashing, consider the use of impervious clothing or an apron over the lab coat.[3]

Ocular Protection: A Non-Negotiable

The eyes are particularly vulnerable to chemical splashes. Standard prescription glasses do not offer adequate protection.

• Safety Glasses : At a minimum, safety glasses with side shields that meet ANSI Z87.1 standards are required for all laboratory work.[6]

• Chemical Splash Goggles : When handling liquids or solutions of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, chemical splash goggles are essential to provide a complete seal around the eyes.[6][8]

• Face Shield : In situations with a significant risk of splashing or energetic reactions, a face shield should be worn in addition to safety glasses or goggles.[6][7] A face shield alone does not provide sufficient eye protection.[6]

Respiratory Protection: Engineering Controls First

The primary method for avoiding respiratory exposure is to handle the compound within a certified chemical fume hood.

• Ventilation : Always work in a well-ventilated area, preferably a fume hood, to minimize the inhalation of any dust or vapors.[3]

• Respirator : If engineering controls are not sufficient to maintain exposure below permissible limits, or during a spill cleanup, a suitable respirator may be necessary.[7] The selection of the appropriate respirator should be based on a formal risk assessment and in accordance with your institution's respiratory protection program.

Operational Plan: A Step-by-Step Guide to Safe Handling

The following workflow outlines the key steps for safely handling Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate, from preparation to disposal.

Caption: A generalized workflow for the safe handling of laboratory chemicals.

Summary of Recommended Personal Protective Equipment

Protection Type	Equipment	When to Use
Dermal	Nitrile Gloves	All handling procedures.
Lab Coat	Always in the laboratory.
Impervious Apron	When handling larger quantities or with increased splash risk.
Ocular	Safety Glasses with Side Shields	Minimum requirement for all lab activities.
Chemical Splash Goggles	When handling liquids or solutions.
Face Shield	In addition to goggles for high splash risk scenarios.[6]
Respiratory	Chemical Fume Hood	All handling of the solid or its solutions.
Respirator	If fume hood is unavailable or during spill response.

Disposal Plan

Proper disposal of Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate and any contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

• Chemical Waste : Unused or waste Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate should be collected in a clearly labeled, sealed container. This container should be designated for hazardous chemical waste.

• Contaminated Materials : All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, should be considered contaminated waste. These items should be collected in a designated, sealed waste bag or container.

• Disposal Protocol : Follow your institution's and local regulations for the disposal of chemical waste.[9] Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures

In the event of an exposure, immediate and appropriate action is crucial.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

• Ingestion : Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Tert-butyl 3-(pyridin-2-yl)azetidine-1-carboxylate and ensure a safer laboratory environment for yourself and your colleagues.

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